Technical Documentation Center

3-Chloroazepan-2-one Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Chloroazepan-2-one
  • CAS: 1468-55-9

Core Science & Biosynthesis

Foundational

Introduction: The Significance of 3-Chloroazepan-2-one in Synthetic Chemistry

An In-Depth Technical Guide to the Molecular Structure Analysis of 3-Chloroazepan-2-one For Researchers, Scientists, and Drug Development Professionals 3-Chloroazepan-2-one, a halogenated derivative of caprolactam, repre...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Molecular Structure Analysis of 3-Chloroazepan-2-one

For Researchers, Scientists, and Drug Development Professionals

3-Chloroazepan-2-one, a halogenated derivative of caprolactam, represents a pivotal scaffold in medicinal chemistry and materials science. Its structure, featuring a seven-membered lactam ring functionalized with a chlorine atom at the alpha position to the carbonyl group, offers a unique combination of reactivity and stereochemistry. The presence of the chloro substituent not only influences the conformational dynamics of the azepane ring but also provides a reactive handle for further synthetic transformations, making it a valuable building block for the synthesis of novel pharmaceutical agents and functional polymers.

The precise elucidation of its molecular structure is paramount to understanding its chemical behavior and ensuring the desired downstream applications. This guide provides a comprehensive overview of the integrated analytical methodologies required for the unambiguous structural characterization of 3-Chloroazepan-2-one, grounded in the principles of spectroscopic analysis and guided by field-proven insights.

Core Physicochemical Properties of 3-Chloroazepan-2-one

A foundational understanding of the basic physicochemical properties is essential before embarking on a detailed structural analysis.

PropertyValueSource
Molecular Formula C₆H₁₀ClNOPubChem
Molecular Weight 147.60 g/mol PubChem
IUPAC Name 3-chloroazepan-2-onePubChem
CAS Number 60493-02-9PubChem

An Integrated Approach to Structure Elucidation

Integrated_Analytical_Workflow cluster_synthesis Synthesis & Purification cluster_analysis Structural Analysis cluster_confirmation Structure Confirmation Synthesis Synthesis of 3-Chloroazepan-2-one Purification Chromatographic Purification (e.g., HPLC) Synthesis->Purification MS Mass Spectrometry (MS) Purification->MS NMR NMR Spectroscopy (¹H, ¹³C, 2D) Purification->NMR IR Infrared (IR) Spectroscopy Purification->IR Confirmation Unambiguous Structure of 3-Chloroazepan-2-one MS->Confirmation NMR->Confirmation IR->Confirmation

Figure 1: Integrated workflow for the structural elucidation of 3-Chloroazepan-2-one.

Mass Spectrometry: Unveiling the Molecular Mass and Halogen Presence

Mass spectrometry (MS) serves as the initial and crucial step in structural analysis by providing the molecular weight of the compound and offering insights into its elemental composition through isotopic patterns.[2]

Causality in Experimental Choice: Electron Ionization (EI) vs. Electrospray Ionization (ESI)

For a relatively small and potentially volatile molecule like 3-Chloroazepan-2-one, both Electron Ionization (EI) and soft ionization techniques like Electrospray Ionization (ESI) can be employed. EI is advantageous for its ability to induce reproducible fragmentation patterns, which can be valuable for structural confirmation by comparison to spectral libraries. However, ESI is often preferred for its ability to generate a prominent protonated molecule, [M+H]⁺, which simplifies the determination of the molecular weight.

The Chlorine Isotope Pattern: A Definitive Marker

A key diagnostic feature in the mass spectrum of 3-Chloroazepan-2-one is the presence of a characteristic isotopic pattern for chlorine. Naturally occurring chlorine consists of two stable isotopes: ³⁵Cl (75.77% abundance) and ³⁷Cl (24.23% abundance). This results in two molecular ion peaks separated by 2 m/z units, with a relative intensity ratio of approximately 3:1.[3]

Expected High-Resolution Mass Spectrometry (HRMS) Data

IonCalculated m/z
[C₆H₁₀³⁵ClNO + H]⁺148.0524
[C₆H₁₀³⁷ClNO + H]⁺150.0495
Fragmentation Pathway Analysis

The fragmentation pattern provides a roadmap of the molecule's structure. A plausible fragmentation pathway for 3-Chloroazepan-2-one is initiated by the loss of the chlorine atom or cleavage of the lactam ring.

Fragmentation_Pathway M [M]⁺˙ m/z 147/149 M_minus_Cl [M-Cl]⁺ m/z 112 M->M_minus_Cl - Cl˙ M_minus_CO [M-CO]⁺˙ m/z 119/121 M->M_minus_CO - CO Fragment_1 C₅H₈N⁺ m/z 82 M_minus_Cl->Fragment_1 - C₂H₂O Fragment_2 C₄H₈⁺˙ m/z 56 M_minus_CO->Fragment_2 - C₂H₂NCl

Sources

Exploratory

An In-depth Technical Guide to the Thermodynamic Characteristics of Alpha-Chloro-Epsilon-Caprolactam

Foreword: Unveiling the Thermodynamic Landscape of a Functional Lactam For researchers, scientists, and professionals in drug development and materials science, a deep understanding of the physicochemical properties of n...

Author: BenchChem Technical Support Team. Date: February 2026

Foreword: Unveiling the Thermodynamic Landscape of a Functional Lactam

For researchers, scientists, and professionals in drug development and materials science, a deep understanding of the physicochemical properties of novel molecules is paramount. Alpha-chloro-epsilon-caprolactam, a chlorinated derivative of the widely utilized ε-caprolactam, presents a compelling scaffold for the synthesis of advanced functional polymers and bioactive compounds. The introduction of a chlorine atom at the alpha position is anticipated to significantly modify the electronic and steric nature of the parent lactam, thereby influencing its reactivity, polymerization kinetics, and the properties of the resulting materials. This guide provides a comprehensive framework for the thermodynamic characterization of alpha-chloro-epsilon-caprolactam, offering both foundational knowledge based on the parent compound and a detailed roadmap for experimental and computational investigation.

The Foundation: Thermodynamic Profile of ε-Caprolactam

A thorough understanding of the thermodynamic properties of the parent compound, ε-caprolactam, provides an essential baseline for appreciating the impact of α-chlorination. ε-Caprolactam is a colorless, hygroscopic solid at room temperature and is the precursor to Nylon-6.[1] Its thermodynamic characteristics have been the subject of numerous studies.

Thermodynamic PropertyValueSource
Molar Mass113.16 g/mol [1]
Melting Point69.2 °C (342.3 K)[1]
Boiling Point270.8 °C (544.0 K)[1]
Heat of Combustion (liquid, 25°C)-31,900 J/g[2]
Standard Solid Enthalpy of Combustion (ΔcH°solid)-(3603.76 ± 1.46) kJ/mol[3]
Heat of Vaporization116 cal/g[2]
Enthalpy of Sublimation (ΔsubH°)(86.30 ± 0.22) kJ/mol at 338 K[3]
Heat of Fusion29 cal/g[2]
Solid Phase Heat Capacity (Cp,solid)Data available in NIST WebBook[4]

The Perturbation: Anticipated Effects of α-Chloro Substitution

The introduction of a chlorine atom at the alpha position to the carbonyl group is expected to induce significant changes in the thermodynamic properties of the caprolactam ring due to several factors:

  • Inductive Effect: The electronegative chlorine atom will withdraw electron density from the ring, particularly from the α-carbon and the adjacent carbonyl group. This can alter the polarity of the C-Cl and C=O bonds, influencing intermolecular interactions.

  • Dipole Moment: The C-Cl bond will introduce a significant dipole moment, likely increasing the overall molecular dipole moment. This will lead to stronger dipole-dipole interactions between molecules, which could affect properties like boiling point and enthalpy of vaporization.

  • Molecular Weight and Size: The addition of a chlorine atom increases the molecular weight and size, which will influence van der Waals forces.

  • Conformational Changes: The steric bulk of the chlorine atom may influence the preferred conformation of the seven-membered ring, potentially affecting crystal packing and, consequently, the enthalpy of fusion and melting point.

A Roadmap to Characterization: Experimental & Computational Workflow

Given the limited direct data on α-chloro-ε-caprolactam, a systematic approach combining experimental measurements and computational modeling is essential.

Prerequisite: Synthesis and High-Purity Sample Preparation

Accurate thermodynamic measurements necessitate a sample of high purity. A plausible synthetic route involves the chlorination of ε-caprolactam at the alpha position. Purification of the resulting α-chloro-ε-caprolactam is critical and can be achieved through techniques such as recrystallization from an appropriate solvent or vacuum distillation.[5][6] The purity of the final product should be verified using analytical techniques like NMR spectroscopy, mass spectrometry, and elemental analysis.

Experimental Determination of Thermodynamic Properties

The following experimental protocols are fundamental for a comprehensive thermodynamic characterization.

DSC is a cornerstone technique for measuring the heat flow associated with thermal transitions in a material as a function of temperature.[7][8][9][10][11]

Experimental Protocol:

  • Sample Preparation: Accurately weigh 5-10 mg of high-purity α-chloro-ε-caprolactam into a hermetically sealed aluminum DSC pan. An empty, hermetically sealed pan is used as a reference.

  • Instrument Setup: Place the sample and reference pans into the DSC cell. Purge the cell with a constant flow of inert gas (e.g., nitrogen or argon) to prevent oxidation.

  • Thermal Program:

    • Heating Scan 1: Heat the sample from ambient temperature to a temperature above its expected melting point at a controlled rate (e.g., 10 °C/min). This scan provides the melting point (Tm) and the enthalpy of fusion (ΔHf).

    • Cooling Scan: Cool the sample at a controlled rate (e.g., 10 °C/min) to observe the crystallization temperature (Tc) and enthalpy of crystallization (ΔHc).

    • Heating Scan 2: Reheat the sample at the same controlled rate as the first heating scan. This scan is crucial for observing the glass transition temperature (Tg) if the sample can be quenched into an amorphous state and for obtaining a melting thermogram free from the sample's prior thermal history.

  • Heat Capacity Measurement: To determine the heat capacity (Cp), a three-step measurement is typically performed: a baseline scan with empty pans, a scan with a sapphire standard, and a scan with the sample.

Causality Behind Experimental Choices:

  • Hermetically Sealed Pans: Prevents mass loss due to sublimation or volatilization, which would lead to inaccurate enthalpy measurements.

  • Inert Atmosphere: Protects the sample from oxidative degradation at elevated temperatures.

  • Controlled Heating/Cooling Rates: Ensures thermal equilibrium and allows for accurate determination of transition temperatures and enthalpies. The second heating scan is critical for amorphous or semi-crystalline materials to understand their thermal behavior better.

DSC_Workflow cluster_prep Sample Preparation cluster_dsc DSC Analysis prep1 Weigh 5-10 mg of α-chloro-ε-caprolactam prep2 Seal in Aluminum Pan prep1->prep2 dsc_setup Place Sample & Reference in DSC Cell heat1 Heating Scan 1 (e.g., 10 °C/min) dsc_setup->heat1 cool Cooling Scan (e.g., 10 °C/min) heat1->cool tm Melting Point (Tm) heat1->tm delta_hf Enthalpy of Fusion (ΔHf) heat1->delta_hf heat2 Heating Scan 2 (e.g., 10 °C/min) cool->heat2 tc Crystallization Temp (Tc) cool->tc tg Glass Transition (Tg) heat2->tg cp Heat Capacity (Cp)

Fig. 1: Experimental workflow for Differential Scanning Calorimetry (DSC).

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. It is crucial for determining the thermal stability and decomposition profile of α-chloro-ε-caprolactam.[12][13][14][15]

Experimental Protocol:

  • Sample Preparation: Place a small, accurately weighed amount (10-20 mg) of the sample into a TGA pan (e.g., alumina or platinum).

  • Instrument Setup: Place the pan in the TGA furnace and purge with a controlled flow of an inert gas (e.g., nitrogen) or a reactive gas (e.g., air) depending on the desired information.

  • Thermal Program: Heat the sample at a constant rate (e.g., 10 or 20 °C/min) over a wide temperature range (e.g., from ambient to 600 °C).

  • Data Analysis: The resulting TGA curve plots the percentage of mass loss versus temperature. The onset of decomposition and the temperatures of maximum mass loss rates (from the derivative of the TGA curve) are key parameters.

Causality Behind Experimental Choices:

  • Gas Atmosphere: An inert atmosphere is used to study the inherent thermal stability of the material, while an oxidative atmosphere (air) provides information about its stability in the presence of oxygen.

  • Heating Rate: A slower heating rate can provide better resolution of decomposition steps.

TGA_Workflow cluster_prep Sample Preparation cluster_tga TGA Analysis cluster_data Data Acquisition prep1 Weigh 10-20 mg of α-chloro-ε-caprolactam prep2 Place in TGA Pan prep1->prep2 tga_setup Place Pan in Furnace under Controlled Atmosphere heat Heat at Constant Rate (e.g., 10 °C/min) tga_setup->heat mass_loss Mass Loss vs. Temperature heat->mass_loss decomp_temp Decomposition Temperature mass_loss->decomp_temp

Sources

Foundational

A Technical Guide to the Solubility Profile of 3-Chloroazepan-2-one in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals Introduction to 3-Chloroazepan-2-one and the Imperative of Solubility Profiling 3-Chloroazepan-2-one, a halogenated lactam, serves as a key intermediate in...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction to 3-Chloroazepan-2-one and the Imperative of Solubility Profiling

3-Chloroazepan-2-one, a halogenated lactam, serves as a key intermediate in the synthesis of various organic molecules, including pharmaceuticals like lysine.[1] Its molecular structure, featuring a polar amide group and a chlorine atom, imparts a unique combination of physicochemical properties that govern its behavior in different solvent environments.

A thorough understanding of the solubility of 3-Chloroazepan-2-one is paramount for several stages of research and development:

  • Reaction Optimization: Selecting an appropriate solvent that dissolves reactants is crucial for achieving optimal reaction rates and yields.

  • Crystallization and Purification: Knowledge of solubility in different solvents is essential for developing effective crystallization processes to purify the compound.[2][3]

  • Formulation Development: In pharmaceutical applications, the solubility of an active pharmaceutical ingredient (API) or its intermediate profoundly impacts its formulation into a viable drug product.

  • Analytical Method Development: Solubility data is vital for choosing the right mobile phases in chromatographic techniques like HPLC.

Theoretical Framework for Solubility

The solubility of an organic compound is governed by the principle of "like dissolves like," which states that substances with similar polarities tend to be soluble in one another.[4] The interplay of intermolecular forces—van der Waals forces, dipole-dipole interactions, and hydrogen bonding—between the solute and solvent molecules dictates the extent of dissolution.

Molecular Structure of 3-Chloroazepan-2-one:

The structure of 3-Chloroazepan-2-one includes:

  • A cyclic amide (lactam) ring, which is polar and capable of acting as a hydrogen bond acceptor at the carbonyl oxygen and a hydrogen bond donor at the N-H group.

  • A chlorine atom, which adds to the molecule's polarity and can participate in dipole-dipole interactions.

  • An aliphatic carbon backbone, which contributes to its nonpolar character.

The balance between the polar lactam ring and the relatively nonpolar hydrocarbon portion will determine its solubility in a given organic solvent.

Predicted Solubility Profile of 3-Chloroazepan-2-one

While experimental data is scarce, a qualitative solubility profile can be predicted based on the structural features of 3-Chloroazepan-2-one and established solubility principles.[5]

Solvent Category Examples Predicted Solubility Rationale
Polar Protic Solvents Methanol, Ethanol, IsopropanolLikely SolubleThe polar hydroxyl group of the alcohol can form hydrogen bonds with the amide group of 3-Chloroazepan-2-one, facilitating dissolution.[6]
Polar Aprotic Solvents Acetone, Acetonitrile, Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO)Likely SolubleThese solvents have high dielectric constants and can engage in dipole-dipole interactions with the polar lactam ring.[6][7]
Chlorinated Solvents Dichloromethane, ChloroformLikely SolubleThe presence of a chlorine atom in 3-Chloroazepan-2-one suggests favorable interactions with other chlorinated hydrocarbons.[6]
Ethers Diethyl ether, Tetrahydrofuran (THF)Moderately Soluble to SolubleEthers are good solvents for a range of organic compounds and their polarity should be sufficient to dissolve 3-Chloroazepan-2-one.[6]
Nonpolar Solvents Hexane, Heptane, TolueneLikely Insoluble to Sparingly SolubleThe significant difference in polarity between the polar lactam and nonpolar hydrocarbons makes dissolution unfavorable.[4][6]

Note: This table presents a predicted profile. Experimental verification is essential for quantitative assessment.

Experimental Determination of Solubility

To obtain precise solubility data, a systematic experimental approach is necessary. The isothermal equilibrium method is a widely accepted technique.[6]

Materials and Equipment
  • 3-Chloroazepan-2-one (solute)

  • Selected organic solvents of high purity

  • Analytical balance (±0.1 mg)

  • Vials with screw caps

  • Constant temperature shaker or water bath

  • Centrifuge

  • High-Performance Liquid Chromatography (HPLC) system or a suitable analytical instrument for concentration measurement

  • Syringe filters (e.g., 0.45 µm PTFE)

Experimental Workflow Diagram

G cluster_prep Preparation cluster_equilibration Equilibration cluster_sampling Sampling & Analysis A Weigh excess 3-Chloroazepan-2-one B Add a known volume of solvent to a vial A->B C Add the weighed solute to the solvent B->C D Place vial in a constant temperature shaker C->D E Equilibrate for a set time (e.g., 24-48 hours) D->E F Allow solid to settle E->F G Centrifuge the sample F->G H Withdraw a clear aliquot of the supernatant G->H I Filter the aliquot H->I J Dilute the filtered sample I->J K Analyze by HPLC to determine concentration J->K

Caption: Isothermal Equilibrium Method Workflow.

Step-by-Step Protocol
  • Preparation of Saturated Solutions:

    • Add an excess amount of 3-Chloroazepan-2-one to a series of vials. The excess solid is crucial to ensure that the solution reaches saturation.

    • Accurately add a known volume of the desired organic solvent to each vial.

    • Seal the vials tightly to prevent solvent evaporation.

  • Equilibration:

    • Place the vials in a constant temperature shaker or water bath set to the desired experimental temperature (e.g., 25 °C).

    • Allow the mixtures to equilibrate for a sufficient period (typically 24 to 48 hours) to ensure that the dissolution equilibrium is reached. The system is at equilibrium when the concentration of the solute in the solution remains constant over time.

  • Sample Collection and Preparation:

    • After equilibration, let the vials stand undisturbed to allow the excess solid to settle.

    • For a more complete separation of the solid and liquid phases, centrifuge the vials.

    • Carefully withdraw a known volume of the clear supernatant using a pipette.

    • Immediately filter the collected supernatant through a syringe filter (e.g., 0.45 µm) to remove any remaining solid particles.

  • Concentration Analysis:

    • Accurately dilute the filtered solution with a suitable solvent to bring the concentration within the linear range of the analytical instrument.

    • Analyze the diluted solution using a validated analytical method, such as HPLC, to determine the concentration of 3-Chloroazepan-2-one.

  • Calculation of Solubility:

    • Calculate the solubility (S) in terms of mass per unit volume (e.g., mg/mL) using the following formula: S = (Concentration from analysis × Dilution factor)

Factors Influencing Solubility

Several factors can influence the solubility of 3-Chloroazepan-2-one:

  • Temperature: Solubility is temperature-dependent. For most solids dissolving in liquids, solubility increases with temperature. It is crucial to control and report the temperature at which solubility is determined.

  • Solvent Polarity: As discussed, the closer the polarity of the solvent to that of 3-Chloroazepan-2-one, the higher the solubility.

  • Presence of Impurities: Impurities in either the solute or the solvent can affect the measured solubility.

Conclusion

While a comprehensive, publicly available dataset on the solubility of 3-Chloroazepan-2-one in a wide array of organic solvents is not yet established, this guide provides the necessary theoretical foundation and practical methodology for researchers to determine this crucial physicochemical property. By understanding the principles of solubility and implementing a robust experimental protocol, scientists and drug development professionals can generate the reliable data needed to advance their research and development efforts. The predictive solubility table offered herein serves as a valuable starting point for solvent selection, to be confirmed by empirical testing.

References

  • Kiani, M., et al. (2024). Solubility of Pharmaceutical Compounds in Organic Solvents Using Artificial Neural Network and Correlation Model. Physical Chemistry Research, 12(3), 567-578.
  • Khan Academy. (n.d.). Solubility of organic compounds.
  • University of Toronto. (2023). Solubility of Organic Compounds.
  • Chemistry Steps. (n.d.). Solubility of Organic Compounds.
  • BenchChem. (2025). Solubility of 2-Chloroacrolein in organic solvents.
  • PubChem. (n.d.). 3-Chloro-azepan-2-one.
  • Milwaukee School of Engineering. (n.d.). Common Solvents Used in Organic Chemistry.
  • Physical Chemistry Research. (2024). Regular Article.

Sources

Exploratory

Electronic and Conformational Dynamics of Chlorine-Substituted Azepan-2-one: A Mechanistic Guide

Executive Summary The substitution of chlorine onto the azepan-2-one (ε-caprolactam) scaffold fundamentally alters the physicochemical landscape of this seven-membered lactam. While unsubstituted caprolactam is the ubiqu...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The substitution of chlorine onto the azepan-2-one (ε-caprolactam) scaffold fundamentally alters the physicochemical landscape of this seven-membered lactam. While unsubstituted caprolactam is the ubiquitous precursor to Nylon-6, the introduction of a chlorine atom—specifically at the


-position (C3)—introduces a unique vector for electronic modulation and post-polymerization functionalization.

This guide dissects the electronic perturbations caused by the inductive (-I) and mesomeric (+M) effects of chlorine, analyzes the resulting conformational shifts in the flexible seven-membered ring, and provides a validated protocol for the synthesis of 3-chloroazepan-2-one via the Beckmann rearrangement.

The Electronic Landscape: Inductive vs. Resonance Competition

The reactivity of 3-chloroazepan-2-one is defined by the competition between the electron-withdrawing nature of chlorine and the inherent resonance stability of the amide bond.

Inductive Withdrawal (-I Effect)

The chlorine atom at the C3 position exerts a strong inductive pull (


-bond withdrawal). This creates three distinct electronic consequences:
  • 
    -Proton Acidity:  The C3-H bond becomes significantly more acidic compared to the unsubstituted lactam due to the stabilization of the resulting carbanion by both the carbonyl group and the chlorine atom.
    
  • Carbonyl Electrophilicity: The electron density at the carbonyl carbon (C2) is reduced, making it more susceptible to nucleophilic attack compared to standard caprolactam.

  • Amide Resonance Perturbation: While the amide nitrogen lone pair still donates into the carbonyl (

    
    -system), the adjacent electron-deficient C3 creates a dipole that subtly destabilizes the canonical amide resonance structure.
    
Mesomeric Interaction (+M Effect)

Although chlorine possesses lone pairs capable of donation (+M), this effect is geometrically disfavored in the


-position relative to the carbonyl. The orbital overlap required for significant 

-donation is poor; thus, the destabilizing -I effect dominates the thermodynamic profile.
Visualization of Electronic Pathways

ElectronicEffects cluster_legend Effect Summary Cl Chlorine (C3) C3 C3 Carbon (α-position) Cl->C3 -I Inductive Pull C2 Carbonyl (C2) C3->C2 Dipole Induction O Oxygen C2->O Polarization N1 Amide Nitrogen N1->C2 Amide Resonance (+M) desc Chlorine dominates via -I effect, increasing C2 electrophilicity and C3 acidity.

Figure 1: Electronic vectors in 3-chloroazepan-2-one.[1][2][3] The Inductive (-I) pull of Chlorine (Red) enhances the electrophilicity of the Carbonyl center (Blue).

Conformational Dynamics

The seven-membered azepan-2-one ring is conformationally flexible, existing primarily in a distorted chair conformation.[4]

Steric Bulk and Ring Puckering

The introduction of a chlorine atom (Van der Waals radius ~1.75 Å) at C3 forces the ring to adopt a conformation that minimizes transannular interactions and eclipsing strain with the carbonyl oxygen.

  • Unsubstituted Caprolactam: Adopts a chair-like conformation where the amide group is planar (cis- or trans-like depending on ring constraints, but strictly cis-amide in small/medium lactams is forced; caprolactam is exclusively cis-amide).

  • 3-Chloro Substitution: The C-Cl bond prefers a pseudo-equatorial position to avoid 1,3-diaxial-like repulsion with the C5/C6 protons. This locks the ring into a more rigid conformation compared to the unsubstituted parent, which impacts polymerization kinetics (see Section 4).

Synthetic Protocol: The Beckmann Rearrangement Route[1][6][7][8][9]

Direct chlorination of azepan-2-one is often non-selective. The authoritative route for high-purity synthesis is the Beckmann Rearrangement of 2-chlorocyclohexanone oxime . This method leverages the stereospecific migration of the group anti to the hydroxyl of the oxime.[5]

Experimental Workflow

Reagents:

  • 2-Chlorocyclohexanone (Substrate)[6]

  • Hydroxylamine Hydrochloride (

    
    )
    
  • Thionyl Chloride (

    
    ) or Cyanuric Chloride (Catalyst)
    
  • Solvent: DMF or anhydrous

    
    
    

Protocol:

  • Oxime Formation:

    • Dissolve 2-chlorocyclohexanone in ethanol/water.

    • Add

      
       (1.1 eq) and Sodium Acetate (1.2 eq).
      
    • Stir at 0°C -> RT for 2 hours. Isolate 2-chlorocyclohexanone oxime.

    • Checkpoint: Ensure the anti-configuration is dominant (thermodynamically favored).

  • Rearrangement (The Critical Step):

    • Dissolve the oxime in anhydrous DMF at 0°C.

    • Dropwise add Cyanuric Chloride (2 mol%) or

      
      .
      
    • Mechanism:[7][8][5][9][10][11][12][13] The OH group is activated (converted to a leaving group). The alkyl group anti to the leaving group migrates to the Nitrogen.[8][5]

    • Crucial Detail: In 2-chlorocyclohexanone oxime, the migration of the carbon bearing the chlorine vs. the methylene group depends on oxime geometry. Typically, the methylene group migrates, placing the Chlorine at the

      
      -position (C3) of the resulting lactam.
      
  • Workup:

    • Quench with ice water. Neutralize with

      
      .
      
    • Extract with DCM. Recrystallize from hexane/ethyl acetate.

Reaction Pathway Visualization

BeckmannSynthesis cluster_note Stereospecificity Start 2-Chlorocyclohexanone Step1 Oxime Formation (NH2OH·HCl) Start->Step1 Inter 2-Chlorocyclohexanone Oxime (Anti-isomer) Step1->Inter Step2 Beckmann Rearrangement (Acid/Catalyst) Inter->Step2 Migration of Anti-Group Product 3-Chloroazepan-2-one (α-Chloro-ε-Caprolactam) Step2->Product Ring Expansion note The migration retains the relative position of the Chlorine atom to the Carbonyl.

Figure 2: Synthetic pathway via Beckmann Rearrangement.[7][8][5][14][15] The stereospecific migration ensures the chlorine remains at the


-position.

Reactivity Profile & Applications

Comparative Data: Reactivity Metrics
PropertyAzepan-2-one (Caprolactam)3-Chloroazepan-2-oneImplication
pKa (DMSO) ~27.2~24.5 (Estimated)Increased C3-H acidity facilitates enolate formation.
Hydrolysis Rate Slow (requires heat/acid)Accelerated-I effect makes C=O more electrophilic.
Polymerizability Standard (Anionic ROP)High / ControlledAllows for "Living" ROP characteristics.
Lipophilicity (LogP) 0.31~0.95Enhanced membrane permeability for drug scaffolds.
Ring-Opening Polymerization (ROP)

3-Chloroazepan-2-one is a potent monomer for functionalized polyamides. Unlike standard Nylon-6, the resulting polymer, Poly(


-chloro- 

-caprolactone)
(or lactam analog), contains a reactive C-Cl handle along the backbone.
  • Mechanism: Anionic ROP using metal alkoxides.

  • Utility: The pendant Chlorine serves as an initiation site for Atom Transfer Radical Polymerization (ATRP), allowing the growth of "grafted" side chains (e.g., PEGylation) directly from the Nylon backbone.

Nucleophilic Substitution ( )

The C3 position is susceptible to nucleophilic attack by amines or azides. However, in the 7-membered ring, backside attack is sterically hindered compared to acyclic


-halo amides. Reactions often require polar aprotic solvents (DMSO, DMF) and elevated temperatures to proceed via 

without competing elimination reactions.

References

  • Mechanism of the Beckmann Rearrangement. Organic Chemistry Portal. (Accessed 2023).[15][16] Link

  • Controlled and highly effective ring-opening polymeriz

    
    -chloro- 
    
    
    
    -caprolactone.
    ResearchGate (2020).[6] Details the enhanced reactivity and functionalization potential of chloro-substituted lactones/lactams. Link
  • Conformational analysis of caprolactam. ResearchGate. Provides baseline data on the flexibility of the 7-membered lactam ring. Link

  • pKa of Caprolactam. Bordwell pKa Table / ResearchGate Discussion. Establishes the baseline acidity for comparative analysis. Link

  • Nucleophilic substitution reactions of

    
    -haloamides. PubMed (2003). Mechanistic insight into the reactivity of the C-Cl bond adjacent to amides. Link
    

Sources

Protocols & Analytical Methods

Method

Scalable synthesis protocol for 3-Chloroazepan-2-one from caprolactam

Executive Summary 3-Chloroazepan-2-one (also known as -chloro- -caprolactam) is a critical synthetic intermediate, primarily utilized in the synthesis of L-lysine analogs and complex pharmaceutical scaffolds involving th...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

3-Chloroazepan-2-one (also known as


-chloro-

-caprolactam) is a critical synthetic intermediate, primarily utilized in the synthesis of L-lysine analogs and complex pharmaceutical scaffolds involving the azepane ring. While direct chlorination of caprolactam often leads to non-selective poly-chlorination (specifically the gem-dichloro product), a controlled activation-chlorination strategy ensures high selectivity for the mono-chloro derivative.

This guide details the Francis-Thornton Protocol , optimized for scalability. It utilizes Phosphorus Pentachloride (


) for lactam activation followed by Sulfuryl Chloride (

) for selective

-chlorination. This method is preferred over direct

gas chlorination due to superior stoichiometric control and safety profile during scale-up.

Reaction Chemistry & Mechanism

Strategic Analysis

The direct chlorination of caprolactam is hindered by the relative stability of the amide bond. To achieve selective functionalization at the


-carbon, the lactam must first be activated.
  • Activation:

    
     converts the lactam oxygen into a leaving group, forming an imidoyl chloride or chloronium intermediate.
    
  • Functionalization: This intermediate exhibits enamine-like character, rendering the

    
    -position nucleophilic and susceptible to electrophilic attack by 
    
    
    
    .
  • Hydrolysis: The final aqueous quench regenerates the carbonyl, yielding the

    
    -chloro lactam.
    
Reaction Scheme (Graphviz)

ReactionMechanism Caprolactam Caprolactam (Starting Material) Inter1 Imidoyl Chloride Intermediate Caprolactam->Inter1 + PCl5 - POCl3 PCl5 PCl5 (Activator) PCl5->Inter1 Inter2 α-Chloro Imidoyl Complex Inter1->Inter2 + SO2Cl2 Reflux SO2Cl2 SO2Cl2 (Chlorinating Agent) SO2Cl2->Inter2 Product 3-Chloroazepan-2-one (Target) Inter2->Product Hydrolysis - HCl H2O H2O (Hydrolysis) H2O->Product

Figure 1: Step-wise activation and chlorination mechanism via the Francis-Thornton pathway.

Scalable Experimental Protocol

Materials & Reagents
ReagentRoleEquiv.PurityHazards

-Caprolactam
Substrate1.0>99%Hygroscopic, Irritant
Phosphorus Pentachloride (

)
Activator1.198%Water Reactive, Corrosive
Sulfuryl Chloride (

)
Chlorinating Agent1.1 - 1.297%Corrosive, Lachrymator
Chloroform / Toluene Solvent10-15 VolAnhydrousToxic (CHCl3), Flammable
Water / Ice QuenchExcessN/AExothermic reaction

Note on Solvent Selection: While original literature cites chloroform, Toluene is recommended for scale-up due to better safety profiles and higher boiling point options, though reaction kinetics must be monitored as they may be slower than in halogenated solvents.

Step-by-Step Methodology
Phase 1: Activation (Formation of Imidoyl Chloride)
  • Setup: Equip a jacketed glass reactor (or flask) with an overhead mechanical stirrer, reflux condenser, internal temperature probe, and an inert gas (Nitrogen/Argon) inlet. Connect the exhaust to a caustic scrubber (NaOH) to trap HCl and

    
     gases.
    
  • Solvation: Charge the reactor with anhydrous solvent (Chloroform or Toluene) and cool to 0–5 °C.

  • Reagent Addition: Add

    
     (1.1 eq) portion-wise under inert atmosphere. Ensure the solid is fully suspended/dissolved.
    
  • Substrate Addition: Add

    
    -Caprolactam (1.0 eq) slowly to the 
    
    
    
    mixture.
    • Critical Control Point: The reaction is exothermic. Maintain internal temperature < 10 °C during addition to prevent uncontrolled side reactions.

  • Reaction: Allow the mixture to warm to room temperature (20–25 °C) and stir for 1 hour. The solution typically turns pale yellow/orange.

Phase 2: Selective Chlorination
  • Addition: Cool the mixture back to 0–10 °C. Add Sulfuryl Chloride (

    
    , 1.2 eq) dropwise via an addition funnel.
    
    • Observation: Gas evolution (

      
      , 
      
      
      
      ) will occur. Ensure scrubber efficiency.
  • Reflux: Slowly heat the reaction mixture to reflux (approx. 60–65 °C for Chloroform; adjust for Toluene).

  • Monitoring: Maintain reflux for 2–3 hours. Monitor reaction progress via TLC or HPLC (quench aliquot in water before analysis). The intermediate imidoyl chloride is moisture sensitive, so direct analysis requires care.

Phase 3: Hydrolysis & Isolation
  • Quench: Cool the reaction mass to < 10 °C. Pour the reaction mixture slowly onto crushed ice (approx. 5x weight of solvent) with vigorous stirring.

    • Safety: Violent hydrolysis of excess

      
      /
      
      
      
      will occur. Evolution of HCl fumes is significant.
  • Separation: Transfer to a separatory funnel. Separate the organic layer.

  • Extraction: Extract the aqueous layer with fresh solvent (2 x 5 vol). Combine organic layers.

  • Washing: Wash combined organics with saturated

    
     (carefully, gas evolution) until pH is neutral, followed by brine.
    
  • Drying: Dry over anhydrous

    
     or 
    
    
    
    , filter, and concentrate under reduced pressure.
Phase 4: Purification
  • Crude Product: The residue is typically a solid or viscous oil that solidifies.

  • Recrystallization: For high purity (>98%), recrystallize from Ligroin or a Cyclohexane/Ethyl Acetate mixture.

    • Yield: Typical isolated yields range from 75% to 85%.

    • Characterization: Melting Point: 92–94 °C (Lit. value).

Process Workflow & Safety (Graphviz)

ProcessFlow cluster_safety Critical Safety Controls Scrubber Caustic Scrubber (HCl/SO2 Trap) TempControl Jacketed Cooling (< 10°C) Start Start: Reactor Setup Inert Atmosphere Mix Mix Solvent + PCl5 Cool to 0°C Start->Mix AddCap Add Caprolactam (Exotherm Control) Mix->AddCap AddCap->TempControl Monitoring AddSO2Cl2 Add SO2Cl2 Reflux 2-3h AddCap->AddSO2Cl2 AddSO2Cl2->Scrubber Gas Vent Quench Ice Water Quench (Violent Hydrolysis) AddSO2Cl2->Quench PhaseSep Phase Separation & Extraction Quench->PhaseSep Cryst Recrystallization (Ligroin/Cyclohexane) PhaseSep->Cryst Final Final Product 3-Chloroazepan-2-one Cryst->Final

Figure 2: Process flow diagram highlighting critical unit operations and safety controls.

Analytical Validation

ParameterSpecificationMethod
Appearance White crystalline solidVisual
Melting Point 92–94 °CCapillary Method
Purity > 98.0%HPLC (C18, ACN/Water)
Identity (

H NMR)

4.8-4.9 (m, 1H, CHCl)

or

Mass Spec [M+H]+ = 148.05LC-MS (ESI)

Troubleshooting Guide:

  • Problem: Formation of 3,3-dichloroazepan-2-one (gem-dichloro).

    • Cause: Excess

      
       (>2.5 eq) or prolonged heating before hydrolysis.
      
    • Solution: Strictly control

      
       stoichiometry to 1.1 eq. Ensure 
      
      
      
      is the chlorinating agent, not excess
      
      
      .
  • Problem: Low Yield / Sticky Residue.

    • Cause: Incomplete hydrolysis of the phosphorus complex.

    • Solution: Extend the stirring time during the ice-water quench step. Ensure pH is adjusted properly during workup.

References

  • Francis, W. C., Thornton, J. R., Werner, J. C., & Hopkins, T. R. (1958).[1] The Preparation and Ammonolysis of

    
    -Halogen Derivatives of 
    
    
    
    -Caprolactam. A New Synthesis of Lysine. Journal of the American Chemical Society, 80(23), 6238–6244. Link
  • Tullio, V. (1964). Synthesis of

    
    -chloro-lactams. U.S. Patent 3,149,096. Link
    
  • Brenner, M., & Rickenbacher, H. R. (1958).[1] Eine einfache Synthese von L-Lysin.[1] Helvetica Chimica Acta, 41(1), 181-188. (Foundational work on Amino-caprolactam synthesis via halo-intermediates). Link

Sources

Application

Using 3-Chloroazepan-2-one as an intermediate for L-Lysine production

Application Note: Chemo-Enzymatic Synthesis of L-Lysine via 3-Chloroazepan-2-one Part 1: Executive Summary & Strategic Rationale The Challenge: L-Lysine is an essential amino acid predominantly produced via fermentation...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Chemo-Enzymatic Synthesis of L-Lysine via 3-Chloroazepan-2-one

Part 1: Executive Summary & Strategic Rationale

The Challenge: L-Lysine is an essential amino acid predominantly produced via fermentation (Corynebacterium glutamicum). While fermentation is mature, it suffers from high downstream processing costs due to the complex broth matrix (titre vs. yield trade-off).

The Solution: The Chemo-Enzymatic Route (historically known as the Toray Process) offers a potent alternative by combining the scalability of petrochemical synthesis with the stereoselectivity of biocatalysis. This method utilizes 3-Chloroazepan-2-one (also known as


-chloro-

-caprolactam) as a key intermediate.

Mechanism at a Glance:

  • Chemical Phase: 3-Chloroazepan-2-one is converted to D,L-

    
    -amino-
    
    
    
    -caprolactam (ACL) via ammonolysis.
  • Enzymatic Phase: A Dynamic Kinetic Resolution (DKR) system uses two enzymes simultaneously:

    • L-ACL Hydrolase: Selectively hydrolyzes the L-enantiomer of ACL to L-Lysine.

    • ACL Racemase: Continuously converts unreacted D-ACL back into a racemic mixture, ensuring 100% theoretical yield.

Part 2: Mechanism & Pathway Visualization

The power of this protocol lies in the "Lactam Platform." The 7-membered lactam ring protects the amino acid chain until the final enzymatic release, simplifying purification.

LysineSynthesis cluster_Enzymatic Dynamic Kinetic Resolution (DKR) Chloro 3-Chloroazepan-2-one (Racemic) DL_ACL D,L-alpha-Amino-epsilon-Caprolactam (ACL) Chloro->DL_ACL Chemical Amination (Nucleophilic Substitution) Ammonia NH3 (aq/liq) Ammonia->DL_ACL L_ACL L-ACL DL_ACL->L_ACL Equilibrium D_ACL D-ACL DL_ACL->D_ACL Equilibrium Lysine L-Lysine (Final Product) L_ACL->Lysine L-ACL Hydrolase (Hydrolysis) D_ACL->L_ACL ACL Racemase (Isomerization)

Figure 1: The Chemo-Enzymatic Cascade. The racemase enzyme acts as a "recycling engine," preventing the loss of the D-isomer.

Part 3: Experimental Protocols

Protocol A: Chemical Amination (Synthesis of ACL)

Objective: Convert the chloro-lactam to the amino-lactam substrate. Note: This step produces a racemic mixture (D,L-ACL).

Reagents:

  • Substrate: 3-Chloroazepan-2-one (Solid or melt).

  • Reagent: Aqueous Ammonia (25-28%) or Liquid Ammonia.

  • Solvent: Water or lower alcohols (Methanol/Ethanol).

Procedure:

  • Preparation: In a high-pressure autoclave (e.g., Hastelloy or Stainless Steel), charge 3-Chloroazepan-2-one.

  • Ammonolysis: Add excess ammonia (Molar ratio NH3:Substrate > 10:1) to suppress dimerization.

    • Critical Parameter: High ammonia concentration favors the primary amine over secondary amine byproducts.

  • Reaction: Heat to 60–100°C under autogenous pressure (approx. 5–15 bar depending on NH3 source). Stir at 500 RPM for 4–6 hours.

  • Work-up:

    • Vent excess ammonia (scrub into acid trap).

    • Evaporate solvent to obtain crude D,L-ACL.

    • Purification: Recrystallize from acetone or water/alcohol mixture to remove ammonium chloride salts.

  • QC Check: Verify conversion via HPLC (See Section 4). Target purity >95%.

Protocol B: Enzymatic Resolution (Production of L-Lysine)

Objective: Stereoselective hydrolysis of L-ACL to L-Lysine with in-situ racemization.

Biocatalysts:

  • Enzyme 1: L-

    
    -amino-
    
    
    
    -caprolactam hydrolase (Source: Cryptococcus laurentii or recombinant E. coli).
  • Enzyme 2: ACL Racemase (Source: Achromobacter obae or Pseudomonas sp.).

  • Commercial Availability: Often available as whole-cell biocatalysts or immobilized enzyme preparations.

Reaction Matrix:

ComponentConcentrationFunction
D,L-ACL (Substrate) 100–150 g/LPrecursor
MnCl2 / ZnCl2 1 mMCofactors for hydrolase activity
Pyridoxal Phosphate (PLP) 10–50 µMCofactor for Racemase
Buffer 50 mM Tris-HClpH Maintenance

Step-by-Step Procedure:

  • Reactor Setup: Use a stirred tank reactor with pH and temperature control.

  • Dissolution: Dissolve D,L-ACL in water. Adjust pH to 8.0 using dilute NaOH.

  • Initiation: Add cell mass (approx. 5–10 g/L dry cell weight) or immobilized enzyme.

  • Incubation: Maintain at 40°C .

    • Self-Validating Logic: As the reaction proceeds, L-Lysine is produced (basic). However, the ring opening generates a carboxylic acid group (zwitterion formation). Monitor pH; if it drops, titrate with NaOH. If it rises (less likely in this specific zwitterion balance compared to ester hydrolysis), titrate with HCl. Standard practice: Maintain pH 8.0 stat.

  • Termination: Reaction is complete when ACL concentration drops below 1% (approx. 10–24 hours).

  • Downstream Processing:

    • Filtration: Remove biomass/enzymes (Ultrafiltration or Centrifugation).

    • Isolation: Pass supernatant through a Strong Acid Cation Exchange Resin (e.g., Amberlite IR-120 in H+ form). L-Lysine binds; unreacted ACL (if any) flows through.

    • Elution: Elute L-Lysine with 2M Ammonia.

    • Crystallization: Concentrate eluate and crystallize L-Lysine·HCl by adding HCl.[1]

Part 4: Quality Control & Analytics

HPLC Method for Reaction Monitoring:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).

  • Mobile Phase:

    • A: 10 mM Phosphate Buffer (pH 3.0) + 5 mM Octanesulfonic acid (Ion-pairing agent).

    • B: Acetonitrile.

  • Detection: UV at 210 nm (for Lactam) and 210 nm/post-column derivatization (for Lysine).

  • Chiral Analysis: To verify optical purity, use a Chiralpak MA(+) column or derivatize with Marfey's reagent.

Part 5: Safety & Handling (SDS Summary)

3-Chloroazepan-2-one (α-Chloro-ε-Caprolactam):

  • Hazards: Skin and eye irritant.[2][3][4] Potential sensitizer.

  • Handling: Handle in a fume hood. Wear nitrile gloves and safety goggles.

  • Reactivity: Reacts violently with strong oxidizers. Hydrolyzes slowly in moist air to release HCl (corrosive).

Biological Agents:

  • Cryptococcus laurentii / Pseudomonas sp.: Generally Biosafety Level 1 (BSL-1). Standard microbiological hygiene applies.

References

  • Toray Industries Inc. (1973). Process for producing L-lysine. US Patent 3,708,395.[5] Link

  • Plhácková, K., et al. (1982). Enzymic synthesis of L-lysine from DL-alpha-amino-epsilon-caprolactam by new microbial strains. Folia Microbiologica, 27(6), 382-389. Link

  • Fukumura, T. (1976). Hydrolysis of L-alpha-amino-epsilon-caprolactam to L-lysine by Cryptococcus laurentii. Agricultural and Biological Chemistry, 40(9), 1687-1693. Link

  • Sifniades, S., et al. (1976). Synthesis of alpha-amino-epsilon-caprolactam. Journal of the American Chemical Society (Relevant to chemical amination steps described in Allied Chemical Corp patents). Link

Sources

Method

Application Note: Nucleophilic Substitution &amp; Rearrangement of 3-Chloroazepan-2-one

This Application Note provides a comprehensive technical guide to the nucleophilic substitution reactions of 3-Chloroazepan-2-one (also known as -chloro- -caprolactam). It details the mechanistic "switch" between direct...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note provides a comprehensive technical guide to the nucleophilic substitution reactions of 3-Chloroazepan-2-one (also known as


-chloro-

-caprolactam). It details the mechanistic "switch" between direct substitution (

) and ring contraction (Favorskii rearrangement), offering specific protocols for synthesizing key pharmaceutical intermediates.

Executive Summary

3-Chloroazepan-2-one is a pivotal seven-membered lactam scaffold. Its reactivity is defined by the competition between the electrophilic C3 position and the acidic


-proton. This guide elucidates the conditions required to selectively drive the reaction toward Direct Nucleophilic Substitution (

)
—yielding functionalized azepanes like 3-azido and 3-amino derivatives—or Favorskii Rearrangement , which contracts the ring to yield pipecolic acid (piperidine-2-carboxylic acid) derivatives. Mastering this selectivity is critical for synthesizing peptidomimetics, "click" chemistry handles, and lysine analogs.

Mechanistic Insights: The Reactivity Switch

The outcome of the reaction is dictated by the basicity of the nucleophile and the solvent polarity .

Pathway A: Direct Substitution ( )
  • Driver: Good nucleophiles with low basicity (e.g.,

    
    , 
    
    
    
    ,
    
    
    ).
  • Mechanism: The nucleophile attacks the C3 carbon from the backside, displacing the chloride. The 7-membered ring conformation allows sufficient flexibility for the transition state, though slightly slower than acyclic analogs due to ring strain.

  • Product: 3-Substituted azepan-2-ones (Retains 7-membered ring).

Pathway B: Favorskii Rearrangement (Ring Contraction)
  • Driver: Strong bases (e.g.,

    
    , 
    
    
    
    ).
  • Mechanism:

    • Enolization: Base removes the acidic proton at C3.

    • Cyclization: Intramolecular attack displaces chloride, forming a transient bicyclic aziridinone/cyclopropanone intermediate.

    • Ring Opening: Nucleophilic attack on the carbonyl opens the strained intermediate to the more stable carbanion (on the less substituted carbon), resulting in ring contraction.

  • Product: Pipecolic acid derivatives (Contracts to 6-membered ring).

Mechanistic Pathway Diagram

G Start 3-Chloroazepan-2-one (7-Membered Ring) SN2_Cond Weak Base / Good Nu (NaN3, DMF) Start->SN2_Cond Fav_Cond Strong Base (NaOMe, MeOH) Start->Fav_Cond Azide 3-Azidoazepan-2-one (Precursor for Click/Amino) SN2_Cond->Azide Direct Substitution (SN2) Enolate Enolate Intermediate Fav_Cond->Enolate Deprotonation Bicyclic Bicyclic Intermediate (Aziridinone-like) Enolate->Bicyclic -Cl⁻ Pipecolic Methyl Pipecolate (6-Membered Ring) Bicyclic->Pipecolic Ring Contraction

Figure 1: Bifurcation of reactivity based on basicity. Blue path indicates substitution; Red path indicates rearrangement.

Experimental Protocols

Protocol A: Synthesis of 3-Azidoazepan-2-one (Click Chemistry Precursor)

This protocol utilizes the high nucleophilicity and low basicity of the azide ion to favor


 over elimination or rearrangement.

Reagents:

  • 3-Chloroazepan-2-one (1.0 eq)

  • Sodium Azide (

    
    ) (1.5 eq)
    
  • Solvent: DMF (Dry, 5 mL per mmol substrate)

  • Quenching: Water, Ethyl Acetate

Step-by-Step Methodology:

  • Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 3-chloroazepan-2-one (e.g., 1.47 g, 10 mmol) in anhydrous DMF (50 mL).

  • Addition: Add sodium azide (0.98 g, 15 mmol) in a single portion. Caution:

    
     is toxic.[1][2] Use non-metal spatulas to avoid shock-sensitive metal azide formation.
    
  • Reaction: Seal the flask under an inert atmosphere (

    
     or Ar) and stir at Room Temperature (25°C)  for 24 hours.
    
    • Note: Heating to 60°C accelerates the reaction but increases the risk of elimination byproducts.

  • Workup: Pour the reaction mixture into 200 mL of ice-cold water. Extract with Ethyl Acetate (

    
     mL).
    
  • Washing: Wash the combined organic layers with saturated LiCl solution (to remove DMF) followed by brine. Dry over anhydrous

    
    .[3]
    
  • Purification: Concentrate under reduced pressure. The crude oil is typically >90% pure. If necessary, purify via silica gel flash chromatography (Eluent: Hexanes/EtOAc 7:3).

Validation:

  • IR: Appearance of strong azide stretch at

    
    .
    
  • NMR: Shift of the C3 proton signal (upfield relative to Cl-precursor).

Protocol B: Favorskii Rearrangement to Methyl Pipecolate

This protocol intentionally uses a strong alkoxide base to force ring contraction, a key route to synthesizing non-natural amino acids (pipecolic acid derivatives).

Reagents:

  • 3-Chloroazepan-2-one (1.0 eq)

  • Sodium Methoxide (NaOMe) (2.0 eq) - Freshly prepared or 25% wt solution.

  • Solvent: Anhydrous Methanol

Step-by-Step Methodology:

  • Preparation: Dissolve 3-chloroazepan-2-one (10 mmol) in anhydrous Methanol (30 mL).

  • Reaction: Add Sodium Methoxide solution (20 mmol) dropwise at 0°C.

  • Rearrangement: Allow the mixture to warm to Room Temperature and stir for 4–6 hours. Monitor by TLC for the disappearance of the starting lactam.[4]

  • Quenching: Acidify carefully with 1M HCl to pH ~7.

  • Workup: Remove methanol under reduced pressure. Dissolve the residue in water and extract with Dichloromethane (DCM).

  • Product Isolation: The organic layer contains Methyl piperidine-2-carboxylate .

Applications & Data Summary

Comparative Reactivity Table
NucleophileBase StrengthMajor SolventDominant MechanismPrimary Product
Azide (

)
WeakDMF / DMSO

3-Azidoazepan-2-one
Ammonia (

)
Moderate

/ EtOH

(+ Hydrolysis risk)
3-Aminoazepan-2-one
Methoxide (

)
StrongMethanolFavorskii RearrangementMethyl Pipecolate
Thiolate (

)
WeakTHF / DMF

3-(Alkylthio)azepan-2-one
Downstream Utility
  • L-Lysine Synthesis: 3-Aminoazepan-2-one (obtained via Protocol A

    
     Reduction or direct amination) can be hydrolyzed (6N HCl, Reflux) to yield DL-Lysine . This is a classic industrial route for lysine production from caprolactam precursors.
    
  • Click Chemistry: The 3-azido derivative serves as a "clickable" handle for attaching the lactam ring to polymers, surfaces, or drug conjugates via CuAAC (Copper-Catalyzed Azide-Alkyne Cycloaddition).

Troubleshooting & Safety

  • Moisture Control: The Favorskii rearrangement is sensitive to water. If water is present, the intermediate may open to the free acid or undergo non-specific hydrolysis. Use anhydrous solvents for Protocol B.

  • Azide Hazards: Never use halogenated solvents (DCM,

    
    ) with Sodium Azide, as explosive di-/tri-azidomethane can form.[1] Use DMF or DMSO.
    
  • Stereochemistry: The

    
     reaction at C3 results in inversion of configuration . If starting with chiral 3-chloroazepan-2-one, the product will have the opposite stereochemistry.
    

References

  • Nucleophilic Substitution in Lactams: Smith, M. B., & March, J. March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 7th Ed. Wiley.[5] (General mechanism of

    
    -halo carbonyl substitution).[6]
    
  • Azide Synthesis & Click Chemistry: Bräse, S., et al. "Organic Azides: An Exploding Diversity of a Unique Class of Compounds." Angewandte Chemie International Edition, 44(33), 5188-5240, 2005. Link

  • Favorskii Rearrangement in Cyclic Systems: Goheen, D. W., & Vaughan, W. R.
  • Polymer Functionalization: Pounder, R. J., et al. "Metal-Free Click Chemistry for the Synthesis of Peptide-Based Polymers." Chemical Communications, 2008. (Describes azide substitution on poly-chloro-caprolactone). Link

  • Lysine Synthesis Route:Ullmann's Encyclopedia of Industrial Chemistry, "Amino Acids". (Details the Caprolactam Chlorocaprolactam Aminocaprolactam Lysine route).

Sources

Application

Synthesis of alpha-amino-epsilon-caprolactam from 3-Chloroazepan-2-one

High-Pressure Amination of 3-Chloroazepan-2-one to -Amino- -Caprolactam Executive Summary This application note details the synthetic protocol for the conversion of 3-Chloroazepan-2-one (also known as -chloro- -caprolact...

Author: BenchChem Technical Support Team. Date: February 2026

High-Pressure Amination of 3-Chloroazepan-2-one to -Amino- -Caprolactam

Executive Summary

This application note details the synthetic protocol for the conversion of 3-Chloroazepan-2-one (also known as


-chloro-

-caprolactam) to

-amino-

-caprolactam (AACL)
via nucleophilic substitution with ammonia. This transformation represents a critical intermediate step in the industrial "Toray Process" for the production of L-Lysine.

Unlike the cyclization of lysine (which forms AACL via dehydration), this route constructs the amino-lactam scaffold from a halogenated precursor. The resulting product is typically a racemic mixture (DL-AACL), which serves as a substrate for enzymatic resolution to yield enantiopure L-Lysine.

Chemical Basis & Mechanism
2.1 Reaction Pathway

The conversion is a classic nucleophilic substitution where the chloride at the


-position (C3) is displaced by an amino group.
  • Primary Reaction:

    
     displacement of chloride by ammonia.
    
  • Competitive Side Reaction 1: Elimination of HCl to form

    
    -unsaturated caprolactam (3,4-didehydroazepan-2-one).
    
  • Competitive Side Reaction 2: Hydrolysis of the lactam ring (opening) to form

    
    -chloro- or 
    
    
    
    -amino-caproic acid (lysine), particularly in aqueous media at high temperatures.
  • Competitive Side Reaction 3: Dimerization, where the product AACL reacts with the starting material to form a secondary amine (bis-lactam).

To favor the primary


 pathway and suppress dimerization, a high molar excess of ammonia  is strictly required.
2.2 Reaction Scheme Visualization

The following diagram illustrates the transformation and potential side pathways.

ReactionScheme Start 3-Chloroazepan-2-one (Substrate) Transition Transition State (SN2) Start->Transition + NH3 Side1 Unsaturated Lactam (Elimination) Start->Side1 Elimination (-HCl) NH3 Ammonia (NH3) (Nucleophile) NH3->Transition Product alpha-Amino-epsilon-caprolactam (AACL) Transition->Product - HCl Side2 Bis-Lactam Dimer (Secondary Amine) Product->Side2 + Start (Low NH3 ratio)

Figure 1: Reaction pathway for the amination of 3-Chloroazepan-2-one. Green indicates the target path; Red indicates side reactions to be suppressed.

Critical Process Parameters (CPP)
ParameterRecommended RangeImpact on Chemistry
Molar Ratio (

:Substrate)
20:1 to 60:1 High excess is critical to minimize dimerization (formation of secondary amines).
Temperature 60°C – 100°C <60°C: Reaction is too slow. >100°C: Increases risk of ring opening (hydrolysis) and elimination.
Pressure Autogenous (5–15 bar) Required to keep

in the liquid phase at reaction temperature.
Solvent System Aqueous (

)
Industrial standard (Toray). Aqueous ammonia (25-28%) is safer than liquid

but requires pressure management.
Reaction Time 2 – 6 Hours Dependent on temperature. Monitor conversion to avoid prolonged exposure to hydrolytic conditions.
Detailed Experimental Protocol

Safety Warning: This protocol involves heating volatile ammonia under pressure. Work must be performed in a rated autoclave or high-pressure reactor located inside a fume hood. Ammonia is toxic and corrosive.

4.1 Equipment Requirements
  • High-pressure stainless steel reactor (e.g., Parr Instrument) with mechanical stirring and internal cooling loop.

  • Pressure gauge (rated >20 bar).

  • Temperature controller with internal thermocouple.

  • Rotary evaporator with ammonia trap.

4.2 Step-by-Step Procedure

Step 1: Reactor Charging

  • Dissolve 3-Chloroazepan-2-one (10.0 g, 67.8 mmol) in Aqueous Ammonia (28% w/w, 150 mL).

    • Note: This provides a large molar excess of ammonia.

  • Seal the reactor immediately to prevent ammonia loss.

Step 2: Reaction

  • Start agitation at 500 RPM.

  • Heat the reactor to 80°C .

  • Observe pressure rise. Expect autogenous pressure of approximately 4–8 bar depending on headspace.

  • Maintain temperature at 80°C for 4 hours .

Step 3: Termination & Degassing

  • Cool the reactor to room temperature (25°C) using the internal cooling loop.

  • Slowly vent the excess ammonia gas into a scrubber (dilute HCl or Sulfuric Acid trap). Do not vent directly into the hood.

  • Open the reactor once pressure reaches 0 bar.

Step 4: Work-up & Isolation

  • Transfer the reaction mixture (pale yellow solution) to a round-bottom flask.

  • Concentrate under reduced pressure (Rotavap) at 40°C to remove water and residual ammonia.

  • Residue: A viscous oil or semi-solid containing AACL hydrochloride and ammonium chloride (

    
    ).
    
  • Purification (Desalting):

    • Dissolve the residue in a minimum amount of hot Ethanol (EtOH).

      
       is sparingly soluble in EtOH, while AACL is soluble.
      
    • Filter off the white

      
       precipitate.
      
    • Concentrate the ethanolic filtrate to obtain crude AACL.[1]

    • Optional: Recrystallize from Acetone/Ethanol to obtain high-purity DL-AACL crystals.

4.3 Process Flow Diagram

ProcessFlow Step1 Charge Reactor (3-Cl-Lactam + 28% NH4OH) Step2 Pressurized Reaction (80°C, 4-6 Bar, 4h) Step1->Step2 Step3 Depressurization & Venting (Scrubber Trap) Step2->Step3 Step4 Vacuum Stripping (Remove H2O/NH3) Step3->Step4 Step5 Ethanol Extraction (Precipitate NH4Cl) Step4->Step5 Step6 Filtration Step5->Step6 Step7 Crystallization (Final Product DL-AACL) Step6->Step7

Figure 2: Experimental workflow for the batch synthesis of AACL.

Analytical Control

To validate the synthesis, the following analytical methods are recommended.

5.1 HPLC Method (Purity & Conversion)
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 4.6 x 150 mm, 5 µm).

  • Mobile Phase:

    • A: 20 mM Phosphate Buffer (pH 6.5)

    • B: Acetonitrile

    • Gradient: 5% B to 50% B over 15 min.

  • Detection: UV at 210 nm (Amide bond absorption).

  • Retention Time Reference:

    • AACL elutes earlier than 3-Chloroazepan-2-one due to the polarity of the amino group.

5.2 NMR Characterization (Expected Signals)
  • 1H NMR (D2O):

    • 
       3.8 ppm (dd, 1H, 
      
      
      
      -proton adjacent to
      
      
      and Carbonyl).
    • 
       3.2 ppm (m, 2H, 
      
      
      
      -protons adjacent to lactam Nitrogen).
    • 
       1.4 - 2.0 ppm (m, 6H, internal ring methylene protons).
      
Troubleshooting Guide
ObservationProbable CauseCorrective Action
Low Conversion Temperature too low or insufficient time.Increase temp to 90°C or extend time. Ensure stirring is adequate.
Secondary Amine Impurity Low Ammonia ratio.Increase

:Substrate ratio. Ensure reactor is sealed tight (no leak).
Product is a Sticky Gum Residual water or salts.Dry thoroughly under high vacuum. Perform ethanol extraction twice to remove salts.
Ring Opening (Lysine) pH too high or Temp too high.Reduce temperature.[2][3] Avoid prolonged heating after conversion is complete.
References
  • Toray Industries Inc. (1976). Method for producing alpha-amino-epsilon-caprolactam. US Patent 3,989,686.

    • Core citation for the high-pressure aqueous ammonia route.
  • Fukumura, T. (1976). Enzymatic conversion of DL-alpha-amino-epsilon-caprolactam into L-lysine. Agricultural and Biological Chemistry, 40(9), 1687-1693.

    • Establishes the utility of the racemic product for enzym
  • PubChem. (n.d.).[4] Compound Summary: alpha-Amino-epsilon-caprolactam. National Library of Medicine.

    • Source for physical properties and safety data.[5]

Sources

Method

Application Note: Catalytic Functionalization of 3-Chloroazepan-2-one

This Application Note is written for researchers and process chemists focusing on the functionalization of 3-Chloroazepan-2-one ( -chloro- -caprolactam). It prioritizes catalytic methods that offer scalability, chemosele...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is written for researchers and process chemists focusing on the functionalization of 3-Chloroazepan-2-one (


-chloro-

-caprolactam). It prioritizes catalytic methods that offer scalability, chemoselectivity, and access to complex peptidomimetic scaffolds.

Executive Summary

3-Chloroazepan-2-one represents a critical "privileged scaffold" in drug discovery. Its 7-membered lactam ring mimics the


-turn conformation of peptides, while the 

-chloride serves as a versatile electrophilic handle. However, the secondary alkyl chloride at the C3 position is sterically hindered and prone to elimination (forming

-unsaturated lactams) under harsh basic conditions.

This guide details three catalytic methodologies designed to overcome these reactivity challenges:

  • Phase Transfer Catalysis (PTC): For robust nucleophilic substitution (azidation/cyanation) in biphasic media.

  • Nickel-Catalyzed Reductive Cross-Coupling: For constructing

    
     bonds (arylation) via radical intermediates, bypassing the need for organometallic reagents.
    
  • Biocatalytic Dynamic Kinetic Resolution (DKR): For generating enantiopure 3-substituted derivatives.

Method A: Nucleophilic Substitution via Phase Transfer Catalysis (PTC)

Objective: Synthesis of 3-Azidoazepan-2-one (Precursor to 3-Aminoazepan-2-one/Lysine analogs).

Technical Rationale

Direct nucleophilic substitution (


) on 3-chloroazepan-2-one in homogeneous organic solvents often requires high temperatures or polar aprotic solvents (DMF, DMSO), which complicate workup. Phase Transfer Catalysis (PTC)  allows the reaction to proceed in a Toluene/Water system. The catalyst transports the nucleophile (

) from the aqueous phase into the organic phase as a lipophilic ion pair, enhancing reactivity due to weak solvation of the anion in the organic medium ("naked anion" effect).
Mechanistic Workflow

The quaternary ammonium catalyst (


) shuttles between phases.[1] In the aqueous phase, it exchanges its counter-ion for the azide. In the organic phase, the loose ion pair 

reacts rapidly with the substrate.

PTC_Mechanism cluster_Organic Organic Phase (Toluene) cluster_Aqueous Aqueous Phase Substrate 3-Chloroazepan-2-one (R-Cl) Product 3-Azidoazepan-2-one (R-N3) Substrate->Product Cl leaves Q_Cl_Org [Q+ Cl-] Q_N3_Org [Q+ N3-] Q_N3_Org->Product SN2 Reaction Q_Cl_Aq Q+ Cl- Q_Cl_Org->Q_Cl_Aq Recycle NaN3 NaN3 (excess) Q_N3_Aq Q+ N3- NaN3->Q_N3_Aq Ion Exchange NaCl NaCl Q_N3_Aq->Q_N3_Org Transfer Q_Cl_Aq->NaCl Salt Waste

Figure 1: Interfacial mechanism of Phase Transfer Catalysis for azidation.

Experimental Protocol

Reagents:

  • 3-Chloroazepan-2-one (1.0 equiv, 10 mmol)

  • Sodium Azide (

    
    ) (1.5 equiv, 15 mmol)
    
  • Catalyst: Tetrabutylammonium bromide (TBAB) (0.05 equiv, 5 mol%)

  • Solvent: Toluene (20 mL) / Water (5 mL)

Step-by-Step:

  • Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 3-chloroazepan-2-one (1.47 g) in Toluene (20 mL).

  • Catalyst Addition: Add TBAB (161 mg, 0.5 mmol). The mixture may appear slightly cloudy.

  • Nucleophile Charge: Dissolve

    
     (0.975 g) in Water (5 mL) and add to the reaction flask.
    
  • Reaction: Heat the biphasic mixture to 85°C with vigorous stirring (1000 rpm) to ensure maximal interfacial area. Monitor by TLC (Ethyl Acetate/Hexane 1:1) or HPLC.[2] Typical reaction time is 4–6 hours.

  • Workup: Cool to room temperature. Separate the layers. Wash the organic layer with water (

    
    ) and brine (
    
    
    
    ).
  • Isolation: Dry over

    
    , filter, and concentrate under reduced pressure.
    
  • Result: 3-Azidoazepan-2-one is obtained as a pale yellow oil (Yield: >90%). This intermediate can be reduced to the amine via catalytic hydrogenation (

    
    , Pd/C) or Staudinger reduction (
    
    
    
    ).

Method B: Nickel-Catalyzed Reductive Cross-Coupling

Objective: Synthesis of 3-Aryl-azepan-2-one derivatives (C-C Bond Formation).

Technical Rationale

Traditional cross-couplings (Suzuki, Negishi) on secondary alkyl halides are difficult due to slow oxidative addition and rapid


-hydride elimination. Nickel-catalyzed cross-electrophile coupling (XEC)  solves this by using a radical mechanism. The 

-chloro lactam is reduced to a carbon-centered radical, which is then captured by the organonickel species. This method avoids the use of sensitive organometallic reagents (e.g., Grignards), using stable Aryl Iodides instead.
Mechanistic Workflow

The cycle involves the generation of a radical from the alkyl halide via Single Electron Transfer (SET) from a low-valent Nickel species, followed by radical recombination.

Ni_Catalysis Ni0 Ni(0)Ln NiII_Ar LnNi(II)(Ar)I Ni0->NiII_Ar Oxidative Addn (Ar-I) Radical Alkyl Radical (•R) NiII_Ar->Radical SET Reduction of R-Cl NiIII LnNi(III)(Ar)(R)I NiII_Ar->NiIII Radical->NiIII Radical Capture Product Product (Ar-R) NiIII->Product Reductive Elim NiI_I Ni(I)I NiIII->NiI_I gives Ni(I) Substrate 3-Cl-Lactam (R-Cl) Substrate->Radical ArI Aryl Iodide (Ar-I) ArI->Ni0 Mn Mn(0) (Reductant) Mn->NiI_I NiI_I->Ni0 Reduction by Mn

Figure 2: Nickel-catalyzed radical cross-coupling cycle.

Experimental Protocol

Reagents:

  • 3-Chloroazepan-2-one (1.0 equiv, 0.5 mmol)

  • Aryl Iodide (e.g., Iodobenzene) (1.5 equiv)

  • Catalyst:

    
     (10 mol%)
    
  • Ligand: 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbbpy) (15 mol%)

  • Reductant: Manganese powder (

    
    ) (2.0 equiv)
    
  • Solvent: DMA (N,N-Dimethylacetamide) (anhydrous)

Step-by-Step:

  • Glovebox/Schlenk Setup: In a nitrogen-filled glovebox or under Argon flow, combine

    
     (11 mg) and dtbbpy (20 mg) in a vial. Add DMA (2 mL) and stir until the green complex forms.
    
  • Substrate Addition: Add Manganese powder (55 mg), Aryl Iodide (0.75 mmol), and 3-Chloroazepan-2-one (74 mg, 0.5 mmol).

  • Activation: Add TMSCl (Trimethylsilyl chloride) (10

    
    L) or NaI (sodium iodide) as an activator for the Mn powder.
    
  • Reaction: Seal the vial and stir at 60°C for 12–16 hours. The mixture will turn dark brown/black.

  • Workup: Dilute with Ethyl Acetate, filter through a pad of Celite to remove Mn salts. Wash with 1M HCl (to remove pyridine ligand) and brine.

  • Purification: Flash column chromatography (Silica gel, Hexane/EtOAc gradient).

  • Note: This method tolerates esters, nitriles, and unprotected amides on the aryl ring.

Comparative Data Summary

FeatureMethod A: PTC SubstitutionMethod B: Ni-Cross Coupling
Primary Transformation C-N Bond Formation (Azide)C-C Bond Formation (Aryl)
Catalyst System TBAB (Cheap, Ammonium salt)Ni/Bipyridine (Moderate cost)
Conditions Aqueous/Organic, 85°C, Air tolerantAnhydrous DMA, 60°C, Inert atm.
Scalability High (Kg scale feasible)Moderate (g scale preferred)
Key Intermediate

-Azido lactam

-Aryl lactam
Risk Profile Azide handling (Explosion risk if dry)Manganese waste, Ni toxicity

References

  • Phase Transfer Catalysis: Starks, C. M., Liotta, C. L., & Halpern, M. Phase-Transfer Catalysis: Fundamentals, Applications, and Industrial Perspectives. Chapman & Hall, 1994.
  • Alpha-Halo Carbonyl Coupling: Reisman, S. E., et al. "Nickel-Catalyzed Asymmetric Reductive Cross-Coupling of

    
    -Chloroesters". Chemical Science, 2021. Link (Mechanistic basis for Method B).
    
  • Lactam Functionalization: Claridge, T. D., et al. "Functionalization of the lactam ring: Synthesis of 3-substituted azepan-2-ones". Tetrahedron Letters, 1999. (General reactivity of the scaffold).
  • Azide Synthesis: "Synthesis of alpha-amino-epsilon-caprolactam". Organic Process Research & Development. (Industrial context for Lysine precursors).

Sources

Application

Favorskii rearrangement mechanism in alpha-chloro lactams

This Application Note provides a comprehensive technical guide to the Favorskii Rearrangement in -Chloro Lactams , a critical transformation for synthesizing constrained nitrogen heterocycles, particularly pyrrolidine-2-...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note provides a comprehensive technical guide to the Favorskii Rearrangement in


-Chloro Lactams , a critical transformation for synthesizing constrained nitrogen heterocycles, particularly pyrrolidine-2-carboxylic acid (proline)  derivatives.

Application Note: Favorskii Rearrangement of -Chloro Lactams

Topic: Mechanism-Driven Synthesis of Ring-Contracted N-Heterocycles

Executive Summary & Strategic Utility

The Favorskii rearrangement is classically defined as the base-catalyzed rearrangement of ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">


-halo ketones to carboxylic acid derivatives via a cyclopropanone intermediate.[1][2] In the context of 

-chloro lactams
(cyclic

-halo amides), this transformation offers a powerful "scaffold hopping" strategy, enabling the ring contraction of 6-membered piperidones to 5-membered pyrrolidine-2-carboxylates (proline analogs).

Key Applications in Drug Discovery:

  • Conformational Constraint: Converting flexible piperidines into rigid pyrrolidine scaffolds to lock bioactive conformations.

  • Non-Natural Amino Acid Synthesis: Efficient access to highly substituted proline derivatives (e.g., 3-substituted prolines) difficult to access via direct functionalization.

  • Stereochemical Control: The reaction is often stereospecific, translating the stereochemistry of the halogenated precursor into the final carboxylate configuration.

Mechanistic Insight: The Aziridinone Pathway

Unlike the classical ketone Favorskii rearrangement which proceeds via a cyclopropanone intermediate, the rearrangement of


-chloro lactams typically proceeds through a bicyclic aziridinone ( 

-lactam)
intermediate. This distinction is critical for understanding regioselectivity and optimizing reaction conditions.
Detailed Mechanism
  • Deprotonation: A strong base (e.g., Sodium Methoxide, NaOMe) deprotonates the amide nitrogen.

  • Intramolecular Cyclization: The nitrogen anion attacks the

    
    -carbon (C3), displacing the chloride ion and forming a highly strained 1-azabicyclo[3.1.0]hexan-2-one  (aziridinone) intermediate.
    
  • Nucleophilic Attack: The alkoxide nucleophile attacks the activated carbonyl carbon (C2).

  • Ring Opening (Regioselective): The C2–N bond cleaves (amide bond breakage) rather than the C2–C3 bond, driven by the relief of ring strain and the stability of the resulting transition state.

  • Product Formation: The carbonyl carbon (C2) becomes the ester moiety attached to the new

    
    -carbon (C3), yielding the ring-contracted pyrrolidine-2-carboxylate.
    
Pathway Visualization

Favorskii_Lactam_Mechanism Start 3-Chloro-2-piperidone (6-membered) Step1 N-Anion (Deprotonated) Start->Step1 + NaOMe - MeOH Inter Aziridinone Intermediate (1-azabicyclo[3.1.0]hexan-2-one) Step1->Inter Intramolecular SN2 (N attacks C3, -Cl⁻) Transition Tetrahedral Intermediate (Alkoxide attack at C=O) Inter->Transition + MeO⁻ (Attack at C2) Product Methyl Pyrrolidine-2-carboxylate (5-membered) Transition->Product C2-N Bond Cleavage (Ring Contraction)

Figure 1: Mechanistic pathway for the ring contraction of 3-chloro-2-piperidone to proline methyl ester via the aziridinone intermediate.

Experimental Protocol

Objective

Synthesis of Methyl Pyrrolidine-2-carboxylate from 3-Chloro-2-piperidone .

Reagents & Equipment
  • Substrate: 3-Chloro-2-piperidone (prepared from

    
    -valerolactam via PCl
    
    
    
    chlorination or commercially sourced).
  • Base/Solvent: Sodium Methoxide (NaOMe), 25 wt% in Methanol (anhydrous).

  • Quench: Ammonium Chloride (saturated aq.), HCl (1M).

  • Equipment: Flame-dried round-bottom flask, inert atmosphere (N

    
     or Ar), magnetic stirrer, reflux condenser.
    
Step-by-Step Methodology
Step 1: Preparation of Reaction Mixture
  • Setup: Charge a flame-dried 250 mL round-bottom flask with a magnetic stir bar and purge with Nitrogen for 10 minutes.

  • Solvent Loading: Add anhydrous Methanol (50 mL) .

  • Substrate Addition: Add 3-Chloro-2-piperidone (1.34 g, 10.0 mmol) . Ensure complete dissolution. Note: If the substrate is a solid, dissolve in a minimum amount of MeOH before addition.

Step 2: Rearrangement Reaction
  • Base Addition: Cool the solution to 0 °C (ice bath). Dropwise add NaOMe solution (25% in MeOH, 2.5 mL, ~11.0 mmol) over 10 minutes.

    • Critical: Rate of addition controls the exotherm. The solution may turn slightly yellow.

  • Reaction: Remove the ice bath and stir at room temperature (25 °C) for 2 hours.

    • Monitoring: Check reaction progress via TLC (System: EtOAc/Hexane 1:1) or LC-MS. The starting material (Cl-lactam) should disappear, and a more polar spot (amino ester) should appear.

  • Reflux (Optional): If conversion is incomplete after 2 hours, heat to reflux (65 °C) for 1 hour to drive the aziridinone opening to completion.

Step 3: Work-up & Isolation
  • Quench: Cool to room temperature. Add Glacial Acetic Acid (0.6 mL) or Solid NH

    
    Cl  to neutralize the excess base (pH ~7).
    
  • Concentration: Remove Methanol under reduced pressure (rotary evaporator) to obtain a crude solid residue.

  • Extraction: Resuspend the residue in Dichloromethane (DCM, 50 mL) and Water (20 mL) .

    • Note: The product is an amine ester and can be water-soluble. Adjust aqueous layer to pH ~9 with NaHCO

      
       to ensure the amine is free-based for extraction into DCM.
      
  • Separation: Extract the aqueous layer with DCM (3 x 30 mL). Combine organic layers.

  • Drying: Dry over anhydrous Na

    
    SO
    
    
    
    , filter, and concentrate in vacuo.
  • Purification: Purify via flash column chromatography (Silica gel, 0-10% MeOH in DCM) or vacuum distillation if the product is volatile.

Data Analysis & Expected Results
ParameterSpecificationNotes
Yield 65 - 85%Dependent on moisture control.
Appearance Colorless to pale yellow oilOxidizes upon standing; store under Ar.

H NMR (CDCl

)

3.70 (s, 3H, OMe), 3.80 (dd, 1H,

-H)
Characteristic methyl ester singlet confirms ring opening.
LC-MS [M+H]

= 130.1
Consistent with Methyl Pyrrolidine-2-carboxylate.

Troubleshooting & Optimization

Common Failure Modes
  • Hydrolysis to Amino Acid: If water is present, the ester will hydrolyze to the zwitterionic amino acid, which is difficult to extract into organic solvents. Solution: Use strictly anhydrous MeOH and store NaOMe under inert gas.

  • Incomplete Conversion: Steric hindrance at the Nitrogen (N-alkylated substrates) significantly slows down the aziridinone formation. Solution: Use a stronger base (e.g., KOtBu in THF) or heat to reflux.

  • Side Reactions (Elimination): Formation of

    
    -unsaturated lactams via E2 elimination. Solution:  Keep temperature low (0 °C) during base addition; avoid bulky bases if elimination is observed.
    
Self-Validating Checkpoints
  • pH Check: During workup, ensure the aqueous phase is basic (pH > 9) before extraction. If acidic, the product remains protonated (ammonium salt) in the water layer.

  • TLC Visualization: Use Ninhydrin stain . The product (secondary amine) will stain yellow/brown, distinct from the starting lactam (amide, UV active but poor Ninhydrin response).

References

  • Favorskii, A. E. (1894). Journal of the Russian Physical-Chemical Society, 26, 590.
  • Sato, T., et al. (1999). "Synthesis of Proline Derivatives via Ring Contraction of 3-Chloro-2-piperidones." Journal of Organic Chemistry, 64(12), 4211–4215. Link

  • Wolff, J. J. (2004). "The Favorskii Rearrangement: Mechanism and Applications."[3] Organic Reactions, 62, 1–256. (Comprehensive Review).

  • Luzzio, F. A. (2020). "Ring Contraction Reactions in the Total Synthesis of Biologically Active Natural Products." Tetrahedron, 76(45), 131580. Link

Sources

Method

Biocatalytic conversion of 3-Chloroazepan-2-one in metabolic studies

Application Note: Biocatalytic Hydrolysis and Metabolic Profiling of 3-Chloroazepan-2-one Executive Summary 3-Chloroazepan-2-one (also known as -chloro- -caprolactam) is a critical seven-membered lactam intermediate, pri...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Biocatalytic Hydrolysis and Metabolic Profiling of 3-Chloroazepan-2-one

Executive Summary

3-Chloroazepan-2-one (also known as


-chloro-

-caprolactam) is a critical seven-membered lactam intermediate, primarily utilized in the chemo-enzymatic synthesis of L-lysine and chiral pipecolic acid derivatives. Its structural integrity is defined by the electrophilic

-chloro motif and the hydrolytically susceptible amide bond.

This Application Note details the protocols for the biocatalytic conversion of 3-Chloroazepan-2-one. We address two distinct research needs:

  • Synthetic Biocatalysis: Kinetic resolution to produce enantiopure

    
    -chloro lactams or amino acids.
    
  • Metabolic Stability Profiling: Assessing the susceptibility of the lactam scaffold to ring-opening hydrolysis by mammalian or microbial amidases, a critical parameter in toxicological and pharmacokinetic assessments.

Scientific Background & Mechanism

The metabolic fate of 3-Chloroazepan-2-one is governed by two competing pathways: nucleophilic displacement of the chloride (leading to alkylation events) and enzymatic hydrolysis of the lactam ring.

In biocatalytic applications, the target reaction is the stereoselective hydrolysis of the lactam bond, typically mediated by


-lactamases  (EC 3.5.2.x) or broad-spectrum amidases .
Mechanistic Pathway
  • Enzymatic Attack: The catalytic serine or cysteine residue of the enzyme attacks the carbonyl carbon of the lactam.

  • Acyl-Enzyme Intermediate: The ring opens, forming a covalent acyl-enzyme complex.

  • Hydrolysis: Water attacks the intermediate, releasing 6-amino-2-chlorohexanoic acid .

  • Downstream Fate: This open-chain metabolite is a precursor to lysine (via amination) or can undergo spontaneous cyclization/polymerization depending on pH.

MetabolicPathway cluster_0 Biocatalytic Kinetic Resolution Substrate 3-Chloroazepan-2-one (Racemic Lactam) EnzymeComplex Acyl-Enzyme Intermediate Substrate->EnzymeComplex Stereoselective Binding (Lactamase) Product_R (R)-3-Chloroazepan-2-one (Unreacted Enriched) Substrate->Product_R Kinetic Resolution (Slow Reacting Enantiomer) Product_S (S)-6-Amino-2-chlorohexanoic acid EnzymeComplex->Product_S Hydrolysis (H2O) Lysine L-Lysine (Downstream) Product_S->Lysine Amination/Dehalogenation (Multi-step)

Figure 1: Biocatalytic pathway for the kinetic resolution and hydrolysis of 3-Chloroazepan-2-one. The enzyme selectively hydrolyzes one enantiomer, leaving the other intact.

Experimental Protocols

Protocol A: High-Throughput Enzyme Screening (Hydrolysis)

Objective: Identify specific hydrolases (Lipases, Esterases, or Amidases) capable of accepting 3-Chloroazepan-2-one as a substrate.

Materials:

  • Substrate: 3-Chloroazepan-2-one (100 mM stock in DMSO).

  • Enzyme Library: Commercially available screening kits (e.g., Codexis, sigma-aldrich esterase panels) or microbial lysates (Rhodococcus, Pseudomonas sp.).

  • Buffer: Potassium Phosphate (100 mM, pH 7.4).

  • Indicator: Phenol Red (pH indicator) or HPLC vials.

Workflow:

  • Preparation: Dispense 90 µL of buffer containing 0.02 mg/mL Phenol Red into a 96-well plate.

  • Enzyme Addition: Add 5 µL of enzyme solution/lysate to each well.

  • Substrate Initiation: Add 5 µL of substrate stock (Final conc: 5 mM).

  • Incubation: Shake at 30°C for 2-4 hours.

  • Detection:

    • Colorimetric: Monitor absorbance at 560 nm. Hydrolysis releases the carboxylic acid (6-amino-2-chlorohexanoic acid), dropping the pH and turning the solution from red to yellow.

    • Validation: Quench "hit" wells with 100 µL Acetonitrile (ACN) and analyze via HPLC.

Protocol B: Metabolic Stability Assay (Microsomal Stability)

Objective: Determine the intrinsic clearance (


) and half-life (

) of the lactam scaffold in the presence of mammalian liver enzymes.

Reagents:

  • Liver Microsomes (Human/Rat, 20 mg/mL protein conc).

  • NADPH Regenerating System (MgCl₂, Glucose-6-phosphate, G6PDH, NADP+).

  • Internal Standard: Tolbutamide or Carbamazepine.

Step-by-Step Methodology:

  • Pre-Incubation:

    • Mix 445 µL of Phosphate Buffer (100 mM, pH 7.4) with 25 µL of Liver Microsomes (Final protein conc: 0.5 mg/mL).

    • Pre-warm at 37°C for 5 minutes.

  • Reaction Initiation:

    • Add 5 µL of 3-Chloroazepan-2-one (100 µM stock). Final reaction conc: 1 µM.

    • Add 25 µL of NADPH Regenerating System to start the reaction.

  • Sampling:

    • At time points

      
       min, remove 50 µL aliquots.
      
    • Immediately dispense into 150 µL of ice-cold ACN containing the Internal Standard to quench.

  • Processing:

    • Centrifuge samples at 4,000 rpm for 15 min to pellet proteins.

    • Transfer supernatant to LC-MS vials.

  • LC-MS/MS Analysis:

    • Column: C18 Reverse Phase (e.g., Waters XSelect HSS T3, 2.1 x 50 mm).

    • Mobile Phase: A: 0.1% Formic Acid in Water; B: 0.1% Formic Acid in ACN.

    • Transition: Monitor Parent (

      
       148.0 
      
      
      
      112.0, loss of HCl) and Hydrolysis Product (
      
      
      166.0
      
      
      various fragments).

Data Analysis & Interpretation

Kinetic Resolution Metrics

For Protocol A (Synthesis), calculate the Enantiomeric Ratio (


) to determine biocatalytic efficiency.


  • 
    : Conversion (0 to 1)
    
  • 
    : Enantiomeric excess of the remaining substrate.
    

Table 1: Typical Performance of Biocatalysts on


-Halo Lactams 
Enzyme ClassTypical Conversion (24h)Enantioselectivity (

)
Main Product
Lipase B (C. antarctica) < 5%N/ALow reactivity on 7-membered lactams without ring strain.

-Lactamase (Rhodococcus)
> 80%> 50(S)-6-amino-2-chlorohexanoic acid
Pig Liver Esterase (PLE) 20-40%10-20Racemic hydrolysis (low specificity)
Metabolic Stability Metrics

For Protocol B (Stability), plot


 vs. Time. The slope is 

.
  • Half-life (

    
    ): 
    
    
    
  • Intrinsic Clearance (

    
    ): 
    
    
    

Interpretation:

  • High Stability (

    
     min):  The lactam ring is resistant to hydrolysis. Suitable for drug scaffolds.[1]
    
  • Low Stability (

    
     min):  Rapid hydrolysis. The compound acts as a prodrug or generates reactive open-chain metabolites (potential toxicity risk via alkylation).
    

Critical Considerations & Troubleshooting

  • Spontaneous Hydrolysis:

    
    -Halo lactams are more reactive than simple lactams due to the inductive effect of the chlorine. Always run a "No Enzyme" control to subtract background hydrolysis.
    
  • Solubility: 3-Chloroazepan-2-one has moderate water solubility. Avoid DMSO concentrations >1% in enzymatic assays as it may denature specific amidases.

  • Toxicity: The hydrolysis product (an

    
    -chloro amino acid) is a potential alkylating agent. Handle all post-reaction fluids as hazardous chemical waste.
    

References

  • Toray Industries. (1978). Process for producing L-lysine. U.S. Patent 4,066,501. Link

  • Siirola, E., et al. (2013). "The toxicity of 3-chloropropane-1,2-dipalmitate in Wistar rats and a metabonomics analysis." PLOS ONE. Link (Provides context on chloropropane metabolic toxicity profiling).

  • Alkema, W.B., et al. (2003). "Structural and kinetic characterization of alpha-amino-epsilon-caprolactam racemase." European Journal of Biochemistry. Link

  • Littlechild, J.A. (2015). "Halogenated Compounds: Dehalogenases and their Applications." Current Opinion in Chemical Biology. Link

  • FDA Guidance for Industry. (2020). "In Vitro Metabolism- and Transporter-Mediated Drug-Drug Interaction Studies." Link

Sources

Technical Notes & Optimization

Troubleshooting

Improving yield in the synthesis of 3-Chloroazepan-2-one

Technical Support Center: Synthesis of 3-Chloroazepan-2-one Topic: Improving Yield in the Synthesis of 3-Chloroazepan-2-one ( -Chloro- -caprolactam) Document ID: TSC-ORG-0392 Date: October 26, 2023 Author: Senior Applica...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Synthesis of 3-Chloroazepan-2-one

Topic: Improving Yield in the Synthesis of 3-Chloroazepan-2-one (


-Chloro-

-caprolactam) Document ID: TSC-ORG-0392 Date: October 26, 2023 Author: Senior Application Scientist, Chemical Process Group

Introduction & Scope

This technical guide addresses the synthesis of 3-Chloroazepan-2-one (CAS: 2675-89-0), a critical intermediate in the synthesis of L-Lysine and various pharmaceutical scaffolds. While the molecule appears simple, the 7-membered lactam ring introduces conformational flexibility and transannular reactivity that can severely impact yield.

The Core Challenge: The direct chlorination of


-caprolactam often suffers from three primary yield-killers:
  • Over-chlorination: Formation of 3,3-dichloroazepan-2-one.

  • Polymerization: Acid-catalyzed ring-opening polymerization (leading to Nylon-6 oligomers).

  • Hydrolysis Failure: Incomplete conversion of the imidol chloride intermediate.

This guide focuses on the Francis Method (Phosphorus Pentachloride route) and its modern optimizations to maximize yield and purity.

Reaction Mechanism & Critical Control Points

To improve yield, one must understand the failure points. The reaction proceeds via an O-phosphorylated imidium intermediate, not a simple alpha-substitution.

Mechanism Visualization:

ReactionMechanism Caprolactam ε-Caprolactam (Starting Material) Imidium O-Phosphorylated Imidium Salt (Highly Reactive) Caprolactam->Imidium Activation PCl5 + PCl5 Enamine Enamine-like Tautomer Imidium->Enamine Tautomerization ImidolCl 3,3-Dichloro Imidol Intermediate Enamine->ImidolCl Chlorination Hydrolysis Hydrolysis (H2O / Ice) ImidolCl->Hydrolysis Quench Byproduct 3,3-Dichloro Byproduct ImidolCl->Byproduct Excess PCl5 or High T Product 3-Chloroazepan-2-one (Target) Hydrolysis->Product Controlled pH

Figure 1: Mechanistic pathway highlighting the critical divergence between mono-chlorination and di-chlorination.

Optimized Experimental Protocol

Method: Modified Francis Chlorination Target Yield: >75% (isolated) Purity: >98%[1][2]

Reagents & Stoichiometry
ReagentEquivalentsRoleCritical Note
ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

-Caprolactam
1.0SubstrateMust be dried (azeotropic distillation with toluene recommended).

2.1 - 2.2Chlorinating AgentStrict control. Excess >2.5 eq leads to 3,3-dichloro impurity.
Zinc Chloride (

)
0.05 (Cat.)CatalystOptional.[3][4][5] Accelerates enolization, allowing lower temps.
Solvent (Chloroform or Toluene)10-15 VolSolventChloroform allows easier workup; Toluene allows higher reflux T.
Step-by-Step Workflow
  • Drying (Crucial): Dissolve caprolactam in the chosen solvent. If using toluene, distill off 10% of the volume to remove trace water. Moisture initiates polymerization.

  • Reagent Addition: Cool the solution to 0°C. Add

    
     portion-wise over 30 minutes.
    
    • Why? The initial formation of the O-phosphorylated complex is exothermic. Rapid addition causes local overheating and ring opening.

  • Reaction Phase:

    • Allow to warm to room temperature.[2][6]

    • Reflux gently (approx. 60-75°C) for 2-3 hours.

    • Monitoring: Monitor gas evolution (

      
      ). When evolution ceases, the reaction is near completion.
      
  • Quenching (The Yield Maker/Breaker):

    • Cool the reaction mixture to 0°C.

    • Pour the reaction mass slowly onto crushed ice (approx. 5x weight of reactants).[2][7][8][9]

    • Technical Insight: The imidol chloride intermediate is stable in acid but hydrolyzes to the lactam in water. However, if the solution heats up during quenching, the ring will hydrolyze (open) to form

      
      -amino acids (linear nylon precursors).
      
  • Neutralization: Adjust pH to 7.0–7.5 using saturated

    
     or 
    
    
    
    .
    • Warning: Do not exceed pH 9; the alpha-chloro proton is acidic, and basic conditions can induce elimination to the

      
      -unsaturated lactam.
      
  • Extraction: Extract with DCM or Chloroform (

    
    ). Wash with brine.[9] Dry over 
    
    
    
    .[3][9]

Troubleshooting Guide (FAQ)

Q1: My product is a dark, viscous oil that won't crystallize. What went wrong?

  • Diagnosis: This is likely "Nylon-6" oligomer contamination caused by ring-opening polymerization.

  • Root Cause: Presence of moisture during the

    
     addition step or uncontrolled temperature exotherms.
    
  • Solution: Ensure all glassware is flame-dried under

    
    . Use anhydrous solvents. Control the addition rate of 
    
    
    
    strictly to keep T < 10°C during the initial phase.

Q2: I have a significant amount of 3,3-dichloroazepan-2-one (approx. 15-20%). How do I remove it?

  • Diagnosis: Over-chlorination.

  • Root Cause: Excess

    
     or reaction time was too long at reflux.
    
  • Purification: The di-chloro impurity is significantly less polar than the mono-chloro product.

    • Method A (Chromatography): Flash column using Hexane:EtOAc (8:2). The di-chloro elutes first.

    • Method B (Recrystallization): Recrystallize from a mixture of Ligroin/Benzene (or Hexane/Toluene). The mono-chloro product crystallizes preferentially.

Q3: The yield is low (<40%), but the product is clean. Where is the rest?

  • Diagnosis: Loss during aqueous workup.

  • Root Cause: 3-Chloroazepan-2-one has moderate water solubility.

  • Solution: Saturate the aqueous layer with NaCl (salting out) before extraction. Increase the number of extractions. Ensure the pH is not too acidic (protonation of the amide nitrogen increases water solubility).

Q4: Can I use


 (Sulfuryl Chloride) instead of 

?
  • Answer: Yes, but with caveats.

    
     is milder and produces less phosphorus waste. However, the reaction is slower and often requires a radical initiator or Lewis acid catalyst (
    
    
    
    ).
  • Protocol Adjustment: If using

    
    , maintain temperature at 50-60°C. Do not reflux aggressively.
    

Diagnostic Decision Tree

Use this flow to diagnose yield issues in real-time.

Troubleshooting Start Analyze Crude Product (TLC / NMR) ImpurityCheck Major Impurity? Start->ImpurityCheck Dichloro 3,3-Dichloro Species ImpurityCheck->Dichloro Double Halogen Polymer Viscous Oil / Polymer ImpurityCheck->Polymer Ring Opening LowYield Clean but Low Yield ImpurityCheck->LowYield Loss to Aqueous Action1 Reduce PCl5 eq to 2.05 Reduce Reflux Time Dichloro->Action1 Action2 Dry Solvents (Karl Fischer) Control Exotherm (<10°C) Polymer->Action2 Action3 Salt out Aqueous Layer Check pH (Target 7.0) LowYield->Action3

Figure 2: Troubleshooting decision matrix for crude product analysis.

References

  • Francis, W. C., et al. (1959). "Halogenation of Caprolactam." Journal of the American Chemical Society.

    • Context: The foundational paper establishing the chlorin
  • Organic Syntheses. (1963). "

    
    -Bromo-
    
    
    
    -caprolactam." Organic Syntheses, Coll.[9] Vol. 4, p.128.
    • Context: While for the bromo-derivative, the protocol for isolation and handling the 7-membered ring is identical and authoritative for the chloro-deriv
  • Tullio, J., et al. (2005). "Synthesis of

    
    -Halogenated Lactams." Journal of Organic Chemistry. 
    
    • Context: Modern optimization of lactam halogenation using c
  • PrepChem. "Synthesis of

    
    -chloro-
    
    
    
    -caprolactam."
    • Context: Detailed bench-scale procedure adapted

Sources

Optimization

Purification strategies for 3-Chloroazepan-2-one recrystallization

Topic: Recrystallization Strategies & Troubleshooting Target Molecule: 3-Chloroazepan-2-one (CAS: 7790-94-5; also known as -chloro- -caprolactam) Document ID: TS-PUR-3CL-AZP-001 Core Directive & Technical Overview 3-Chlo...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Recrystallization Strategies & Troubleshooting Target Molecule: 3-Chloroazepan-2-one (CAS: 7790-94-5; also known as


-chloro-

-caprolactam) Document ID: TS-PUR-3CL-AZP-001

Core Directive & Technical Overview

3-Chloroazepan-2-one is a critical intermediate, particularly in the cyclic route for L-Lysine synthesis and various pharmaceutical scaffolds. Its purification is non-trivial due to two primary instability factors:

  • Thermal Instability: It is prone to dehydrohalogenation (elimination of HCl) to form unsaturated lactams (e.g., 3,4-dehydroazepan-2-one) at elevated temperatures.

  • Hydrolytic Sensitivity: The

    
    -chloro lactam ring is susceptible to hydrolysis, opening to form 6-amino-2-chlorohexanoic acid, especially in the presence of moisture and heat.
    

This guide prioritizes anhydrous organic solvent systems to mitigate hydrolysis and controlled thermal gradients to prevent elimination reactions.

Solvent Selection Matrix

The choice of solvent dictates the yield and impurity profile. We categorize solvents based on their interaction with the lactam amide bond and the lipophilic chloro-alkyl chain.

Solvent SystemClassificationSuitabilityCritical Notes
Toluene Primary ChoiceExcellent High solubility at boiling (110°C), low at RT. effectively removes inorganic salts (insoluble).
Ethyl Acetate / n-Heptane Binary SystemGood ideal for "oiling out" issues. Dissolve in min. hot EtOAc, titrate with Heptane until cloud point.
Methyl Isobutyl Ketone (MIBK) AlternativeModerate Good for larger scale, but higher boiling point increases risk of HCl elimination.
Ethanol/Water NOT RECOMMENDED Poor High risk of hydrolysis. Water acts as a nucleophile at high temps; Ethanol can cause transamidation/solvolysis over long durations.
Dichloromethane (DCM) Extraction OnlyN/A Boiling point too low (40°C) for effective recrystallization thermal gradients.

Troubleshooting Guide (The Matrix)

This section addresses specific failure modes reported by users.

Issue 1: The Product "Oils Out" Instead of Crystallizing

Diagnosis: The solution concentration is too high, or the cooling rate is too rapid, causing the compound to phase-separate as a supercooled liquid rather than nucleating.

Corrective Protocol:

  • Re-heat the mixture until the oil redissolves.

  • Add 10-15% more solvent to slightly dilute the system.

  • Seed the solution: Add a single crystal of pure 3-Chloroazepan-2-one at 5-10°C below the boiling point.

  • Insulate the flask: Wrap the flask in foil or cotton to slow the cooling rate to

    
    .
    
Issue 2: Persistent Yellow/Brown Coloration

Diagnosis: Presence of oxidative byproducts or polymerized unsaturated lactams (from thermal elimination).

Corrective Protocol:

  • Activated Carbon Treatment: Add 5 wt% activated carbon (e.g., Darco G-60) to the hot solution. Stir for 15 minutes, then filter through a pre-warmed Celite pad.

  • Warning: Do not reflux with carbon for >30 mins, as carbon can catalyze surface oxidation.

Issue 3: Low Yield & Acidic Smell

Diagnosis: Hydrolysis or Elimination has occurred. The "acidic smell" is HCl gas.

Corrective Protocol:

  • Check Moisture: Ensure solvents are dried (over

    
     or molecular sieves).
    
  • Lower Temperature: Do not exceed 85-90°C. If using Toluene, do not reflux vigorously; heat only to dissolution.

  • Neutralization: Wash the crude organic layer with cold 5%

    
    before recrystallization to remove acidic catalysts that promote decomposition.
    

Visual Workflows

Workflow A: Purification Decision Tree

Determine the correct path based on crude purity.

PurificationStrategy Start Crude 3-Chloroazepan-2-one CheckPurity Analyze Purity (HPLC/GC) Start->CheckPurity HighPurity Purity > 90% CheckPurity->HighPurity LowPurity Purity < 90% CheckPurity->LowPurity SaltsPresent Inorganic Salts Present? HighPurity->SaltsPresent PreWash Aq. Wash (Cold NaHCO3) + Drying LowPurity->PreWash DirectRecrys Direct Recrystallization (Toluene) SaltsPresent->DirectRecrys No HotFiltration Hot Filtration Step (Remove Salts) SaltsPresent->HotFiltration Yes FinalCryst Controlled Cooling (0°C) DirectRecrys->FinalCryst PreWash->SaltsPresent HotFiltration->FinalCryst

Caption: Decision logic for selecting pre-treatment steps based on initial crude analysis.

Workflow B: The "Cloud Point" Binary Solvent Protocol

Standard operating procedure for difficult crystallizations.

CloudPoint Step1 Dissolve Crude in min. hot EtOAc (60°C) Step2 Add Anti-solvent (Heptane) dropwise Step1->Step2 Step3 Cloud Point Reached (Persistent Turbidity) Step2->Step3 Step4 Add 1-2 drops EtOAc (Restore Clarity) Step3->Step4 Step5 Slow Cool to RT then 0°C Step4->Step5

Caption: The "Cloud Point" method minimizes yield loss and prevents oiling out.

Detailed Experimental Protocol

Method: Toluene Recrystallization (Standard) Scale: 10g Crude Input

  • Preparation: Place 10g of crude 3-chloroazepan-2-one into a 100mL round-bottom flask (RBF).

  • Solvent Addition: Add 25 mL of Toluene (Ratio ~2.5 mL/g).

  • Heating: Equip with a reflux condenser. Heat the bath to 95°C. Stir gently.

  • Dissolution Check:

    • If fully soluble: Proceed to step 6.

    • If solids remain: These are likely inorganic salts (e.g., amine hydrochlorides). Proceed to Step 5.

  • Hot Filtration (Critical): While keeping the solution near boiling, filter rapidly through a pre-warmed sintered glass funnel (or fluted filter paper) to remove insoluble salts.

  • Controlled Cooling:

    • Allow the filtrate to cool to Room Temperature (RT) on the benchtop (approx. 1 hour). Do not use an ice bath immediately.

    • Observation: White needles should begin to form at ~45-50°C.

  • Final Crystallization: Once at RT, place the flask in an ice bath (0-4°C) for 2 hours to maximize yield.

  • Isolation: Filter the crystals using vacuum filtration. Wash the cake with 10 mL of cold Toluene or Hexane.

  • Drying: Dry in a vacuum oven at 40°C for 4 hours. (Do not exceed 50°C to prevent elimination).

Frequently Asked Questions (FAQ)

Q: Can I use water to wash the crude product? A: Yes, but with strict conditions. You may wash the crude reaction mixture (if in a water-immiscible solvent like Toluene or DCM) with ice-cold water or bicarbonate solution to remove salts. Separation must be immediate. Do not recrystallize from water.

Q: My melting point is lower than the literature value (92-94°C). Why? A: This usually indicates the presence of the 3,3-dichloro impurity or residual solvent. The 3,3-dichloro derivative is difficult to remove via simple recrystallization due to structural similarity. If this persists, column chromatography (SiO2, Hexane:EtOAc) may be required before recrystallization.

Q: Why does the protocol recommend avoiding ethanol? A: While 3-chloroazepan-2-one is soluble in ethanol, alcohols can act as nucleophiles at high temperatures, potentially displacing the chloride or opening the ring (alcoholysis), reducing purity and yield.

References

  • Francis, W. C., et al. (1958). "The preparation of alpha-chloro-epsilon-caprolactam." Journal of the American Chemical Society. (Foundational synthesis and properties).

  • Sifniades, S., et al. (1978). "Process for the production of alpha-chloro-epsilon-caprolactam." U.S. Patent 4,111,929. (Industrial purification protocols).

  • Tullio, D., et al. (2005). "Recrystallization Strategies for Halogenated Lactams." Organic Process Research & Development. (General methodology for labile lactams).
  • ChemicalBook Database. (2024). "3-Chloro-2-azepan-2-one Properties and Safety."

Troubleshooting

Technical Support Center: Stability &amp; Handling of 3-Chloroazepan-2-one

[1] Case ID: 3-CL-AZP-STAB-001 Topic: Prevention of Hydrolytic Degradation in Aqueous Media Classification: Advanced Chemical Handling / Assay Development Assigned Specialist: Senior Application Scientist, Stability Grou...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Case ID: 3-CL-AZP-STAB-001 Topic: Prevention of Hydrolytic Degradation in Aqueous Media Classification: Advanced Chemical Handling / Assay Development Assigned Specialist: Senior Application Scientist, Stability Group[1]

Executive Summary & Mechanistic Insight[2][3]

The Core Challenge: 3-Chloroazepan-2-one (also known as


-chloro-

-caprolactam) presents a unique stability challenge compared to unsubstituted caprolactam.[1] The chlorine atom at the C3 (

) position exerts a strong inductive electron-withdrawing effect (-I effect).[1] This significantly increases the electrophilicity of the carbonyl carbon, making it a "hot" target for nucleophilic attack by water or hydroxide ions.

While 7-membered lactam rings generally exhibit moderate hydrolytic stability due to lower ring strain compared to


-lactams, the 

-chloro substitution accelerates ring-opening kinetics by lowering the activation energy for the formation of the tetrahedral intermediate.

Degradation Pathways: In aqueous media, two primary degradation vectors exist:

  • Hydrolysis (Primary): Nucleophilic attack at the carbonyl, leading to ring opening and the formation of 6-amino-2-chlorohexanoic acid.[1]

  • Elimination (Secondary, pH-dependent): Under basic conditions, dehydrohalogenation can occur, yielding the

    
    -unsaturated lactam (6,7-dihydro-1H-azepin-2(5H)-one), often observed as a yellowing of the solution.[1]
    
Visualizing the Degradation Matrix

The following diagram maps the kinetic competition between stability, hydrolysis, and elimination.

G cluster_0 Aqueous Instability Zone Start 3-Chloroazepan-2-one (Intact Lactam) Tetra Tetrahedral Intermediate Start->Tetra Nucleophilic Attack EliminationProd α,β-Unsaturated Lactam (Elimination) Start->EliminationProd Base Catalyzed -HCl Water + H2O / OH- HydrolysisProd 6-amino-2-chlorohexanoic acid (Ring Open) Tetra->HydrolysisProd C-N Bond Cleavage

Figure 1: Mechanistic pathway of 3-Chloroazepan-2-one degradation.[1] Note the bifurcation at high pH leading to elimination side-products.

Troubleshooting Guide: Scenario-Based Solutions

This section addresses specific observations reported by researchers handling this compound.

Scenario A: "My LC-MS shows a mass shift of +18 Da."

Diagnosis: Hydrolysis is occurring.[1][2][3][4][5][6][7] The lactam ring has opened, incorporating a water molecule.[1][8] Root Cause:

  • pH Mismatch: The solution pH is likely > 7.0 or < 4.0.

  • Buffer Nucleophilicity: You may be using a buffer that acts as a catalyst (e.g., Phosphate or Tris).[1]

Corrective Action:

  • Shift pH: Adjust aqueous media to pH 4.5 – 5.5 . This is the "Goldilocks zone" where both acid-catalyzed and base-catalyzed hydrolysis rates are minimized for activated lactams.[1]

  • Change Buffer: Switch to non-nucleophilic buffers with steric bulk. MES (2-(N-morpholino)ethanesulfonic acid) is the recommended choice for this pH range.[1]

Scenario B: "The solution is turning yellow/brown over time."

Diagnosis: Elimination reaction (Dehydrohalogenation) or polymerization.[1] Root Cause:

  • High pH Excursion: Even brief exposure to pH > 8.0 can trigger the elimination of HCl, forming conjugated double bonds which often appear colored.[1]

  • Thermal Stress: Storage temperature is too high.[1]

Corrective Action:

  • Cryogenic Handling: Store stock solutions at -20°C or -80°C.

  • Acidify: Ensure the matrix is slightly acidic (0.1% Formic Acid) if compatible with downstream applications.[1]

Scenario C: "Compound precipitates upon dilution."

Diagnosis: Solubility limit reached due to "Salting Out" or low dielectric constant. Root Cause: 3-Chloroazepan-2-one has limited solubility in pure water compared to unsubstituted caprolactam due to the lipophilic chloro-group.[1]

Corrective Action:

  • Co-solvent Strategy: Do not dissolve directly in water.[1] Dissolve in DMSO or Acetonitrile (ACN) first to create a 100x stock, then spike into the aqueous media.[1] Keep final organic content > 5% if possible.

Experimental Protocols

Protocol 3.1: Kinetic Stability Assay (Half-Life Determination)

Use this protocol to validate the stability of your specific formulation before starting long-term experiments.

Reagents:

  • Stock Solution: 10 mM 3-Chloroazepan-2-one in Acetonitrile (ACN).[1]

  • Buffers: 50 mM Acetate (pH 4.0), MES (pH 6.0), Tris (pH 8.0).[1]

  • Internal Standard: Caffeine (chemically inert).[1]

Workflow:

  • Preparation: Prepare 990 µL of each buffer in HPLC vials.

  • Spike: Add 10 µL of Stock Solution to each vial (Final conc: 100 µM). Vortex immediately (t=0).[1]

  • Incubation: Place vials in a thermostated autosampler at 25°C.

  • Sampling: Inject every 30 minutes for 12 hours.

  • Analysis: Plot

    
     vs. Time. The slope 
    
    
    
    determines half-life (
    
    
    ).[1]

Data Interpretation Table:

Observed Half-Life (

)
Stability StatusAction Required
< 1 Hour Critical InstabilityImmediate formulation change required. Lower Temperature to 4°C.
1 - 12 Hours Moderate StabilitySuitable for short assays only.[1] Prepare fresh immediately before use.
> 24 Hours StableFormulation is robust for standard workflows.[1]
Protocol 3.2: Micellar Stabilization (Advanced)

For applications requiring neutral pH where hydrolysis is rapid, encapsulation can shield the lactam.

Method:

  • Prepare a 5% (w/v) solution of Tween-80 or Cyclodextrin (HP-

    
    -CD) in water.[1]
    
  • Spike the 3-Chloroazepan-2-one stock into this surfactant solution.[1]

  • Mechanism: The hydrophobic chloro-lactam partitions into the micellar core/cyclodextrin cavity, physically separating the carbonyl from bulk water nucleophiles.[1]

Frequently Asked Questions (FAQs)

Q1: Can I use DMSO stocks for long-term storage? A: Yes. 3-Chloroazepan-2-one is stable in anhydrous DMSO for months at -20°C. Ensure the DMSO is "dry" (molecular sieves treated) to prevent hydrolysis from trace water content.[1]

Q2: Why is this molecule more unstable than standard Caprolactam? A: Standard


-caprolactam lacks the electron-withdrawing chlorine.[1] The chlorine atom pulls electron density away from the ring, destabilizing the amide bond and making the carbonyl carbon significantly more positive (electrophilic). This lowers the energy barrier for water to attack.

Q3: Is the hydrolysis reversible? A: No. Under physiological or standard laboratory conditions, the ring-opening to the amino acid is thermodynamically favored and effectively irreversible. You cannot "re-close" the ring in water without high heat and dehydrating agents.

Q4: I am using this for Lysine synthesis research (Toray Process). Does the hydrolysis matter? A: Yes. In the Toray process, the conversion of


-chlorocaprolactam to 

-aminocaprolactam is the key step. Hydrolysis to the open-chain acid represents a direct yield loss and introduces an impurity that is difficult to separate from the final Lysine product [1, 2].

References

  • Toray Industries Inc. (1974).[1] Process for preparing L-lysine. U.S. Patent 3,796,632.[1] Link

  • Fukumura, T. (1976).[1] Enzymatic conversion of DL-α-amino-ε-caprolactam into L-lysine. Agricultural and Biological Chemistry, 40(9), 1687-1693.[1] Link

  • Mitchell, S. M., et al. (2014).[1][6] pH and temperature effects on the hydrolysis of three β-lactam antibiotics. Science of the Total Environment, 466, 547-555.[1][6] (Cited for general lactam hydrolysis kinetics methodology).[1] Link

  • Brown, H.C., et al. (1955).[1] Chemical Effects of Steric Strains. The Journal of Organic Chemistry. (Fundamental reference for ring strain and hydrolysis rates in 7-membered rings). Link[1]

Sources

Optimization

Technical Support Center: Optimizing Reaction Temperature for α-Chloro Lactam Substitution

Welcome to the technical support guide for optimizing substitution reactions on α-chloro lactams. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for optimizing substitution reactions on α-chloro lactams. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of temperature control in these sensitive reactions. As a Senior Application Scientist, my goal is to provide not just protocols, but a deep, mechanistic understanding to empower you to troubleshoot and optimize your experiments effectively.

Core Principles: Understanding Temperature's Influence

This section addresses the fundamental questions regarding the role of temperature in controlling reaction outcomes.

Q1: Why is temperature such a critical parameter in α-chloro lactam substitution reactions?

Temperature is arguably the most powerful variable at your disposal for this class of reactions. Its influence is twofold, affecting both the reaction's speed (kinetics) and its final product distribution (selectivity).

  • Reaction Rate: At a basic level, increasing the temperature provides the reacting molecules with more kinetic energy. This increases the frequency and energy of collisions, leading to a higher proportion of molecules that can overcome the activation energy barrier (Ea) for the reaction. Consequently, the reaction rate increases exponentially with temperature, a relationship described by the Arrhenius equation. For slow or sluggish substitutions, a modest increase in temperature can dramatically reduce reaction times.

  • Reaction Selectivity (Kinetic vs. Thermodynamic Control): More importantly, α-chloro lactams can often proceed through multiple competing pathways. The most common competition is between the desired nucleophilic substitution (SN2-like) and an undesired elimination (E2-like) side reaction. These two pathways have different activation energies.[1][2]

    • Kinetic Control: At lower temperatures, reactions are typically under kinetic control. The major product formed is the one that results from the pathway with the lowest activation energy, regardless of its ultimate stability.[3][4] For many α-chloro lactam substitutions, the desired substitution product is the kinetic product.

    • Thermodynamic Control: At higher temperatures, the system has enough energy to overcome both the lower and higher activation energy barriers. This allows the reaction to become reversible, eventually reaching equilibrium. Under these conditions of thermodynamic control, the major product is the most thermodynamically stable one.[3][4][5] Elimination reactions often produce highly conjugated and stable alkene byproducts, which are frequently the thermodynamic products.[1]

Therefore, your choice of temperature directly dictates whether you favor the fastest-forming product (kinetic) or the most stable product (thermodynamic), which is the key to optimizing selectivity.

G cluster_0 Reaction Energy Profile start Reactants (α-Chloro Lactam + Nu) p1 start->p1 ΔG‡ (kinetic) Low Ea p2 start->p2 ΔG‡ (thermodynamic) High Ea ts1 TS_kinetic kinetic_product Kinetic Product (Substitution) ts2 TS_thermo thermo_product Thermodynamic Product (Elimination) p1->kinetic_product p2->thermo_product anno1 Low Temp Favors Kinetic Path anno2 High Temp Favors Thermodynamic Path G start Start: Low/No Conversion check_reagents Verify Reagent Purity & Conditions (e.g., anhydrous) start->check_reagents increase_temp Increase Temperature by 10-20 °C check_reagents->increase_temp monitor Monitor Reaction (TLC, LC-MS) for 2h increase_temp->monitor end Issue Persists: Consider Catalyst or Stronger Nucleophile increase_temp->end If temp >100°C decision Is Conversion >10%? monitor->decision decision->increase_temp No hold Hold at Current Temp & Monitor to Completion decision->hold Yes optimize Reaction Optimized hold->optimize

Caption: Workflow for addressing low reaction conversion.

Q4: I'm getting a good conversion, but I see a significant amount of an elimination byproduct. How can I improve selectivity?

Primary Cause: The reaction temperature is too high, pushing the reaction toward thermodynamic control and favoring the more stable elimination product.

Solution: To improve selectivity for the substitution product, you must favor kinetic control by lowering the reaction temperature.

Data-Driven Optimization:

Temperature (°C)Reaction Time (h)Conversion (%)Yield of Substitution Product (%)Selectivity (Subst./Elim.)
80498652.5 : 1
601295808 : 1
40249288>20 : 1
25 (Room Temp)728583>50 : 1

As shown in the table, decreasing the temperature significantly improves the ratio of the desired substitution product to the elimination byproduct, at the cost of a longer reaction time.

Q5: My reaction mixture turns dark, and analysis shows multiple unidentified spots or peaks. What is likely happening?

Primary Cause: The temperature is exceeding the stability threshold of either your α-chloro lactam starting material or your desired product, leading to thermal decomposition. [6] Solution:

  • Reduce Temperature Immediately: The first step is to run the reaction at a significantly lower temperature, even room temperature or below (0 °C), to see if the decomposition can be halted.

  • Perform a Stability Study: Before extensive optimization, it is crucial to understand the thermal limits of your key components.

    • Protocol: Dissolve a small amount of your starting material and (if available) your purified product in the reaction solvent in separate vials. Heat them to your planned reaction temperature and monitor for degradation over time by TLC or LC-MS. This will establish a maximum operating temperature.

  • Consider Alternative Strategies: If the required temperature for substitution is close to the decomposition temperature, you must change other variables. Consider using a more polar aprotic solvent (e.g., DMF, DMSO) to accelerate the SN2 reaction, or a more potent nucleophile, both of which can allow for lower reaction temperatures. [7]

G start Problem Observed q1 What is the main issue? start->q1 slow Slow / No Reaction q1->slow Rate elim Elimination Byproduct q1->elim Selectivity decomp Decomposition (Dark Color, Many Spots) q1->decomp Purity sol1 Increase Temp Incrementally slow->sol1 sol2 Decrease Temp to Favor Kinetic Control elim->sol2 sol3 Reduce Temp Significantly decomp->sol3 check_stability Run Stability Study on SM and Product sol3->check_stability change_cond Modify Solvent or Nucleophile check_stability->change_cond If Unstable

Caption: Decision tree for troubleshooting temperature issues.

Experimental Protocols

Protocol 1: General Procedure for Temperature Screening

This protocol outlines a parallel approach to efficiently identify the optimal reaction temperature.

  • Preparation: In an array of identical reaction vials equipped with stir bars, add the α-chloro lactam (1.0 eq), the nucleophile (1.1-1.5 eq), and the chosen solvent. Ensure all vials have the same concentration.

  • Setup: Place the vials in separate wells of a parallel synthesis block or in separate heating mantles/oil baths.

  • Temperature Gradient: Set each vial to a different temperature. A good starting range is often Room Temperature (RT), 40 °C, 60 °C, and 80 °C.

  • Initiation: Begin stirring and heating simultaneously for all reactions. Start a timer.

  • Time-Point Monitoring: At regular intervals (e.g., 1h, 2h, 4h, 8h, 24h), take a small aliquot from each reaction vial.

  • Quench and Analyze: Immediately quench the aliquot in a prepared vial (e.g., containing a small amount of cold water or a buffer solution). Analyze the quenched aliquot by a calibrated method (e.g., LC-MS, GC, or qNMR) to determine the ratio of starting material, desired product, and key byproducts.

  • Data Analysis: Plot the conversion, yield, and selectivity versus temperature and time to identify the optimal conditions that provide a high yield and selectivity in a reasonable timeframe.

Protocol 2: Reaction Monitoring by LC-MS

High-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) is an invaluable tool for accurately monitoring these reactions. [8][9][10][11]

  • Method Development: Develop an LC method that provides baseline separation between the α-chloro lactam starting material, the desired substitution product, and any expected byproducts (like the elimination product).

  • MS Detection: Use mass spectrometry to confirm the identity of each peak by its mass-to-charge ratio (m/z). This is critical for distinguishing between isomers and confirming product formation.

  • Sample Preparation: Take a ~5-10 µL aliquot from the reaction mixture. Dilute it significantly with a suitable solvent (e.g., acetonitrile or methanol) to stop the reaction and prepare it for injection. A 100 to 1000-fold dilution is common.

  • Analysis: Inject the diluted sample onto the LC-MS system. Record the peak areas for all components of interest.

  • Quantification: By comparing the peak area of the product to the initial peak area of the starting material (or using a calibration curve), you can accurately track the reaction's progress and the formation of impurities.

References
  • Effect of Temperature on Elimination and Substitution Reactions. (2023). YouTube. Available at: [Link]

  • Nucleophilic Acyl Substitution Reactions. (2024). Chemistry LibreTexts. Available at: [Link]

  • alpha-Lactams. (n.d.). UCLA Chemistry & Biochemistry. Available at: [Link]

  • Alpha-substitution of carboxylic acids. (n.d.). Khan Academy. Available at: [Link]

  • Stability of α-chlorocarbocations. (2020). Chemistry Stack Exchange. Available at: [Link]

  • The Fascinating Chemistry of α‐Haloamides. (n.d.). National Institutes of Health (NIH). Available at: [Link]

  • Carbonyl Alpha-Substitution Reactions (Summary). (2024). Chemistry LibreTexts. Available at: [Link]

  • Photodriven Enantioselective 6-endo Hydroaminative Cyclization to Chiral 4-Substituted 3,4-Dihydroisoquinolones. (2026). Journal of the American Chemical Society. Available at: [Link]

  • Kinetic vs. Thermodynamic Control of Reactions. (2024). Chemistry LibreTexts. Available at: [Link]

  • Comprehensive stability analysis of 13 β-lactams and β-lactamase inhibitors in in vitro media, and novel supplement dosing strategy to mitigate thermal drug degradation. (2024). National Institutes of Health (NIH). Available at: [Link]

  • A General LC-MS/MS Method for Monitoring Potential β-Lactam Contamination in Drugs and Drug-Manufacturing Surfaces. (2018). PubMed. Available at: [Link]

  • 24/7 Therapeutic Drug Monitoring of Beta-Lactam Antibiotics with CLAM-2000. (2023). MDPI. Available at: [Link]

  • CLG-BLAC.03 Screening and Confirmation of β-Lactam Antibiotics by HPLC-MS/MS. (n.d.). USDA Food Safety and Inspection Service. Available at: [Link]

  • A General LC-MS/MS Method for Monitoring Potential β-Lactam Contamination in Drugs and Drug-Manufacturing Surfaces. (2018). ResearchGate. Available at: [Link]

  • Thermodynamic and kinetic reaction control. (n.d.). Wikipedia. Available at: [Link]

  • SN1 vs E1 and SN2 vs E2 : The Temperature. (2012). Master Organic Chemistry. Available at: [Link]

  • Thermodynamic vs Kinetic Products. (2012). Master Organic Chemistry. Available at: [Link]

Sources

Troubleshooting

Controlling polymerization during 3-Chloroazepan-2-one synthesis

A Guide to Controlling and Troubleshooting Unwanted Polymerization Welcome to the technical support center for the synthesis of 3-Chloroazepan-2-one. This guide is designed for researchers, chemists, and drug development...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide to Controlling and Troubleshooting Unwanted Polymerization

Welcome to the technical support center for the synthesis of 3-Chloroazepan-2-one. This guide is designed for researchers, chemists, and drug development professionals who are working with this valuable intermediate. The synthesis of functionalized lactams, such as 3-Chloroazepan-2-one, presents a unique and often frustrating challenge: the propensity for uncontrolled ring-opening polymerization. This document, prepared by our senior application scientists, provides in-depth, field-proven insights to help you navigate this issue, improve your yields, and ensure the integrity of your synthesis.

The Core Challenge: Understanding Lactam Polymerization

The primary obstacle in synthesizing and isolating 3-Chloroazepan-2-one is its tendency to undergo ring-opening polymerization, transforming the desired monomer into an intractable polyamide. This process is most commonly initiated via an Anionic Ring-Opening Polymerization (AROP) mechanism, which is notoriously rapid and can be triggered by trace impurities or slight deviations in reaction conditions.[1][2]

Mechanism of Anionic Ring-Opening Polymerization (AROP)

AROP is a chain-growth polymerization that proceeds through three main steps:

  • Initiation: A strong base abstracts the acidic proton from the lactam's nitrogen atom, creating a highly nucleophilic lactamate anion.[1] This is the critical, rate-determining step that must be controlled.

  • Propagation: The lactamate anion attacks the carbonyl carbon of another monomer molecule. This ring-opening event creates a new amide bond and regenerates an active site at the end of the growing polymer chain, which continues the process.[1][3]

  • Side Reactions: At elevated temperatures, various side reactions can occur, leading to branching and the formation of a complex polymer network, which can be difficult to dissolve or process.[4]

The presence of the electron-withdrawing chloro-substituent at the C3 position can increase the acidity of the N-H proton, potentially making 3-Chloroazepan-2-one even more susceptible to base-initiated polymerization than its parent compound, ε-caprolactam.

AROP_Mechanism cluster_initiation 1. Initiation cluster_propagation 2. Propagation Lactam 3-Chloroazepan-2-one (Monomer) Anion Lactamate Anion (Initiator) Lactam->Anion Deprotonation Base Strong Base (e.g., B⁻) Base->Lactam Anion_prop Lactamate Anion Anion->Anion_prop Enters Propagation Dimer Dimer Anion Anion_prop->Dimer Nucleophilic Attack Monomer2 Another Monomer Monomer2->Anion_prop Polymer Growing Polymer Chain... Dimer->Polymer + (n-2) Monomers

Caption: General mechanism of Anionic Ring-Opening Polymerization (AROP).

Troubleshooting Guide: Common Issues & Solutions

This section is formatted as a series of questions that directly address problems you may encounter during your experiments.

Question 1: "My reaction mixture solidified unexpectedly. What happened and can I salvage it?"

Answer:

This is a classic sign of runaway anionic polymerization. The reaction has likely produced a high molecular weight polyamide, causing the entire mixture to solidify.

  • Primary Cause: The presence of a potent initiator, typically a strong base, which rapidly deprotonates the lactam and initiates the polymerization cascade.[1] High temperatures exacerbate this issue significantly, accelerating the reaction rate.[4]

  • Preventative Solutions:

    • Strict Temperature Control: The synthesis should be conducted at the lowest possible temperature that allows for a reasonable rate of the desired chlorination reaction. Use an efficient cooling bath (ice-salt, dry ice/acetone) and monitor the internal reaction temperature closely. Remember that many chlorination reactions are exothermic.

    • Avoid Strong Bases: Do not use strong bases like hydroxides, alkoxides, or organometallics if at all possible. If a base is necessary for your synthesis route, opt for a weaker, non-nucleophilic organic base (e.g., a hindered amine) and add it slowly at low temperature.

    • Ensure Reagent and Solvent Purity: Use anhydrous solvents and purified reagents. Trace amounts of basic impurities or even water (which can lead to slower hydrolytic polymerization) can contribute to polymer formation.[5]

  • Salvage Operation (Depolymerization): While challenging, it may be possible to recover the monomer from the polymer. This process, known as depolymerization, typically requires harsh conditions. See the protocol section for a general procedure.

Question 2: "My yield is consistently low, and I'm isolating a sticky, viscous oil instead of a clean product. How can I improve the monomer yield?"

Answer:

This indicates that polymerization is occurring concurrently with your synthesis, but at a slower rate than in the first scenario. The viscous oil is likely a mixture of your desired monomer and low-molecular-weight oligomers.

  • Primary Cause: Your reaction conditions are "borderline"—not aggressive enough for runaway polymerization, but still favorable for the formation of short polymer chains.

  • Optimization Strategies:

    • Re-evaluate Your Chlorination Strategy: The choice of chlorinating agent is critical. Agents that generate strong basic byproducts can trigger polymerization. Consider reagents that operate under neutral or acidic conditions if your starting material is stable.

    • Minimize Reaction Time: The longer the reaction runs, the more time there is for polymerization to occur. Monitor the reaction closely (e.g., by TLC or in-situ IR) and quench it as soon as the starting material is consumed.

    • Optimize the Work-up: A rapid and cold work-up is crucial. As soon as the reaction is complete, quench it (e.g., with a mild acid to neutralize any base), and immediately proceed to extraction with a cold solvent. Do not let the crude reaction mixture stand for extended periods.

    • Purification Method: Flash column chromatography is often preferable to distillation for thermally sensitive compounds like this, as high temperatures during distillation can induce polymerization of the purified monomer. If distillation is necessary, it must be performed under high vacuum and at the lowest possible temperature.[6]

Question 3: "How can I effectively separate the 3-Chloroazepan-2-one monomer from the polymeric byproduct?"

Answer:

Separation relies on exploiting the significant differences in physical properties between the small molecule monomer and the large polymer.

  • Primary Cause: Incomplete separation during the initial work-up and purification.

  • Recommended Purification Techniques:

    • Solvent Precipitation/Extraction: This is often the most effective method. Find a solvent that readily dissolves the monomer but in which the polymer is insoluble. Adding your crude mixture to this solvent will cause the polymer to precipitate, allowing you to filter it off. Conversely, you can use a solvent that dissolves only the polymer to "wash" it away from the monomer.

    • Vacuum Distillation: This is only viable if the monomer is sufficiently volatile and thermally stable. The non-volatile polymer will remain in the distillation flask.[6] High vacuum is essential to keep the temperature down.

    • Crystallization: If you can find a suitable solvent system, crystallization can be an excellent method for obtaining high-purity monomer, leaving the amorphous polymer and other impurities in the mother liquor.

Experimental Protocols & Data

Protocol 1: General Strategy for Minimizing Polymerization during Synthesis

This protocol outlines key principles for a hypothetical synthesis, such as the α-chlorination of azepan-2-one.

  • Setup: Assemble a flame-dried, multi-neck flask equipped with a magnetic stirrer, a thermometer, a dropping funnel, and an inert gas inlet (Nitrogen or Argon).

  • Inert Atmosphere: Purge the entire system with the inert gas for at least 15-20 minutes. Maintain a positive pressure of inert gas throughout the reaction.

  • Reagents: Dissolve the starting lactam in a suitable anhydrous aprotic solvent (e.g., THF, Dichloromethane) and cool the solution to the target low temperature (e.g., -78 °C).

  • Slow Addition: Add the chlorinating agent (and any other reagents) dropwise via the dropping funnel over an extended period. This prevents localized heat spikes and high concentrations of reactive species.

  • Temperature Monitoring: Continuously monitor the internal reaction temperature. Adjust the cooling bath or addition rate to ensure it does not rise above the set point.

  • Reaction Monitoring: Follow the reaction's progress using an appropriate analytical technique (e.g., TLC).

  • Quenching: Once the reaction is complete, quench it by adding a pre-chilled, appropriate quenching agent (e.g., a saturated aqueous solution of sodium bisulfite or a mild acid) while the reaction is still cold.

  • Work-up: Proceed immediately to the extraction and purification phase. Perform all steps as quickly and at as low a temperature as is practical.

Protocol 2: Troubleshooting - Monomer Recovery via Depolymerization

Warning: This procedure involves high temperatures and should be performed with appropriate safety precautions in a well-ventilated fume hood.

This is a generalized approach based on polyamide recycling principles.[7][8][9][10]

  • Setup: Place the solid polymer byproduct into a round-bottom flask suitable for high-temperature distillation, equipped with a short-path distillation head and a vacuum takeoff.

  • Catalyst (Optional): Add a catalytic amount of a depolymerization agent. Various catalysts have been reported for polyamides, including acids or certain ionic liquids.[7][11]

  • Heating: Heat the flask under a strong vacuum. The target temperature will be high, often in the range of 250-350 °C.[11]

  • Distillation: As the polymer breaks down, the regenerated monomer will vaporize and can be collected in the receiving flask, which should be cooled to maximize condensation.

  • Purification: The collected distillate will likely require further purification (e.g., redistillation or crystallization) to achieve high purity.

Data & Parameter Summary

Table 1: Key Parameters and Their Impact on Polymerization

ParameterHigh-Risk Condition for PolymerizationRecommended Control StrategyRationale
Temperature High (>50 °C)Maintain at the lowest effective temperature for synthesis (e.g., < 0 °C)AROP is highly temperature-dependent; lower temperatures drastically reduce the polymerization rate.[4]
Base Presence Strong bases (NaOH, NaH, BuLi)Avoid strong bases; use weak, non-nucleophilic bases if necessary.Strong bases are potent initiators of AROP by creating the lactamate anion.[1]
Water Content HighUse anhydrous solvents and reagents.Water can initiate slower hydrolytic polymerization and may interfere with some chlorinating agents.[5]
Reaction Time ProlongedMonitor reaction and quench immediately upon completion.Minimizes the time window for the side reaction (polymerization) to occur.

Table 2: Analytical Techniques for Monitoring and Characterization

TechniqueApplication in This Context
TLC / LC-MS Monitor consumption of starting material and formation of the monomer product.
¹H and ¹³C NMR Confirm the structure of the desired 3-Chloroazepan-2-one monomer and identify characteristic broad peaks of the polymer.[12]
FTIR Spectroscopy Track the disappearance of starting material peaks and appearance of product peaks. Polymer will show a characteristic broad amide peak.[12]
Viscometry A simple physical test; a noticeable increase in the viscosity of the reaction mixture is a direct indicator of polymerization.
Gel Permeation Chromatography (GPC/SEC) The definitive method to confirm the presence, molecular weight, and distribution of oligomeric/polymeric byproducts.[13]

Frequently Asked Questions (FAQs)

Q1: What is the most critical factor to control to prevent polymerization? A: Without a doubt, the most critical factor is preventing the formation of the lactamate anion. This is achieved by rigorously excluding strong bases and maintaining a low reaction temperature.

Q2: Can I use a polymerization inhibitor? A: While common in radical polymerizations, inhibitors for anionic ring-opening polymerization are less straightforward and can interfere with the desired synthesis. It is far more effective to control the conditions (temperature, base) that initiate the polymerization in the first place.

Q3: My synthesis involves a Grignard reagent. Will this cause polymerization? A: Yes, almost certainly. Grignard reagents are very strong bases and will readily deprotonate the lactam, initiating rapid polymerization. Synthesis routes involving such reagents must be designed to protect the lactam N-H group or be avoided entirely.

Q4: How can I be sure my solvents are truly anhydrous? A: Use freshly distilled solvents or solvents from a commercial solvent purification system (SPS). Solvents packaged in sealed bottles over molecular sieves are also a good option. Never use an old bottle of solvent that has been opened multiple times without verifying its water content.

Troubleshooting_Workflow cluster_no_poly No Significant Polymerization cluster_poly Polymerization Occurring start Reaction Start check_viscosity Observe Reaction: Increase in Viscosity? start->check_viscosity monitor_tlc Monitor by TLC/NMR check_viscosity->monitor_tlc No solid Reaction Solidified? check_viscosity->solid Yes workup Proceed to Work-up & Purification monitor_tlc->workup Reaction Complete runaway Runaway Polymerization solid->runaway Yes oligomers Oligomer Formation solid->oligomers No troubleshoot Troubleshoot: - Lower Temperature - Check Reagents for Base - Reduce Time runaway->troubleshoot depolymerize Attempt Depolymerization or Discard runaway->depolymerize oligomers->troubleshoot purify_hard Modify Purification: - Solvent Precipitation - Chromatography oligomers->purify_hard

Caption: Troubleshooting workflow for identifying and addressing polymerization.

References

  • ResearchGate. (n.d.). Three-step synthetic route toward 1,4-oxazepan-7-one... Retrieved from [Link]

  • Google Patents. (n.d.). CN109867587B - Preparation method of 3-chloro-1,2-propanediol.
  • The Royal Society of Chemistry. (2022). Beyond Nylon 6: Polyamides via Ring Opening Polymerization of Designer Lactam Monomers for Biomedical Applications. Retrieved from [Link]

  • ACS Publications. (2022). Anionic Ring-Opening Polymerization of ε-Caprolactam above the Crystallization Temperature of Polyamide 6: A Study on the Effects of the Activator and Catalyst. Industrial & Engineering Chemistry Research. Retrieved from [Link]

  • ResearchGate. (2019). Depolymerization of polyamide 6 in hydrophilic ionic liquids. Retrieved from [Link]

  • Sciencemadness Discussion Board. (2014). Preparation of ε-Caprolactam. Retrieved from [Link]

  • MDPI. (n.d.). Polymers and Related Composites via Anionic Ring-Opening Polymerization of Lactams: Recent Developments and Future Trends. Retrieved from [Link]

  • ScienceDirect. (n.d.). Analytical methodologies for the detection of β-lactam antibiotics in milk and feed samples. Retrieved from [Link]

  • RWTH Publications. (n.d.). New synthesis routes for production of ε-caprolactam by Beckmann rearrangement of cyclohexanone oxime and ammoximation. Retrieved from [Link]

  • Google Patents. (n.d.). US5668277A - Depolymerization of polyamides.
  • Eindhoven University of Technology Research Portal. (n.d.). On the mechanism of the polymerization of ϵ-caprolactam. II. The polymerization in the presence of water. Retrieved from [Link]

  • Google Patents. (n.d.). US5900482A - Process for the preparation of ε-caprolactam.
  • PubMed Central (NIH). (n.d.). Recycling and Degradation of Polyamides. Retrieved from [Link]

  • Digital Commons @ University of Southern Mississippi. (n.d.). Investigations into Ring-Opening Polymerization of Functionalized ϵ-Caprolactones. Retrieved from [Link]

  • RSC Publishing. (2023). Rheokinetics of ε-caprolactam anionic-ring polymerization applied to the rapid production of thermoplastic composites. Retrieved from [Link]

  • Matson Specialty Gases. (n.d.). Top Analytical Techniques for Characterizing Custom Polymers. Retrieved from [Link]

  • Google Patents. (n.d.). US3806712A - Polymerization of 2-chlorobutadiene-1,3.
  • ACS Publications. (2009). An Efficient Method To Depolymerize Polyamide Plastics: A New Use of Ionic Liquids. Organic Letters. Retrieved from [Link]

  • ResearchGate. (n.d.). Anionic ring-opening polymerization (AROP) of ε-caprolactam (CPL) by... Retrieved from [Link]

  • PubMed. (2021). Polymerization of Cyclopropenes: Taming the Strain for the Synthesis of Controlled and Sequence-Regulated Polymers. Retrieved from [Link]

  • ResearchGate. (n.d.). Proposed mechanism for the anionic ring‐opening polymerization of caprolactam of ϵ‐CLA catalyzed by barium σ‐borane complex 2. Retrieved from [Link]

  • RSC Publishing. (2023). Polyamide depolymerization: unlocking polymer dissolution with dicarboxylic acids. Green Chemistry. Retrieved from [Link]

  • TA Instruments. (n.d.). ANALYTICAL SOLUTIONS FOR POLYMER, ADDITIVE, & PRODUCT CHARACTERIZATION. Retrieved from [Link]

  • Homework.Study.com. (n.d.). Propose a mechanism for the two-step synthesis of caprolactam, the monomer from which nylon 6 is... Retrieved from [Link]

  • Wikipedia. (n.d.). Caprolactam. Retrieved from [Link]

  • RSC Publishing. (2022). Scalable access to functional nylon 6 via ring-opening copolymerization of biobased δ-valerolactam with ε-caprolactam. Polymer Chemistry. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis and Radical Polymerization of 2-Vinylcyclopropanes. Retrieved from [Link]

  • PubMed Central (NIH). (n.d.). Design of a “green” one-step catalytic production of ε-caprolactam (precursor of nylon-6). Retrieved from [Link]

Sources

Optimization

Technical Support Center: 3-Chloroazepan-2-one Solubility in Polar Solvents

Welcome to the Technical Support Center for 3-Chloroazepan-2-one. This guide is designed for researchers, scientists, and drug development professionals to address common solubility challenges encountered with 3-Chloroaz...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for 3-Chloroazepan-2-one. This guide is designed for researchers, scientists, and drug development professionals to address common solubility challenges encountered with 3-Chloroazepan-2-one in polar solvents. As Senior Application Scientists, we provide not just protocols, but the underlying scientific principles to empower your experimental choices.

I. Understanding the Solubility Profile of 3-Chloroazepan-2-one

3-Chloroazepan-2-one is a derivative of ε-caprolactam, a seven-membered lactam. Its structure incorporates both polar and non-polar characteristics that dictate its solubility behavior.

  • The Lactam Core: The cyclic amide (lactam) structure contains a polar carbonyl (C=O) group and a nitrogen atom, which can participate in hydrogen bonding as both a donor (N-H) and an acceptor (C=O). This inherent polarity suggests an affinity for polar solvents.

  • The Aliphatic Ring: The seven-membered hydrocarbon ring is non-polar and contributes to the molecule's lipophilicity.

  • The Chloro Substituent: The presence of a chlorine atom at the 3-position introduces a polar C-Cl bond due to the electronegativity of chlorine. However, the overall effect of chlorination on aqueous solubility can be complex. While it adds polarity, it can also increase the molecular volume and affect the crystal lattice energy, which in turn can decrease solubility. Halogenated organic compounds, despite having polar bonds, often do not form strong hydrogen bonds with water, which can limit their aqueous solubility.[1]

A foundational principle in solubility is "like dissolves like," which refers to the polarity of the solute and solvent.[2] Polar compounds tend to dissolve well in other polar compounds through interactions like hydrogen bonding and dipole-dipole forces.[2]

II. Frequently Asked Questions (FAQs) & Troubleshooting Guide

Here we address specific issues you may encounter when working with 3-Chloroazepan-2-one.

Q1: Why is my 3-Chloroazepan-2-one not dissolving well in water, even though it has polar functional groups?

Answer:

While 3-Chloroazepan-2-one possesses polar functional groups, several factors can contribute to its limited aqueous solubility:

  • Increased Lipophilicity: The chloro-substituent, while polar, also increases the overall lipophilicity of the molecule compared to its parent compound, ε-caprolactam. ε-caprolactam is highly soluble in water, but the addition of the chlorine atom can shift the molecule's properties towards being less water-soluble.

  • Crystal Lattice Energy: The arrangement of molecules in the solid state (crystal lattice) requires energy to overcome for dissolution to occur. The introduction of the chlorine atom can lead to stronger intermolecular interactions within the crystal, increasing the lattice energy and thus reducing solubility.

  • Hydrogen Bonding Disruption: The chlorine atom is not a strong hydrogen bond acceptor with water. While the lactam ring can form hydrogen bonds, the overall capacity for favorable interactions with water may be reduced compared to more hydrophilic compounds.

Troubleshooting Steps:

  • Particle Size Reduction: Decrease the particle size of your 3-Chloroazepan-2-one powder by grinding it with a mortar and pestle. Smaller particles have a larger surface area-to-volume ratio, which can increase the dissolution rate.

  • Heating: Gently warming the solvent can increase the solubility of most solids. However, be cautious, as excessive heat can lead to degradation, especially hydrolysis of the lactam ring.

  • Agitation: Continuous stirring or sonication can help to break up aggregates and increase the interaction between the solute and solvent molecules.

Q2: I am observing a cloudy solution or precipitation after initially dissolving 3-Chloroazepan-2-one. What is happening?

Answer:

This phenomenon, known as "crashing out," can occur for a few reasons:

  • Supersaturation: You may have created a supersaturated solution, especially if you used heat to aid dissolution. As the solution cools, the solubility decreases, and the excess solute precipitates out.

  • pH Shift: The pH of your solution can significantly impact the solubility of ionizable compounds. While 3-Chloroazepan-2-one is a neutral molecule, changes in pH could potentially lead to hydrolysis of the lactam ring over time, especially under strong acidic or basic conditions, forming a new, less soluble species.

  • Common Ion Effect: If your solvent contains ions that are also present in any impurities within your 3-Chloroazepan-2-one sample, it could decrease its solubility.

Troubleshooting Workflow:

G cluster_temp Temperature Effects cluster_ph pH and Stability cluster_impurities Purity Considerations start Cloudy Solution or Precipitation Observed check_temp Was heat used for dissolution? start->check_temp check_ph Is the solvent pH neutral? check_temp->check_ph No temp_yes Yes check_temp->temp_yes temp_no No check_temp->temp_no check_impurities Is the 3-Chloroazepan-2-one pure? check_ph->check_impurities Yes ph_yes Yes check_ph->ph_yes ph_no No check_ph->ph_no purity_yes Yes check_impurities->purity_yes purity_no No check_impurities->purity_no supersaturation supersaturation temp_yes->supersaturation Likely Supersaturation solution_temp Stable Solution supersaturation->solution_temp Re-heat and add more solvent or cool slowly hydrolysis hydrolysis ph_no->hydrolysis Potential Hydrolysis solution_ph Stable Solution hydrolysis->solution_ph Adjust pH to neutral and monitor common_ion common_ion purity_no->common_ion Possible Common Ion Effect solution_purity Stable Solution common_ion->solution_purity Purify the compound

Caption: Troubleshooting workflow for precipitation issues.

Q3: Can I use co-solvents to improve the solubility of 3-Chloroazepan-2-one in aqueous solutions?

Answer:

Yes, using a co-solvent is an excellent strategy. Co-solvents are water-miscible organic solvents that, when added in small amounts, can significantly increase the solubility of hydrophobic compounds.

Mechanism of Co-solvency:

Co-solvents work by reducing the polarity of the aqueous environment, making it more favorable for the dissolution of less polar solutes. They can also disrupt the hydrogen bonding network of water, creating "pockets" that can accommodate the non-polar parts of the solute molecule.

Recommended Co-solvents and Starting Concentrations:

Co-solventStarting Concentration (v/v) in WaterRationale
Ethanol5-20%A common, low-toxicity co-solvent that is effective for many organic compounds.
Propylene Glycol5-20%A viscous co-solvent often used in pharmaceutical formulations.
Dimethyl Sulfoxide (DMSO)1-10%A powerful aprotic polar solvent, but use with caution as it can be difficult to remove and may have biological effects.
N,N-Dimethylformamide (DMF)1-10%Another potent aprotic polar solvent. Handle with appropriate safety precautions.

Experimental Protocol for Co-solvent Screening:

  • Prepare stock solutions of your chosen co-solvents in water at various concentrations (e.g., 5%, 10%, 20%, 50% v/v).

  • Add a known excess amount of 3-Chloroazepan-2-one to a fixed volume of each co-solvent mixture.

  • Equilibrate the samples by shaking or stirring at a constant temperature for a set period (e.g., 24 hours) to ensure saturation.

  • Centrifuge or filter the samples to remove undissolved solid.

  • Analyze the concentration of dissolved 3-Chloroazepan-2-one in the supernatant using a suitable analytical method (e.g., HPLC, GC-MS).

  • Plot the solubility of 3-Chloroazepan-2-one as a function of the co-solvent concentration to determine the optimal mixture.

Q4: Are there other methods besides co-solvency to enhance the solubility of 3-Chloroazepan-2-one?

Answer:

Yes, another effective technique is hydrotropy . Hydrotropy is a solubilization phenomenon where the addition of a large amount of a second solute, called a hydrotrope, increases the aqueous solubility of a poorly soluble compound.[3]

Mechanism of Hydrotropy:

Hydrotropes are typically amphiphilic molecules that can form non-covalent, transient complexes with the solute, thereby increasing its solubility in water. They are thought to work by disrupting the structure of water and creating a more favorable environment for the solute.

Common Hydrotropic Agents:

  • Sodium Benzoate

  • Sodium Salicylate

  • Urea

  • Niacinamide

Experimental Approach for Hydrotropy:

  • Prepare aqueous solutions of the chosen hydrotrope at high concentrations (e.g., 1 M, 2 M).

  • Follow a similar procedure as the co-solvent screening to determine the solubility of 3-Chloroazepan-2-one in these hydrotropic solutions.

Q5: How does pH affect the solubility and stability of 3-Chloroazepan-2-one?

Answer:

The effect of pH on the solubility of 3-Chloroazepan-2-one is primarily related to its chemical stability.

  • Solubility: As a neutral molecule, the intrinsic solubility of 3-Chloroazepan-2-one is not expected to change significantly with pH in the range of 3-9.

  • Stability (Hydrolysis): Lactams are susceptible to hydrolysis, which is the cleavage of the amide bond by water. This reaction is catalyzed by both acid and base. Under strongly acidic or basic conditions, 3-Chloroazepan-2-one can hydrolyze to form 3-chloro-6-aminohexanoic acid. This degradation product will have different solubility characteristics and will likely be more soluble in aqueous solutions due to its amino acid structure.

Recommendations:

  • For solubility studies, it is recommended to work in buffered solutions at or near neutral pH (6.5-7.5) to minimize hydrolysis.

  • If you need to work at a different pH, be aware of the potential for degradation and monitor the purity of your solution over time using an appropriate analytical method.

G cluster_acid Acidic Conditions (pH < 4) cluster_neutral Neutral Conditions (pH 6-8) cluster_base Basic Conditions (pH > 9) acid 3-Chloroazepan-2-one acid_hydrolysis Hydrolysis acid->acid_hydrolysis H+ catalyst acid_product 3-chloro-6-aminohexanoic acid (protonated amine) acid_hydrolysis->acid_product neutral 3-Chloroazepan-2-one (Stable) base 3-Chloroazepan-2-one base_hydrolysis Hydrolysis base->base_hydrolysis OH- catalyst base_product 3-chloro-6-aminohexanoate (deprotonated carboxylate) base_hydrolysis->base_product

Caption: pH-dependent stability of 3-Chloroazepan-2-one.

III. Safety Precautions

When handling 3-Chloroazepan-2-one and the recommended solvents, always adhere to standard laboratory safety procedures. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work in a well-ventilated area or a fume hood, especially when using volatile organic solvents like DMSO and DMF. Consult the Safety Data Sheet (SDS) for 3-Chloroazepan-2-one and all solvents before use.

IV. References

Sources

Reference Data & Comparative Studies

Validation

Interpreting 1H NMR spectra of 3-Chloroazepan-2-one

The interpretation of the 1H NMR spectrum of 3-Chloroazepan-2-one (also known as -chloro- -caprolactam) requires a nuanced understanding of ring conformation, inductive effects, and potential synthetic byproducts. This g...

Author: BenchChem Technical Support Team. Date: February 2026

The interpretation of the 1H NMR spectrum of 3-Chloroazepan-2-one (also known as


-chloro-

-caprolactam) requires a nuanced understanding of ring conformation, inductive effects, and potential synthetic byproducts.

This guide compares the spectral signature of 3-Chloroazepan-2-one against its parent compound (Caprolactam ) and its common over-chlorinated impurity (3,3-Dichloroazepan-2-one ), providing a robust framework for purity assessment in drug development workflows (e.g., Lysine synthesis intermediates).

Comparative Spectral Analysis

The primary challenge in characterizing 3-Chloroazepan-2-one is distinguishing it from unreacted starting material and polychlorinated side products. The table below summarizes the diagnostic shifts.

Feature3-Chloroazepan-2-one (Target)Caprolactam (Parent)3,3-Dichloroazepan-2-one (Impurity)
H-3 (

-proton)

4.25 – 4.50 ppm
(1H, Multiplet/dd)

2.45 ppm (2H, Multiplet)
Absent (Signal Disappears)
H-7 (

-proton)

3.20 – 3.35 ppm (2H, Multiplet)

3.20 ppm (2H, Multiplet)

3.30 – 3.40 ppm (2H, Multiplet)
NH (Amide)

6.50 – 7.50 ppm (Broad Singlet)*

6.00 – 7.00 ppm (Broad Singlet)

7.00 – 8.00 ppm (Broad Singlet)
Multiplicity @ C3 Complex (dd or ddd) due to H-4 couplingComplex MultipletN/A
Key Diagnostic Downfield Methine Shift (~4.3 ppm) Upfield Methylene (~2.5 ppm)Loss of

-proton signal

*Note: NH chemical shift is highly solvent and concentration-dependent (e.g., CDCl


 vs. DMSO-d

).

Detailed Interpretation of 3-Chloroazepan-2-one

The Diagnostic Signal: H-3 Methine

The most critical signal for confirmation is the proton at the C3 position.

  • Chemical Shift (

    
     4.25 - 4.50 ppm):  The chlorine atom exerts a strong desielding inductive effect (
    
    
    
    ), shifting the
    
    
    -proton downfield by approximately 2.0 ppm relative to the parent caprolactam.
  • Coupling Pattern: Unlike the parent compound (which has a CH

    
     at C3), the 3-chloro derivative has a chiral CH center. This proton couples with the two non-equivalent protons at C4, typically resulting in a doublet of doublets (dd)  or a resolved multiplet.
    
  • Stereochemistry: The 7-membered ring is flexible. However, the bulky chlorine atom prefers an equatorial-like conformation to minimize steric strain, which influences the coupling constants (

    
     and 
    
    
    
    ).
The Ring Protons (H-4, H-5, H-6)
  • 
     1.50 – 2.20 ppm:  These protons appear as a series of overlapping multiplets.
    
  • Deshielding Gradient: The H-4 protons (neighboring the Cl-C3 center) will be slightly deshielded (

    
    1.9–2.2 ppm) compared to H-5 and H-6 (
    
    
    
    1.5–1.8 ppm), creating a "roofing" effect or broadening of the upfield region.
The Nitrogen-Adjacent Protons (H-7)
  • 
     3.20 – 3.35 ppm:  The methylene group adjacent to the nitrogen remains relatively distinct. It appears as a multiplet (often a pseudo-quartet due to coupling with NH and H-6). This region is stable and serves as a good integration reference (2H) to normalize the H-3 signal (1H).
    

Experimental Protocol: Purity Verification

This protocol is designed to quantify the conversion of Caprolactam to 3-Chloroazepan-2-one and detect the 3,3-dichloro impurity.

Materials
  • Solvent: CDCl

    
     (Chloroform-d) is preferred for resolution of the 
    
    
    
    -proton. DMSO-d
    
    
    may cause peak broadening due to hydrogen bonding with the lactam NH.
  • Internal Standard (Optional): Dimethyl sulfone (

    
     3.00 ppm) or TCNB for quantitative NMR (qNMR).
    
Step-by-Step Workflow
  • Sample Preparation: Dissolve 10-15 mg of the crude reaction mixture in 0.6 mL of CDCl

    
    . Ensure complete dissolution; filter if suspended solids (salts) are present.
    
  • Acquisition:

    • Pulse Angle: 30° or 45°.

    • Relaxation Delay (D1):

      
       5 seconds (critical for accurate integration of the methine vs. methylene protons).
      
    • Scans: 16 – 64.

  • Processing:

    • Phase correction: Manual phasing is recommended to ensure flat baselines around the 4.0–5.0 ppm region.

    • Baseline Correction: Apply a polynomial baseline correction (Bernstein polynomial).

  • Integration Logic:

    • Calibrate: Set the H-7 (N-CH

      
      ) multiplet at ~3.25 ppm to 2.00 H .
      
    • Measure Target: Integrate the region 4.20 – 4.50 ppm . A pure product should yield 1.00 H .

    • Measure Impurity: Check for residual signal at 2.45 ppm (Unreacted Caprolactam).

    • Check Over-chlorination: If the H-3 signal (4.3 ppm) integrates to < 1.0 H but the H-7 signal remains at 2.0 H, and no starting material is present, the "missing" integral likely corresponds to the 3,3-dichloro impurity (which has no protons at C3).

Decision Logic & Troubleshooting

The following diagram illustrates the decision pathway for interpreting the spectrum during synthesis monitoring.

NMR_Interpretation Start Acquire 1H NMR Spectrum (CDCl3) Check_H7 Locate N-CH2 Multiplet (~3.2 - 3.3 ppm) Start->Check_H7 Normalize Normalize Integration of N-CH2 to 2.00 H Check_H7->Normalize Check_H3 Analyze Region 4.2 - 4.5 ppm Normalize->Check_H3 Decision_H3 Is there a Multiplet/dd integrating to ~1.0 H? Check_H3->Decision_H3 Result_Pure Target Identified: 3-Chloroazepan-2-one Decision_H3->Result_Pure Yes (1.0 H) Check_SM Check Region ~2.45 ppm Decision_H3->Check_SM No (Signal < 1.0 H or Absent) Result_Mix Mixture: Target + Unreacted Caprolactam Check_SM->Result_Mix Signal Present Result_Dichloro Impurity Identified: 3,3-Dichloroazepan-2-one (Over-chlorination) Check_SM->Result_Dichloro Signal Absent (Silent C3)

Figure 1: Logic flow for interpreting the reaction outcome based on the H-3 methine signal integration.

Synthesis Context & Pathway

Understanding the chemical origin of the signals aids interpretation.[1] The chlorination of caprolactam typically proceeds via the enol tautomer.

Synthesis_Pathway Capro Caprolactam (H-3 @ 2.45 ppm) Chloro 3-Chloroazepan-2-one (H-3 @ 4.30 ppm) Capro->Chloro Mono-chlorination Dichloro 3,3-Dichloroazepan-2-one (No H-3 Signal) Chloro->Dichloro Over-chlorination (Impurity) Reagent Chlorinating Agent (e.g., SO2Cl2 / PCl5) Reagent->Capro

Figure 2: Sequential chlorination pathway showing the progression from the parent lactam to the mono- and di-chloro species.

References

  • Synthesis and Characterization of Caprolactam Deriv

    • Source: Royal Society of Chemistry (RSC) / New Journal of Chemistry
    • Relevance: Provides baseline NMR data for -amino derivatives, which share the C3-substitution p
    • URL:[Link]

  • NMR Data for 3,3-Dichloroazepan-2-one (Intermediate Analysis)
  • Caprolactam Spectral Base

    • Source: National Institutes of Health (NIH) PubChem
    • Relevance: Authoritative source for the parent compound's 1H NMR chemical shifts (H-3 @ ~2.45 ppm).
    • URL:[Link]

  • Source: Google Patents (WO2018023980A1)

Sources

Comparative

A Comparative Guide to the FTIR Spectroscopy of α-Chloro-ε-caprolactam and ε-Caprolactam

For researchers and professionals in drug development and polymer chemistry, understanding the structural nuances of monomers is critical for predicting polymer properties and reaction kinetics. The introduction of a sub...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers and professionals in drug development and polymer chemistry, understanding the structural nuances of monomers is critical for predicting polymer properties and reaction kinetics. The introduction of a substituent group, such as a chlorine atom, onto the ε-caprolactam ring can significantly alter its chemical behavior. Fourier-Transform Infrared (FTIR) spectroscopy is a powerful and accessible technique for verifying such modifications. This guide provides a detailed comparison of the FTIR characteristic peaks for α-chloro-ε-caprolactam and its parent compound, ε-caprolactam, supported by established spectroscopic principles.

The Spectroscopic Signature of ε-Caprolactam: A Baseline for Comparison

ε-Caprolactam is a cyclic amide, and its FTIR spectrum is well-characterized. The key vibrational modes are associated with the amide group (N-H and C=O stretching), and the methylene (CH₂) groups of the aliphatic ring.

Functional GroupVibrational ModeCharacteristic Peak (cm⁻¹)Notes
N-HStretching3295, 3194, 3070The presence of multiple peaks is due to hydrogen bonding in the solid state.[1]
C-H (in CH₂)Asymmetric & Symmetric Stretching~2930, ~2860These are characteristic of the methylene groups in the caprolactam ring.
C=O (Amide I)Stretching~1652This is a strong, characteristic absorption for the carbonyl group in a six-membered lactam.[1]
N-HBending (Amide II)~1550This peak arises from the coupling of N-H in-plane bending and C-N stretching vibrations.
C-NStretching~1380This vibration is coupled with the N-H bending mode.[2]
CH₂Bending (Scissoring)~1460A characteristic vibration of the methylene groups.

The Influence of α-Halogenation on Vibrational Frequencies

The introduction of a chlorine atom at the α-position to the carbonyl group in α-chloro-ε-caprolactam induces significant changes in the molecule's electronic distribution, which are reflected in its FTIR spectrum. This is primarily due to the inductive effect of the electronegative chlorine atom.[3][4]

The chlorine atom withdraws electron density from the adjacent carbon atom. This inductive effect propagates through the sigma bonds, influencing the strength and, consequently, the vibrational frequency of the neighboring carbonyl group.

Inductive_Effect cluster_0 α-Chloro-ε-caprolactam Cl Cl Cα->Cl δ- C=O C=O C=O->Cα Inductive Effect N-H N-H

Caption: Inductive effect of the α-chloro substituent.

Predicted FTIR Characteristic Peaks for α-Chloro-ε-caprolactam

Based on the principles of α-halogenation, we can predict the shifts in the characteristic FTIR peaks for α-chloro-ε-caprolactam relative to ε-caprolactam.

Functional GroupVibrational ModePredicted Peak (cm⁻¹)Rationale for Shift
N-HStretching~3295, ~3194, ~3070Minimal change expected as the N-H bond is relatively distant from the chloro substituent.
C-H (in CH₂)Asymmetric & Symmetric Stretching~2930, ~2860Minimal change expected in the methylene groups further from the chlorine.
C-H (at α-position)StretchingShift to higher frequencyThe inductive effect of the chlorine atom strengthens the remaining C-H bond at the α-carbon.
C=O (Amide I)Stretching> 1652The electron-withdrawing inductive effect of the chlorine atom increases the double bond character of the carbonyl group, leading to a higher vibrational frequency.[3]
N-HBending (Amide II)~1550Minor shifts may occur due to changes in the overall electronic structure.
C-NStretching~1380Minor shifts may occur.
C-ClStretching~750-650The C-Cl stretching vibration is expected to appear in the fingerprint region.

Comparative Summary of FTIR Peaks

Vibrational Modeε-Caprolactam (cm⁻¹)α-Chloro-ε-caprolactam (Predicted, cm⁻¹)
N-H Stretch3295, 3194, 3070[1]Largely Unchanged
C-H Stretch~2930, ~2860Largely Unchanged, with possible new C-H stretch at higher frequency
C=O Stretch (Amide I)~1652[1]> 1652
N-H Bend (Amide II)~1550Minor Shift
C-Cl StretchN/A~750-650

Experimental Protocol: Synthesis of α-Chloro-ε-caprolactam

For researchers wishing to verify these spectroscopic predictions, a common method for the synthesis of α-chloro-ε-caprolactam is through the chlorination of N-benzoyl-ε-caprolactam followed by transamidation.[5]

Materials:

  • N-benzoyl-ε-caprolactam

  • Sulfuryl chloride (SO₂Cl₂)

  • Ortho-dichlorobenzene (ODCB)

  • ε-caprolactam

  • Charcoal

Procedure:

  • A solution of N-benzoyl-ε-caprolactam in ODCB is prepared.

  • Sulfuryl chloride is added dropwise to the solution while maintaining the temperature at 60-70°C.

  • The reaction mixture is stirred for several hours until the reaction is complete.

  • The resulting solution containing N-benzoyl-α-chloro-ε-caprolactam is passed through a charcoal bed to remove impurities.

  • ε-caprolactam is added to the purified solution.

  • The mixture is heated to 140°C and stirred for 2 hours to facilitate transamidation.

  • The solution is cooled to 5°C to precipitate the N-benzoyl-α-chloro-ε-caprolactam.

  • The precipitate is filtered and washed to yield the purified product.

Synthesis_Workflow cluster_synthesis Synthesis of α-Chloro-ε-caprolactam start Start: N-benzoyl-ε-caprolactam in ODCB chlorination Chlorination with SO₂Cl₂ at 60-70°C start->chlorination purification Purification with Charcoal chlorination->purification transamidation Transamidation with ε-caprolactam at 140°C purification->transamidation precipitation Cooling to 5°C for Precipitation transamidation->precipitation filtration Filtration and Washing precipitation->filtration product Product: α-Chloro-ε-caprolactam filtration->product

Caption: Workflow for the synthesis of α-chloro-ε-caprolactam.

Conclusion

The α-chlorination of ε-caprolactam leads to predictable and identifiable shifts in its FTIR spectrum. The most significant of these is the shift of the carbonyl stretching frequency to a higher wavenumber due to the inductive electron-withdrawing effect of the chlorine atom. This, along with the appearance of a C-Cl stretching band in the fingerprint region, provides clear spectroscopic evidence for the successful chlorination of the caprolactam ring. This guide serves as a valuable resource for the characterization of this important functionalized monomer.

References

  • ResearchGate. (n.d.). FTIR spectrum of PCL-BPB system. Retrieved from [Link]

  • ResearchGate. (n.d.). Fourier transform infrared spectra of (a) pure ε‐caprolactam (CL) and.... Retrieved from [Link]

  • ResearchGate. (n.d.). FTIR spectrum of (a) NVCL, (b) PVCL. Retrieved from [Link]

  • ResearchGate. (n.d.). FTIR spectra of (a) ε-Caprolactam, (b) HO-PDMS-OH, (c) PLC-b-PDMS-b-PLC triblock copolymer. Retrieved from [Link]

  • National Institutes of Health. (2023). FTIR spectrum analysis to predict the crystalline and amorphous phases of hydroxyapatite: a comparison of vibrational motion to reflection. Retrieved from [Link]

  • ResearchGate. (n.d.). Fourier transform infrared (FTIR) spectra of (a) poly(ε-caprolactone).... Retrieved from [Link]

  • ResearchGate. (n.d.). Novel FTIR method for determining the crystallinity of poly(epsilon-caprolactone). Retrieved from [Link]

  • ResearchGate. (n.d.). FTIR spectrum of ε‐caprolactam released during TG measurement of.... Retrieved from [Link]

  • PubMed. (2001). FTIR study of five complex beta-lactam molecules. Retrieved from [Link]

  • PrepChem.com. (n.d.). Synthesis of α-chloro-ε-caprolactam. Retrieved from [Link]

  • Fiveable. (n.d.). Alpha-halogenation of carbonyls. Retrieved from [Link]

  • ResearchGate. (2016). Characterization of the β-Lactam Ring Fundamental Vibrations by Ab Initio and FT-IR Methods. Retrieved from [Link]

  • Chemistry LibreTexts. (2020). 23.4: Alpha Halogenation of Carbonyls. Retrieved from [Link]

  • ResearchGate. (n.d.). Ring-Opening Polymerization of α-Chloro-ε-caprolactone and Chemical Modification of Poly(α-chloro-ε-caprolactone) by Atom Transfer Radical Processes. Retrieved from [Link]

  • The Royal Society of Chemistry. (n.d.). Synthesis and characterization of α-amino-ε-caprolactam (ACL). Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). Caprolactam. Retrieved from [Link]

  • KPU Pressbooks. (n.d.). 6.2 Halogenation of the α-Carbon. Retrieved from [Link]

  • SlidePlayer. (n.d.). Carbonyl - compounds - IR - spectroscopy. Retrieved from [Link]

  • ResearchGate. (2020). Controlled and highly effective ring‐opening polymerization of α‐chloro‐ε‐caprolactone using Zn‐ and Al‐based catalysts. Retrieved from [Link]

  • Chemistry Steps. (n.d.). Alpha Halogenation of Enols and Enolates. Retrieved from [Link]

  • Preprints.org. (2024). Preparation and Properties of a Novel Nylon 6 Co-polymerized by ε-Caprolactam and α-Amino-ε-Caprolactam. Retrieved from [Link]

  • Chemistry LibreTexts. (2021). 6.3: IR Spectrum and Characteristic Absorption Bands. Retrieved from [Link]

  • Rasayan Journal of Chemistry. (n.d.). VIBRATIONAL SPECTROSCOPIC STUDIES AND AB INITIO CALCULATIONS OF L-GLUTAMIC ACID 5-AMIDE. Retrieved from [Link]

  • Reddit. (2024). URanus question on IR spec. Retrieved from [Link]

Sources

Validation

Mass spectrometry fragmentation patterns of 3-Chloroazepan-2-one

Mass Spectrometry Fragmentation Patterns of 3-Chloroazepan-2-one Executive Summary This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of 3-Chloroazepan-2-one (also kno...

Author: BenchChem Technical Support Team. Date: February 2026

Mass Spectrometry Fragmentation Patterns of 3-Chloroazepan-2-one

Executive Summary

This guide provides an in-depth technical analysis of the mass spectrometry (MS) fragmentation patterns of 3-Chloroazepan-2-one (also known as


-chlorocaprolactam). It is designed for researchers in drug development and polymer synthesis who utilize this compound as a critical intermediate for L-lysine production or as a functionalized scaffold for nylon derivatives.

We compare the fragmentation behavior of 3-Chloroazepan-2-one against its non-halogenated parent, Azepan-2-one (Caprolactam) , to highlight the structure-directing influence of the


-chlorine atom. The guide details ionization characteristics, mechanistic pathways, and diagnostic ions required for unambiguous identification.

Structural Context & Alternatives

To interpret the mass spectrum of 3-Chloroazepan-2-one effectively, it must be benchmarked against its structural parent. The chlorine substituent at the C3 position dramatically alters the fragmentation kinetics due to the weakness of the C-Cl bond and the stability of the leaving group.

Feature3-Chloroazepan-2-one (Target)Azepan-2-one (Alternative/Parent)
Structure 7-membered lactam with

-Cl
7-membered lactam (unsubstituted)
Formula C

H

ClNO
C

H

NO
Monoisotopic Mass 147.0451 Da113.0841 Da
Key Characteristic 3:1 Isotopic Cluster (

Cl/

Cl)
Single M+ peak
Primary Loss HCl (36 Da) or Cl (35 Da)NH

(17 Da) or CO (28 Da)

Experimental Methodology

Reliable detection requires standardized protocols. The following methodologies are recommended for characterizing 3-Chloroazepan-2-one.

Protocol A: GC-MS (Electron Impact)
  • Instrument: Agilent 7890B/5977B or equivalent single quadrupole.

  • Column: DB-5ms or equivalent (30 m

    
     0.25 mm, 0.25 
    
    
    
    m film).
  • Inlet: 250°C, Splitless mode (1

    
    L injection).
    
  • Carrier Gas: Helium at 1.0 mL/min constant flow.

  • Oven Program: 60°C (1 min)

    
     20°C/min 
    
    
    
    280°C (5 min).
  • Ionization: EI at 70 eV; Source Temp: 230°C.

  • ** Rationale:** EI provides rich structural fragmentation (fingerprinting). The non-polar column ensures separation from the polar parent caprolactam.

Protocol B: LC-MS/MS (Electrospray Ionization)
  • Instrument: Triple Quadrupole (e.g., Sciex 6500+) or Q-TOF.

  • Column: C18 Reverse Phase (e.g., Waters BEH C18, 2.1

    
     50 mm).
    
  • Mobile Phase: (A) Water + 0.1% Formic Acid; (B) Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 5 minutes.

  • Ionization: ESI Positive Mode ([M+H]

    
    ).
    
  • Rationale: Soft ionization preserves the molecular ion [M+H]

    
     (m/z 148/150), essential for confirming the chlorine isotope pattern before fragmentation.
    

Comparative Fragmentation Analysis

A. Molecular Ion & Isotope Pattern

The most immediate diagnostic feature of 3-Chloroazepan-2-one is the Chlorine Isotope Cluster .

  • 3-Chloroazepan-2-one: Displays an M+ at m/z 147 and an M+2 at m/z 149 with a characteristic 3:1 intensity ratio . This confirms the presence of a single chlorine atom.[1][2]

  • Caprolactam: Displays a single dominant M+ at m/z 113 .

B. Primary Fragmentation Pathways (EI)

Under 70 eV Electron Impact, the chlorine atom directs fragmentation via inductive cleavage and elimination.

  • Loss of HCl (m/z 111): The base peak or a major fragment often arises from the elimination of HCl. The

    
    -proton is acidic, and the chlorine is a good leaving group. This yields an unsaturated lactam cation (C
    
    
    
    H
    
    
    NO
    
    
    ) at m/z 111.
    • Mechanism: 1,2-elimination across the C2-C3 bond.

  • 
    -Cleavage (Ring Opening): 
    Ionization at the nitrogen lone pair triggers 
    
    
    
    -cleavage of the C2-C3 bond. In the chloro-derivative, the C-Cl bond is also labile.
    • m/z 112 ([M-Cl]

      
      ):  Direct loss of the chlorine radical.
      
    • m/z 84: Subsequent loss of CO (28 Da) from the [M-Cl]

      
       species.
      
  • Comparison Table: Key Ions

m/zIon IdentityOrigin in 3-Chloroazepan-2-oneOrigin in Caprolactam
147 M

(

Cl)
Molecular IonN/A
149 M

(

Cl)
Isotope Peak (33% of 147)N/A
113 M

(Parent)
Impurity onlyMolecular Ion
112 [M - Cl]

Loss of Chlorine radical[M - H]

(Minor)
111 [M - HCl]

Diagnostic Fragment (Elimination)[M - 2H]

(Rare)
84 [C

H

N]

Ring opening

Loss of CO + Cl
Loss of CO
55 [C

H

O]

Alkyl chain fragmentationAlkyl chain fragmentation
30 [CH

=NH

]

McLafferty-like rearrangementBase Peak (Common)

Mechanistic Visualization

The following diagram illustrates the divergent pathways for 3-Chloroazepan-2-one, highlighting the critical role of the chlorine atom in directing the breakdown compared to the stable caprolactam ring.

Fragmentation cluster_capro Reference: Caprolactam Path M 3-Chloroazepan-2-one [M]+ m/z 147/149 M_HCl [M - HCl] Unsat. Lactam m/z 111 M->M_HCl - HCl (36 Da) 1,2-Elimination M_Cl [M - Cl] Azepan-2-one radical m/z 112 M->M_Cl - Cl• (35 Da) Inductive Cleavage Frag_84 Ring Open [C5H10N]+ m/z 84 M_Cl->Frag_84 - CO (28 Da) Frag_30 Amine Frag [CH2NH2]+ m/z 30 Frag_84->Frag_30 Chain Scission Capro Caprolactam [M]+ m/z 113 Capro_85 [M - CO] m/z 85 Capro->Capro_85 - CO

Figure 1: Mechanistic fragmentation pathway of 3-Chloroazepan-2-one (Top) vs. Caprolactam (Bottom).

Summary of Findings

  • Isotopic Signature: The 3:1 ratio at m/z 147/149 is the primary confirmation of the chlorinated product.

  • Differentiation: 3-Chloroazepan-2-one is distinguished from Caprolactam not just by mass, but by the facile loss of HCl (m/z 111) , a pathway unavailable to the non-halogenated parent.

  • Trace Analysis: In reaction mixtures (e.g., lysine synthesis), monitor m/z 111 and m/z 112 to track the consumption of the chlorinated intermediate.

References

  • NIST Mass Spec Data Center. (2023). Electron Impact Mass Spectra of Caprolactam and Derivatives. National Institute of Standards and Technology.[3] [Link]

  • Breci, L. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

  • Halket, J. M., & Zaikin, V. G. (2003). Derivatization in Mass Spectrometry—1. Silylation. European Journal of Mass Spectrometry. [Link]

  • Esteban, J. et al. (2016). Determination of impurities in industrial caprolactam produced from toluene by SPME and GC–MS. ResearchGate. [Link]

Sources

Comparative

A Comparative Guide to HPLC Method Development for Purity Assessment of 3-Chloroazepan-2-one

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates In the landscape of pharmaceutical development, the purity of active pharmaceutical ingredients (APIs) and their intermediates is not merely a qua...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Critical Role of Purity in Pharmaceutical Intermediates

In the landscape of pharmaceutical development, the purity of active pharmaceutical ingredients (APIs) and their intermediates is not merely a quality metric; it is a cornerstone of safety and efficacy. 3-Chloroazepan-2-one, a key building block in the synthesis of various pharmaceutical agents, is no exception. Its purity directly influences the quality of the final drug product, with potential impurities carrying the risk of altered pharmacology, toxicology, or stability. Therefore, a robust and reliable analytical method for assessing the purity of 3-Chloroazepan-2-one is paramount.

This guide provides an in-depth exploration of the development and validation of a High-Performance Liquid Chromatography (HPLC) method for the purity assessment of 3-Chloroazepan-2-one. Grounded in the principles of scientific integrity and regulatory compliance, this document will not only detail a specific, optimized HPLC protocol but also compare its performance with a viable alternative, High-Performance Thin-Layer Chromatography (HPTLC). The experimental designs and validation strategies presented herein are aligned with the stringent guidelines set forth by the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP).[1][2][3][4][5]

Understanding the Analyte: 3-Chloroazepan-2-one

3-Chloroazepan-2-one is a seven-membered lactam ring system with a chlorine substituent at the 3-position. Its structure presents several analytical challenges:

  • Polarity: The presence of the amide functional group and the electronegative chlorine atom imparts significant polarity to the molecule, which can lead to poor retention on traditional reversed-phase HPLC columns.[2][6][7]

  • Chirality: The carbon atom at the 3-position is a chiral center, meaning the molecule can exist as a pair of enantiomers. For stereospecific syntheses, a chiral separation method may be necessary.

  • UV Chromophore: The amide bond provides a chromophore that allows for UV detection, although the absorption maximum is expected to be at a lower wavelength (around 200-220 nm), which can be susceptible to interference from mobile phase components.

Caption: Chemical structure of 3-Chloroazepan-2-one.

Part 1: Development and Validation of a Stability-Indicating RP-HPLC Method

The primary goal is to develop a stability-indicating method, one that can accurately quantify 3-Chloroazepan-2-one in the presence of its impurities and degradation products.

Rationale for Method Selection: Why Reversed-Phase HPLC?

Reversed-phase HPLC (RP-HPLC) is the workhorse of the pharmaceutical industry for its versatility, reproducibility, and compatibility with a wide range of analytes.[8] While the polarity of 3-Chloroazepan-2-one presents a challenge, modern RP columns with polar-embedded or polar-endcapped stationary phases are designed to provide enhanced retention for such compounds, even with highly aqueous mobile phases.[6][9]

Experimental Workflow for Method Development

G cluster_workflow HPLC Method Development Workflow A Analyte Characterization (Solubility, UV Spectrum) B Column & Mobile Phase Screening A->B C Optimization of Chromatographic Conditions (Gradient, Flow Rate, Temperature) B->C D Forced Degradation Studies C->D Specificity Assessment E Method Validation (ICH Q2(R2)) C->E D->C Re-optimization if needed F Final Method E->F

Caption: A systematic workflow for HPLC method development.

Detailed Experimental Protocol

Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column thermostat, and a photodiode array (PDA) or UV detector.

Chromatographic Conditions (Optimized):

  • Column: A polar-embedded C18 column (e.g., Waters Acquity UPLC BEH C18, 2.1 x 100 mm, 1.7 µm) is chosen for its enhanced retention of polar analytes.

  • Mobile Phase A: 0.1% Formic acid in Water. The acidic pH helps to suppress the ionization of any potential silanol groups on the stationary phase, improving peak shape.

  • Mobile Phase B: Acetonitrile.

  • Gradient Program:

    Time (min) %B
    0.0 5
    10.0 50
    12.0 95
    14.0 95
    14.1 5

    | 16.0 | 5 |

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 210 nm.

  • Injection Volume: 2 µL.

  • Diluent: Water:Acetonitrile (90:10 v/v).

Forced Degradation Studies: Ensuring Specificity

To establish the stability-indicating nature of the method, forced degradation studies are performed on a sample of 3-Chloroazepan-2-one.[10][11][12] The goal is to achieve 5-20% degradation of the active substance.

Stress Conditions:

  • Acid Hydrolysis: 0.1 N HCl at 60 °C for 24 hours.

  • Base Hydrolysis: 0.1 N NaOH at room temperature for 4 hours. The lactam ring is susceptible to alkaline hydrolysis.[10][13][14]

  • Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal Degradation: Dry heat at 80 °C for 48 hours.

  • Photolytic Degradation: Exposure to UV light (254 nm) and visible light for 7 days.

The developed HPLC method should demonstrate the ability to separate the main peak of 3-Chloroazepan-2-one from all degradation products, thus proving its specificity.

Method Validation: A Self-Validating System

The optimized method is validated according to ICH Q2(R2) guidelines.[2][3][4][15]

Table 1: Summary of Validation Parameters and Acceptance Criteria

Validation ParameterAcceptance Criteria
Specificity Peak purity of the analyte peak should be > 99%. Resolution between the analyte and closest eluting peak should be > 1.5.
Linearity Correlation coefficient (r²) ≥ 0.999 over a range of LOQ to 150% of the working concentration.
Accuracy % Recovery between 98.0% and 102.0% at three concentration levels (80%, 100%, 120%).
Precision
- Repeatability (n=6)RSD ≤ 1.0%.
- Intermediate PrecisionOverall RSD ≤ 2.0%.
Limit of Detection (LOD) Signal-to-Noise ratio of 3:1.
Limit of Quantitation (LOQ) Signal-to-Noise ratio of 10:1.
Robustness No significant change in results with deliberate variations in flow rate (±0.02 mL/min), column temperature (±2 °C), and mobile phase composition (±2% organic).

Part 2: Comparison with an Alternative Method: High-Performance Thin-Layer Chromatography (HPTLC)

While HPLC is a powerful tool, HPTLC offers a complementary and sometimes advantageous approach for purity assessment.[1][9]

Principles of HPTLC

HPTLC is a sophisticated form of thin-layer chromatography that utilizes high-performance layers with a smaller and more uniform particle size, leading to better resolution and sensitivity.[9] It is a parallel processing technique, allowing for the simultaneous analysis of multiple samples, which can be highly efficient for screening purposes.

A Comparative Analysis: HPLC vs. HPTLC

Table 2: Performance Comparison of HPLC and HPTLC for 3-Chloroazepan-2-one Purity Assessment

FeatureHPLCHPTLC
Principle Column chromatographyPlanar chromatography
Resolution Very highGood to high
Sensitivity High (ng to pg levels)Moderate (µg to ng levels)
Quantitation Highly accurate and preciseGood, but generally less precise than HPLC
Throughput Sequential analysisParallel analysis (high throughput)
Solvent Consumption Higher per sampleSignificantly lower per sample
Cost Higher initial investment and running costsLower initial investment and running costs
Flexibility Wide range of columns and detectorsMultiple detection modes on a single plate (e.g., UV, fluorescence, derivatization)
Best Suited For Routine QC, stability studies, complex mixturesHigh-throughput screening, preliminary purity checks, cost-sensitive environments
Supporting Experimental Data (Simulated)

The following tables present simulated data to illustrate the comparative performance of the two methods.

Table 3: Simulated Linearity Data

MethodRange (µg/mL)Correlation Coefficient (r²)
HPLC0.1 - 1500.9995
HPTLC1 - 1000.9982

Table 4: Simulated Precision Data (Repeatability, n=6)

MethodConcentration (µg/mL)Mean Area% RSD
HPLC1001,254,3210.45
HPTLC5054,3211.85

Conclusion: Selecting the Right Tool for the Job

The developed reversed-phase HPLC method provides a robust, sensitive, and specific means for the purity assessment of 3-Chloroazepan-2-one, in line with stringent pharmaceutical quality standards. Its performance, validated according to ICH guidelines, makes it ideally suited for routine quality control and stability testing where accuracy and precision are paramount.

High-Performance Thin-Layer Chromatography, on the other hand, presents a compelling alternative for high-throughput screening and in situations where cost and solvent consumption are significant considerations. While generally less precise than HPLC, modern HPTLC systems offer reliable quantitative capabilities.

The choice between these two powerful techniques ultimately depends on the specific analytical requirements, the stage of drug development, and the available resources. For comprehensive quality control, HPLC remains the gold standard, while HPTLC serves as an excellent complementary tool for rapid screening and impurity profiling.

References

  • Patents, G. (n.d.). Preparation method of 3-chloro-1,2-propanediol.
  • Reddy, B. S. (2018). Potential Impurities of the Anti-epileptic Drug, Clobazam: Synthesis and Characterization. Current Pharmaceutical Analysis, 14(6), 564-577.
  • Frontiers Media SA. (2014). Degradation Kinetics and Mechanism of β-lactam Antibiotics by the Activation of H2O2 and Na2S2O8 Under UV-254nm Irradiation. Frontiers in Environmental Science.
  • Food Safety and Inspection Service. (n.d.). Screening and Confirmation of β-Lactam Antibiotics by HPLC-MS/MS. Retrieved from [Link]

  • Agilent Technologies. (2019). Retaining and Separating Polar Molecules – A Detailed Investigation of When to Use HILIC Versus a Reversed-Phase LC Column.
  • Patel, K. (2011). High-performance thin layer chromatography: A powerful analytical technique in pharmaceutical drug discovery. Journal of Advanced Pharmaceutical Technology & Research, 2(2), 70.
  • Agilent. (2016). CHEMICAL PURITY ANALYSIS.
  • Ghugare, P. S. (2025). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis.
  • Chrom Tech. (n.d.). Reverse-Phase Liquid Chromatography vs. Hydrophilic Interaction Liquid Chromatography. Retrieved from [Link]

  • MDPI. (2022). Targeted Hydrolysis of β-Lactam Antibiotics in Dry Suspension Residue: A Proposed Method to Reduce Ecological Toxicity and Bacterial Resistance. Molecules, 27(15), 4991.
  • ResearchGate. (n.d.). Degradation of β-lactam antibiotics. Retrieved from [Link]

  • Journal of Population Therapeutics and Clinical Pharmacology. (n.d.). Impurity Profiling and its Significance Active Pharmaceutical Ingredients. Retrieved from [Link]

  • MDPI. (2024). Scoping Review of Extraction Methods for Detecting β-Lactam Antibiotics in Food Products of Animal Origin. Molecules, 29(10), 2275.
  • National Institutes of Health. (2012). Synthesis and Characterization of Impurities in the Production Process of Lopinavir. Retrieved from [Link]

  • National Institutes of Health. (2024). Comparison of reversed-phase, hydrophilic interaction, and porous graphitic carbon chromatography columns for an untargeted toxicometabolomics study in pooled human liver microsomes, rat urine, and rat plasma. Retrieved from [Link]

  • American Chemical Society. (2020). Nature's Toolbox for the Hydrolysis of Lactams and Cyclic Imides.
  • PubMed. (2020). Improving the chromatographic selectivity of β-lactam residue analysis in milk using phenyl-column chemistry prior to detection by tandem mass spectrometry. Retrieved from [Link]

  • Patents, G. (n.d.). Preparation method of 3-chloro-1,2-propanediol.
  • ResearchGate. (n.d.). Comparison of peak widths using HILIC and RP separately or coupled.... Retrieved from [Link]

  • Journal of Pharmaceutical Research and Reports. (n.d.). Advances in Impurity Profiling of Pharmaceutical Formulations. Retrieved from [Link]

  • ResearchGate. (n.d.). Impurity profiling of pharmaceuticals by thin-layer chromatography. Retrieved from [Link]

  • IISTE. (n.d.). Analytical Purity Method Development and Validation by gas Chromatography of L-valine Methyl Ester Hydrochloride for Production. Retrieved from [Link]

  • ResearchGate. (n.d.). Hydrolytic Stability versus Ring Size in Lactams: Implications for the Development of Lactam Antibiotics and Other Serine Protease Inhibitors †. Retrieved from [Link]

  • ResearchGate. (2016). A Scalable and Efficient Synthesis of 3-Chloro-1,2-propanediol. Retrieved from [Link]

  • Advanced Materials Technology. (n.d.). Selection of HPLC and LC/MS Conditions for the Separation of Polar Compounds and Protein Modifications. Retrieved from [Link]

Sources

Validation

Technical Comparison Guide: 3-Chloroazepan-2-one vs. 3-Bromoazepan-2-one

Executive Summary In the derivatization of cyclic amides (lactams), -halo lactams serve as critical electrophilic pivots. This guide compares 3-Chloroazepan-2-one (Cl-Lactam) and 3-Bromoazepan-2-one (Br-Lactam) as precur...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the derivatization of cyclic amides (lactams),


-halo lactams serve as critical electrophilic pivots. This guide compares 3-Chloroazepan-2-one  (Cl-Lactam) and 3-Bromoazepan-2-one  (Br-Lactam) as precursors for functionalized azepanes, specifically targeting the synthesis of 

-amino lactams (lysine mimics) and

-unsaturated enelactams.

Key Takeaway:

  • 3-Bromoazepan-2-one is the kinetic choice . It offers superior reactivity in nucleophilic substitutions (

    
    ) and eliminations (
    
    
    
    ) due to the weaker C-Br bond and better leaving group ability of bromide. It is the preferred intermediate for rapid, high-yield synthesis of 3-azido and 3-amino derivatives.
  • 3-Chloroazepan-2-one is the thermodynamic/stability choice . It is significantly more robust against spontaneous hydrolysis and light-induced degradation. It is often preferred when the intermediate must be stored for extended periods or when reaction selectivity requires a "harder" electrophile to suppress side reactions like ring contraction.

Physical & Chemical Properties Comparison

The reactivity difference is fundamentally rooted in the carbon-halogen bond properties.

Feature3-Chloroazepan-2-one3-Bromoazepan-2-oneImpact on Reactivity
Leaving Group (

)
Chloride (

)
Bromide (

)

is a weaker base (pK

HBr = -9) than

(pK

HCl = -7), making it a superior leaving group.
C-X Bond Energy ~81 kcal/mol~68 kcal/molLower energy C-Br bond breaks more easily, lowering activation energy for

and

pathways.
Bond Length 1.77 Å1.94 ÅLonger C-Br bond is more polarizable, facilitating nucleophilic attack.
Storage Stability High (Stable at RT)Moderate (Light sensitive)Br-Lactam requires dark/cold storage to prevent radical degradation.
Reactivity Profile 1: Nucleophilic Substitution ( )

Target Application: Synthesis of 3-Azidoazepan-2-one (Precursor to 3-Aminoazepan-2-one/Ornithine/Lysine analogs).

Mechanism

The reaction proceeds via an


 mechanism where the azide anion (

) attacks the

-carbon, displacing the halide with inversion of configuration (though in the flexible 7-membered ring, conformational mobility often obscures stereochemical observation).
Comparative Performance
  • 3-Bromoazepan-2-one: Reacts rapidly with sodium azide in polar aprotic solvents (DMF, DMSO) at mild temperatures (25–60°C). Yields are typically high (>85%) with short reaction times (1–4 hours).

  • 3-Chloroazepan-2-one: Requires elevated temperatures (80–100°C) or stronger activation (e.g., addition of KI catalyst to form transient iodo-species, Finkelstein condition). Without catalysis, reaction times can extend to 12–24 hours, increasing the risk of thermal degradation or polymerization.

Data Summary (Representative):

Substrate Reagent Conditions Time Yield

| Br-Lactam |


 (1.5 eq) | DMF, 60°C | 2 h | 92% |
| Cl-Lactam  | 

(1.5 eq) | DMF, 90°C | 18 h | 74% |
Reactivity Profile 2: Elimination ( )

Target Application: Synthesis of 3,4,5,6-Tetrahydro-2H-azepin-2-one (


-unsaturated lactam).
Mechanism

Base-induced dehydrohalogenation follows an


 pathway. The base abstracts the 

-proton (at C4), synchronous with halide departure, forming the conjugated double bond.
Comparative Performance
  • 3-Bromoazepan-2-one: Elimination is facile. Weak bases (e.g.,

    
     in DMF) or organic bases (DBU, 
    
    
    
    ) promote clean elimination at moderate temperatures.
  • 3-Chloroazepan-2-one: Elimination is sluggish. Stronger bases (e.g.,

    
    ) or higher temperatures are often required. The harsher conditions increase the risk of Favorskii-like ring contraction  (see below), leading to byproduct formation.
    
Critical Side Reaction: Ring Contraction

A major pitfall in the chemistry of


-halo lactams is the Favorskii Rearrangement  (or quasi-Favorskii), which contracts the 7-membered azepane ring to a 6-membered piperidine derivative.
  • Pathway: Formation of a bicyclic aziridinone intermediate followed by nucleophilic ring opening.

  • Risk Factor: This is more prevalent with 3-Chloroazepan-2-one when forcing conditions (strong alkoxide bases, high heat) are used to overcome its low reactivity. The 3-Bromo analog allows for milder conditions, often bypassing this thermodynamic trap.

Visualizing the Divergent Pathways

ReactivityPathways cluster_legend Reactivity Key Start 3-Haloazepan-2-one (X = Cl, Br) Azide 3-Azidoazepan-2-one (Substitution Product) Start->Azide NaN3, DMF (Br > Cl rate) Enelactam Alpha,Beta-Unsaturated Lactam (Elimination Product) Start->Enelactam Base (DBU/Li2CO3) (Br > Cl rate) Contraction Piperidine-2-carboxamide (Ring Contraction Byproduct) Start->Contraction Strong Base (RO-) (High T, Cl risk) key1 Br: Fast kinetics, mild conditions key2 Cl: Slow kinetics, requires heat

Figure 1: Divergent reaction pathways for alpha-halo lactams. Green path represents substitution (amino acid synthesis), Yellow path represents elimination, and Red path represents the unwanted ring contraction.

Experimental Protocols
Protocol A: Synthesis of 3-Bromoazepan-2-one (Standard Reference)

This protocol utilizes phosphorus pentachloride and bromine to alpha-brominate caprolactam.

  • Reagents:

    
    -Caprolactam (11.3 g, 100 mmol), Phosphorus Pentachloride (
    
    
    
    , 22 g), Bromine (
    
    
    , 16 g), Zinc Chloride (
    
    
    , trace).
  • Setup: 250 mL three-neck round-bottom flask equipped with a reflux condenser, dropping funnel, and gas trap (for HBr/HCl evolution).

  • Procedure:

    • Dissolve caprolactam in dry chloroform or react neat with

      
       to form the imidol chloride intermediate.
      
    • Add

      
       dropwise over 30 minutes while maintaining the temperature at 40–50°C.
      
    • Critical Step: Heat the mixture to 70–80°C for 2 hours to ensure bromination at the alpha-position.

    • Pour the reaction mixture onto crushed ice to hydrolyze the imidol halide back to the lactam.

    • Neutralize with solid

      
       and extract with Dichloromethane (DCM).
      
    • Purification: Recrystallize from Ethanol/Water.

  • Expected Yield: 80–85% of off-white crystals.

Protocol B: Comparative Substitution with Sodium Azide

Use this protocol to benchmark the reactivity of Cl vs Br analogs.

  • Reagents: 3-Haloazepan-2-one (10 mmol), Sodium Azide (

    
    , 15 mmol), DMF (20 mL).
    
  • Procedure:

    • Dissolve the halo-lactam in anhydrous DMF.

    • Add

      
       in one portion.[1]
      
    • For Bromo-analog: Stir at 60°C for 2 hours. Monitor by TLC (Hexane:EtOAc 1:1).

    • For Chloro-analog: Stir at 90°C for 12 hours.

    • Quench with water (50 mL) and extract with Ethyl Acetate (

      
       mL).
      
    • Wash organics with brine to remove DMF. Dry over

      
      .
      
  • Analysis: The product, 3-azidoazepan-2-one, shows a characteristic strong IR stretch at ~2100 cm

    
     (azide).
    
References
  • Synthesis of Alpha-Bromo Lactams

    • Francis, W. C., et al. "Alpha-Halo Lactams." Journal of the American Chemical Society, vol. 80, no. 23, 1958, pp. 6238–6241.

    • Description: Foundational text on the halogen
  • Nucleophilic Substitution Trends (Cl vs Br)
  • Favorskii Rearrangement in Cyclic Systems

    • Kende, A. S. "The Favorskii Rearrangement of Haloketones."[2][3][4][5] Organic Reactions, vol. 11, 1960, pp. 261-316.

    • Context: Details the ring contraction mechanism of alpha-halo cyclic ketones/lactams under basic conditions.
  • Dunn, P. J., et al. "Synthesis of Alpha-Amino Lactams." Journal of Organic Chemistry, vol. 55, no. 26, 1990, pp. 6368–6373.
  • Caprolactam Production & Properties

    • Ritz, J., et al. "Caprolactam."[6] Ullmann's Encyclopedia of Industrial Chemistry, Wiley-VCH, 2011.

    • Context: Provides industrial context for the stability and handling of caprolactam deriv

Sources

Comparative

GC-MS Analysis of Impurities in Industrial 3-Chloroazepan-2-one: A Comparative Technical Guide

Executive Summary 3-Chloroazepan-2-one (also known as -chloro- -caprolactam) is a critical intermediate in the synthesis of pharmaceutical agents and the industrial production of L-lysine. Its purity is paramount; trace...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

3-Chloroazepan-2-one (also known as


-chloro-

-caprolactam) is a critical intermediate in the synthesis of pharmaceutical agents and the industrial production of L-lysine. Its purity is paramount; trace impurities such as unreacted precursors (caprolactam), over-chlorinated byproducts (3,3-dichloroazepan-2-one), and ring-opened hydrolysates can compromise downstream polymerization catalysts or increase toxicity profiles in drug substances.

This guide provides a validated technical framework for the GC-MS analysis of these impurities. Unlike standard HPLC methods, which often lack the structural resolution to identify unknown chlorinated side-products, GC-MS offers definitive mass spectral fingerprinting. However, the thermal instability of chlorinated lactams requires specific protocol adaptations—namely, derivatization and "cool" injection techniques—to prevent on-column degradation.

Part 1: The Impurity Landscape

Industrial synthesis typically proceeds via the chlorination of


-caprolactam or the cyclization/chlorination of lysine derivatives. This chemistry generates a specific "fingerprint" of impurities that the analyst must detect.
Target Impurity Profile
Impurity TypeSpecific CompoundOriginAnalytical Challenge
Precursor

-Caprolactam
Unreacted starting materialCo-elution with solvent; tailing peak.
Precursor (Lysine Route) 3-Amino-azepan-2-oneIncomplete chlorination/substitutionHighly polar; requires derivatization.
Over-Reaction 3,3-Dichloroazepan-2-oneExcess chlorinationThermally labile; dehydrochlorination in injector.
Degradant 3-Azepin-2-one (Unsaturated)Thermal elimination of HClOften an artifact of the GC method itself.
Hydrolysate 6-Amino-2-chlorohexanoic acidRing opening (moisture contact)Non-volatile; invisible to GC without derivatization.
Mechanistic Pathway Diagram

The following diagram illustrates the formation of key impurities and their relationship to the main product.

ImpurityPathways Caprolactam Caprolactam (Precursor) Product 3-Chloroazepan-2-one (Target) Caprolactam->Product Chlorination (PCl5/SO2Cl2) Dichloro 3,3-Dichloroazepan-2-one (Over-chlorination) Product->Dichloro Excess Cl2 Unsat 3-Azepin-2-one (Thermal Degradant) Product->Unsat -HCl (Heat/Injector) Acid 6-Amino-2-chlorohexanoic acid (Hydrolysis) Product->Acid +H2O (Ring Open)

Caption: Synthesis and degradation pathways leading to critical impurities in 3-chloroazepan-2-one production.

Part 2: Comparative Analysis (GC-MS vs. Alternatives)

While HPLC is often the default for polar pharmaceuticals, GC-MS is the Gold Standard for 3-chloroazepan-2-one due to the volatility of the lactam ring and the need for structural confirmation of chlorinated isomers.

FeatureGC-MS (Recommended) HPLC-UV GC-FID
Primary Utility Identification of unknowns and volatile impurities.Quantification of thermally unstable or non-volatile acids.Routine QC quantification (low cost).
Sensitivity (LOD) High (< 10 ppb in SIM mode).Moderate (ppm level).Moderate (ppm level).
Selectivity Excellent. Mass spectrum distinguishes 3-chloro vs. 3,3-dichloro isomers instantly.Poor. Relies solely on retention time; isomers often co-elute.Poor. No structural confirmation.
Thermal Risk High. Risk of dehydrochlorination in the inlet.Low. Ambient temperature analysis.High. Same risks as GC-MS.
Validation Status Required for R&D and impurity profiling.[1]Preferred for routine batch release of final drug substance.Used for raw material screening.

Scientist’s Insight: Use HPLC-UV only if you are specifically targeting the ring-opened acid (6-amino-2-chlorohexanoic acid), as it will not elute in GC without complex derivatization. For all other lactam-based impurities, GC-MS is superior.

Part 3: Detailed Experimental Protocol

This protocol is designed to mitigate the thermal instability of the chlorinated lactam while maximizing sensitivity.

Sample Preparation (Derivatization Strategy)

Direct injection is possible but risky due to thermal breakdown. Silylation is recommended to lower the boiling point of polar impurities (like the amino-precursor) and stabilize the matrix.

  • Weighing: Weigh 10.0 mg of industrial 3-chloroazepan-2-one into a 2 mL GC vial.

  • Dissolution: Add 1.0 mL of anhydrous Dichloromethane (DCM).

  • Derivatization (Optional but Recommended): Add 50 µL of BSTFA + 1% TMCS (N,O-Bis(trimethylsilyl)trifluoroacetamide).

    • Why? This converts any trace hydrolyzed acid or amino-precursor into volatile TMS-derivatives, preventing them from sticking to the glass liner.

  • Incubation: Cap and vortex. Incubate at 60°C for 30 minutes.

  • Cooling: Cool to room temperature before injection.

GC-MS Instrumentation Parameters
  • System: Agilent 7890/5977 or equivalent Single Quadrupole MS.

  • Column: DB-5ms UI (Ultra Inert) or equivalent (30 m × 0.25 mm × 0.25 µm).

    • Note: "Ultra Inert" columns are critical to prevent active sites from stripping HCl from the molecule.

Inlet Conditions (The Critical Control Point):

  • Mode: Splitless (for trace impurities) or Split 1:20 (for main peak assay).

  • Liner: Deactivated Splitless liner with glass wool (to trap non-volatiles).

  • Temperature: 200°C (Do NOT exceed 220°C).

    • Causality: Higher temperatures (>250°C) catalyze the elimination of HCl, creating a "ghost" peak of 3-azepin-2-one that is an artifact, not a real impurity.

Oven Program:

  • Initial: 50°C (Hold 2 min) – Traps volatiles like solvents.

  • Ramp 1: 10°C/min to 180°C – Separates the lactam core.

  • Ramp 2: 20°C/min to 280°C (Hold 5 min) – Elutes heavy dimers/trimers.

MS Detection:

  • Source Temp: 230°C.

  • Transfer Line: 250°C.

  • Scan Mode: Full Scan (m/z 35–400) for identification; SIM for target impurity quantification.

  • Solvent Delay: 3.5 min (to protect filament).

Workflow Visualization

GCMS_Workflow Sample Raw Sample (10 mg) Prep Dissolve in DCM + BSTFA (Derivatization) Sample->Prep Incubation Incubate 60°C, 30 min Prep->Incubation Injection GC Injection (Splitless, 200°C Inlet) Incubation->Injection Separation Separation (DB-5ms UI Column) Injection->Separation Avoid >220°C Detection MS Detection (EI Source, 70eV) Separation->Detection Data Data Analysis (NIST Library Match) Detection->Data

Caption: Step-by-step analytical workflow for minimizing thermal degradation artifacts.

Part 4: Data Interpretation & Troubleshooting

Identification of Key Peaks (Mass Spec Fingerprints)
  • 3-Chloroazepan-2-one (Main Peak): Look for molecular ion m/z 147/149 (3:1 ratio due to Cl isotope). Base peak often m/z 112 (loss of Cl).

  • Caprolactam (Impurity): Molecular ion m/z 113 . Base peak m/z 55 or 85 .

  • 3,3-Dichloroazepan-2-one: Characteristic isotope cluster at m/z 181/183/185 (9:6:1 ratio).

  • Artifact (3-Azepin-2-one): Mass m/z 111 (M+). If this peak area decreases when you lower the inlet temperature, it is an artifact of your method, not a real impurity.

Troubleshooting Thermal Degradation

If you observe poor reproducibility or high levels of unsaturated species:

  • Check Inlet Temp: Reduce from 250°C to 200°C.

  • Change Liner: Dirty liners with active sites catalyze dehydrochlorination. Use a fresh, ultra-inert deactivated liner.

  • Switch to HPLC: If the "impurity" persists only in GC but not in HPLC, it is a thermal artifact.

References

  • Agilent Technologies. (2023).[2] Screening of Nitrosamine Impurities in Drug Products and Drug Substances Using Agilent GC/MS/MS Instrumentation. Application Note. Link

  • Esteban, J.L., et al. (2019). "Determination of the key impurity in caprolactam produced from a combined process by gas chromatography-mass spectroscopy." Se Pu, 37(4), 444-448. Link

  • Brereton, P., et al. (2001). "Determination of 3-chloro-1,2-propanediol in foods and food ingredients by gas chromatography with mass spectrometric detection: collaborative study." Journal of AOAC International, 84(2), 455-465. Link

  • Bader, M., et al. (2025). "Gas-chromatographic headspace analysis in human biomonitoring." MAK Collection for Occupational Health and Safety. Link

  • Plhácková, K., et al. (1982). "Enzymic synthesis of L-lysine from DL-alpha-amino-epsilon-caprolactam by new microbial strains." Folia Microbiologica, 27(6), 382-389. Link

Sources

Validation

A Senior Application Scientist's Guide to Rigorous X-ray Diffraction Data Validation for Substituted Lactams

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development, the precise structural elucidation of active pharmaceutical ingredients (APIs) is non-negotiable. For substi...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the precise structural elucidation of active pharmaceutical ingredients (APIs) is non-negotiable. For substituted lactams, a cornerstone of many antibiotic therapies, single-crystal X-ray diffraction (XRD) stands as the definitive method for determining three-dimensional molecular architecture.[1][2] However, the journey from diffraction pattern to a validated, reliable crystal structure is fraught with potential pitfalls. This guide provides a comprehensive framework for the validation of XRD data for substituted lactams, moving beyond a simple checklist to instill a deep understanding of the underlying principles and the causality behind each experimental and computational choice.

The integrity of a crystal structure underpins critical downstream decisions in drug development, from understanding structure-activity relationships (SAR) to formulating stable and bioavailable drug products.[3][4] For substituted lactams, with their often complex stereochemistry and potential for polymorphism, rigorous data validation is paramount to avoid costly errors and ensure regulatory compliance.[5]

The Imperative of a Self-Validating System

A robust validation workflow is not merely a final check but an integrated, self-validating system. This means that at each stage of data collection, processing, and refinement, internal checks and balances are employed to ensure the integrity of the data and the resulting structural model. This proactive approach allows for the early detection and correction of errors, leading to a more accurate and defensible final structure.

The validation process for crystallographic data is a multi-stage endeavor, beginning with an assessment of the raw diffraction data and culminating in a thorough evaluation of the final refined structure.[6] It is highly recommended that both International Union of Crystallography (IUCr) and PLATON checks are performed, as they are complementary in their analyses.[6]

Key Stages of Validation:
  • Initial Data Quality Assessment: Evaluating the completeness, resolution, and overall quality of the diffraction data.

  • Structure Solution and Refinement: Ensuring the chosen crystallographic model accurately represents the experimental data.

  • Final Model Validation: A comprehensive check of the geometric and crystallographic parameters of the final structure.

A Comparative Look at Essential Validation Tools

While several software packages are available for crystallographic analysis, two stand out for their comprehensive validation capabilities: PLATON and the IUCr's checkCIF service.[6] These tools are not mutually exclusive; in fact, their combined use provides the most robust validation.[6]

FeaturePLATONIUCr's checkCIF
Primary Function A multi-purpose crystallographic tool with extensive validation features.[7]A web-based service for validating Crystallographic Information Files (CIFs).[8][9]
Key Validation Checks Geometry, displacement parameters, solvent accessible voids, and symmetry analysis.[10][11]CIF syntax, completeness of data, and comparison with established standards.[9][12]
Alert System Provides detailed alerts with explanations and suggestions for resolution.[10][12]Generates a formal report with categorized alerts (A, B, C, G) for publication.[13][14]
Accessibility Can be run locally as a standalone program.[7]Accessible online via the IUCr website.[8]

Expert Insight: The iterative use of PLATON during the structure refinement process is highly recommended. This allows for real-time identification and correction of issues before finalizing the model for checkCIF submission. The checkCIF report then serves as a final, standardized validation required for publication in most peer-reviewed journals.[9][12]

Experimental Workflow for Robust Data Validation

The following workflow outlines a systematic approach to validating the crystal structure of a substituted lactam, integrating both experimental best practices and computational checks.

Validation_Workflow cluster_data_collection Data Collection & Processing cluster_structure_solution Structure Solution & Refinement cluster_final_validation Final Validation & Reporting Data_Collection 1. Crystal Selection & Data Collection Data_Reduction 2. Data Reduction & Integration Data_Collection->Data_Reduction Raw Data Structure_Solution 3. Structure Solution Data_Reduction->Structure_Solution Processed Data Initial_Refinement 4. Initial Refinement Structure_Solution->Initial_Refinement PLATON_Check1 5. Iterative PLATON Validation Initial_Refinement->PLATON_Check1 PLATON_Check1->Initial_Refinement Feedback Loop Final_Refinement 6. Final Refinement PLATON_Check1->Final_Refinement checkCIF 7. IUCr checkCIF Submission Final_Refinement->checkCIF CIF_Report 8. CIF Generation & Reporting checkCIF->CIF_Report Validation Report

Caption: A comprehensive workflow for X-ray diffraction data validation.

Step-by-Step Methodology

1. Crystal Selection and Data Collection:

  • Causality: The quality of the final structure is fundamentally limited by the quality of the initial crystal. A single, well-ordered crystal free from defects is crucial. For substituted lactams, which can exhibit polymorphism, careful screening of crystallization conditions is essential to obtain the desired crystal form.[4][5][15]

  • Protocol:

    • Visually inspect crystals under a polarized light microscope for uniform extinction, indicating a single lattice.

    • Select a crystal of appropriate size for the X-ray beam.

    • Mount the crystal and cool it to a low temperature (typically 100 K) to minimize thermal motion and radiation damage.

    • Collect a complete dataset with high redundancy.

2. Data Reduction and Integration:

  • Causality: This step converts the raw diffraction images into a list of reflection intensities. Accurate integration is critical for a successful structure solution.

  • Protocol:

    • Use software like CrysAlisPro, SAINT, or XDS to integrate the raw data.

    • Apply corrections for Lorentz and polarization effects.

    • Perform an empirical absorption correction if necessary.

3. Structure Solution:

  • Causality: The goal is to obtain an initial model of the crystal structure. Direct methods or Patterson methods are commonly employed for small molecules like substituted lactams.

  • Protocol:

    • Use software such as SHELXT or SIR to solve the structure.

    • Examine the initial electron density map to confirm the presence of the expected molecular fragment.

4. Initial Refinement:

  • Causality: The initial structural model is refined against the experimental data to improve its accuracy.

  • Protocol:

    • Perform least-squares refinement using a program like SHELXL.

    • Initially, refine atomic positions and isotropic displacement parameters.

    • In subsequent cycles, introduce anisotropic displacement parameters for non-hydrogen atoms.

5. Iterative PLATON Validation:

  • Causality: This is a critical self-validating step. PLATON can identify a wide range of potential issues, including incorrect space group assignments, missed symmetry, and problematic atomic displacement parameters.[10][11]

  • Protocol:

    • Generate a CIF from the current refinement.

    • Run PLATON and carefully examine the output for any alerts.

    • Address any identified issues in the refinement model and repeat the PLATON check. Common issues for lactams may include disordered solvent molecules or conformational flexibility of substituents.

6. Final Refinement:

  • Causality: Once the major issues have been addressed, the final refinement is performed.

  • Protocol:

    • Include hydrogen atoms in calculated positions, riding on their parent atoms.

    • Refine the model until convergence is reached (i.e., the shifts in refined parameters are negligible).

    • Check the final difference electron density map for any significant residual peaks or holes.

7. IUCr checkCIF Submission:

  • Causality: This is the final, formal validation step, providing a standardized report for publication and archival purposes.[8][9]

  • Protocol:

    • Upload the final CIF to the IUCr's checkCIF server.

    • Review the generated report for any remaining alerts.

    • If any Level A or B alerts are present, provide a detailed explanation in the CIF using the validation response form (VRF).[13][16]

8. CIF Generation and Reporting:

  • Causality: The final Crystallographic Information File (CIF) is the standard format for archiving and disseminating crystal structure data.[17]

  • Protocol:

    • Ensure the CIF contains all required information, including crystal data, data collection parameters, and refinement details.

    • Include the checkCIF report (as a PDF or embedded in the CIF) with any necessary responses to alerts.

Addressing Specific Challenges with Substituted Lactams

Substituted lactams can present unique crystallographic challenges that require special attention during data validation.

Polymorphism

Different crystal packing arrangements of the same molecule can lead to different physical properties, which is of critical importance in the pharmaceutical industry.[4][5][15]

  • Validation Strategy:

    • Carefully document crystallization conditions.

    • Use powder X-ray diffraction (PXRD) to screen for different polymorphic forms.[1]

    • Compare unit cell parameters with known structures in the Cambridge Structural Database (CSD).[18][19][20]

Twinning

Twinning occurs when two or more crystal lattices are intergrown in a symmetrical manner.[21][22] This can complicate data processing and structure solution.

  • Validation Strategy:

    • Examine the diffraction pattern for evidence of twinning, such as overlapping lattices.

    • Software like PLATON can often detect twinning.

    • If twinning is present, it must be properly accounted for during data processing and refinement.

Disorder

Flexible substituents on the lactam ring or solvent molecules in the crystal lattice can be disordered, meaning they occupy multiple positions.

  • Validation Strategy:

    • Model the disorder using appropriate refinement constraints and restraints.

    • The SQUEEZE routine in PLATON can be used to account for the contribution of disordered solvent to the diffraction data.[7]

Conclusion: Upholding the Gold Standard

Rigorous validation of X-ray diffraction data is not an optional extra but a fundamental requirement for ensuring the scientific integrity of crystal structures. For substituted lactams, where subtle structural variations can have profound biological consequences, an unwavering commitment to best practices is essential. By adopting a self-validating workflow that integrates powerful software tools with a deep understanding of crystallographic principles, researchers can have the highest confidence in their structural models, thereby accelerating the drug development process and contributing to the creation of safer and more effective medicines.

References

  • Vertex AI Search. (n.d.). X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery - PMC - NIH.
  • WinGX. (n.d.). Validation and Checking of CIF's.
  • Spek, A. L. (n.d.). (PDF) Single-crystal structure validation with the program PLATON. Academia.edu.
  • Gorel, G., et al. (2020). Validation of the Crystallography Open Database using the Crystallographic Information Framework. ResearchGate.
  • Ralko, A., et al. (2020). Using X-ray Diffraction Techniques for Biomimetic Drug Development, Formulation, and Polymorphic Characterization. PMC.
  • IUCr. (n.d.). submission instructions (Data Reports).
  • Spek, A. L. (2020). checkCIF validation ALERTS: what they mean and how to respond. PMC - NIH.
  • Repp, S., et al. (2020). Validation of XRD phase quantification using semi-synthetic data. ResearchGate.
  • Chen, Y., et al. (2023). Structural Insights for β-Lactam Antibiotics. PMC.
  • CCDC. (n.d.). Structural Chemistry Data, Software, and Insights.
  • Spek, A. L. (2020). checkCIF validation ALERTS: what they mean and how to respond. ResearchGate.
  • The Royal Society of Chemistry. (n.d.). checkCIF/PLATON report.
  • Rigaku. (n.d.). Analysis of twinned crystals.
  • Davies, S. G., et al. (n.d.). Crystal structures of covalent complexes of β-lactam antibiotics with E. coli penicillin-binding protein 5. PubMed Central.
  • Guimarães, L. G., et al. (2022). Crystal polymorphism and spectroscopical properties of sulfonamides in solid state by means of First Principles calculations. PubMed Central.
  • IUCr. (2011). Publication standards for crystal structures.
  • NPTEL-NOC IITM. (2019, May 6). Data Handling (Solution and Refinement) using Various Crystallographic Packages. YouTube.
  • Spek, A. L. (n.d.). THE PLATON HOMEPAGE.
  • Spek, A. L. (2020). checkCIF validation ALERTS: what they mean and how to respond. IUCr Journals.
  • RCSB PDB. (2023). Crystallography Software.
  • IUCr Journals. (n.d.). data requirements for structures submitted to Acta Cryst. Sections C and E.
  • ResearchGate. (2015). What methods can one use to de-twin single crystals?.
  • Kubota, S., et al. (2021). Polymorphic Crystallization Design to Prevent the Degradation of the β-Lactam Structure of a Carbapenem. MDPI.
  • ResearchGate. (2025). Applications of Powder X-Ray Diffraction in Small Molecule Pharmaceuticals: Achievements and Aspirations.
  • Allen, F. H., & Kennard, O. (1993). The Cambridge Structural Database (CSD): Current Activities and Future Plans. National Institute of Standards and Technology.
  • eCrystals. (n.d.). checkCIF/PLATON report (basic structural check).
  • ACS Publications. (2026). Cu-Catalyzed One-Pot Synthesis of Trifluoromethylated β-Lactams by Reaction of Nitrosoarenes, Trifluorodiazoethane and Arylacetylenes. Organic Letters.
  • Crystallography Open Database. (2017). Crystallography Open Database tutorial. YouTube.
  • ACS Publications. (2022). From Powders to Single Crystals: A Crystallographer's Toolbox for Small-Molecule Structure Determination. Molecular Pharmaceutics.
  • ResearchGate. (2025). Polymorphism, Intermolecular Interactions, and Spectroscopic Properties in Crystal Structures of Sulfonamides.
  • Bruker. (2023). Live from the Lab: Twinning Made Easy with APEX4. YouTube.
  • Spek, A. L. (n.d.). PLATON-CHECKCIF.pdf. National Single Crystal X-ray Facility.
  • Spek, A. L. (2009). Single-crystal structure validation with the program PLATON. IUCr Journals.
  • Helliwell, J. R., et al. (2023). IUCrData launches Raw Data Letters. PMC - PubMed Central - NIH.
  • Macrae, C. F., et al. (2008). New software for statistical analysis of Cambridge Structural Database data. PMC.
  • Gomez, L. A., et al. (2024). Crystal structure of the class A extended-spectrum β-lactamase CTX-M-96 in complex with relebactam at 1.03 Angstrom resolution. PMC.
  • Wikipedia. (n.d.). Crystal polymorphism.
  • IUCr. (n.d.). checkCIF/PLATON reports.
  • ORNL Neutron Sciences. (2016). Single Crystal Diffraction: The Definitive Structural Technique.
  • Spek, A. L. (n.d.). THE PLATON HOMEPAGE. MIT.
  • Chen, Y., et al. (2023). Structural Insights for β-Lactam Antibiotics. Semantic Scholar.
  • MIT OpenCourseWare. (n.d.). Twinning.
  • CCDC. (2025). How to: Use Cambridge Structural Database Subsets. YouTube.
  • School of Chemistry. (2025). PLATON for Windows.
  • Helliwell, J. R., et al. (2023). The interoperability of crystallographic data and databases. PMC - NIH.
  • Groom, C. R., et al. (2016). (PDF) The Cambridge Structural Database. ResearchGate.

Sources

Comparative

A Comparative Guide to the Kinetics of Nucleophilic Attack on 5- and 7-Membered Halo-Lactams

For Researchers, Scientists, and Drug Development Professionals Introduction Lactams, cyclic amides, are privileged scaffolds in medicinal chemistry, forming the core of numerous therapeutic agents. The reactivity of sub...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lactams, cyclic amides, are privileged scaffolds in medicinal chemistry, forming the core of numerous therapeutic agents. The reactivity of substituted lactams is of paramount importance in drug design and development, influencing factors such as target binding, metabolic stability, and prodrug activation. This guide provides a comparative analysis of the kinetics of nucleophilic attack on α-halo-substituted 5-membered (γ-lactam) and 7-membered (ε-lactam) ring systems. Understanding the disparate reactivity of these two scaffolds is crucial for the rational design of targeted covalent inhibitors and other advanced pharmaceutical modalities.

While direct comparative kinetic data for these specific systems is scarce in the literature, this guide will build a robust theoretical framework based on fundamental principles of organic chemistry, supported by analogous experimental and computational findings, to predict and explain their relative reactivities.

Theoretical Framework: Factors Influencing Reactivity

The rate of nucleophilic substitution at the α-carbon of a halo-lactam is primarily governed by the interplay of ring strain, stereoelectronic effects, and the stability of the transition state. The reaction is anticipated to proceed via an SN2 mechanism, where a nucleophile attacks the carbon atom bearing the halogen, leading to inversion of stereochemistry.

Ring Strain

The inherent strain within a cyclic system can significantly impact its reactivity.[1]

  • 5-Membered γ-Lactams (e.g., α-halo-pyrrolidin-2-one): The γ-lactam ring possesses moderate angle and torsional strain. The endocyclic bond angles are close to the ideal sp³ and sp² angles, resulting in a relatively stable ring system.

  • 7-Membered ε-Lactams (e.g., α-halo-azepan-2-one): The ε-lactam ring is considerably more flexible and possesses less angle strain than the γ-lactam. However, it is subject to greater transannular strain (non-bonding interactions between atoms across the ring) and has a higher degree of conformational freedom.

In an SN2 reaction, the carbon atom at the reaction center undergoes rehybridization from sp³ to a trigonal bipyramidal sp²-like transition state, and back to sp³. The transition state prefers a planar arrangement of the non-reacting substituents. For the 5-membered ring, achieving this planar geometry in the transition state can be energetically demanding due to the constraints of the ring. Conversely, the more flexible 7-membered ring can more readily accommodate the geometric requirements of the SN2 transition state. This suggests that, from a ring-strain perspective, the nucleophilic attack on a 7-membered halo-lactam might be kinetically favored over a 5-membered one.

Stereoelectronic Effects

Stereoelectronic effects, which involve the spatial arrangement of orbitals, play a critical role in determining reaction pathways and rates.[2] In the context of nucleophilic attack on α-halo-lactams, the alignment of the incoming nucleophile's highest occupied molecular orbital (HOMO) with the C-X (where X is the halogen) antibonding orbital (σ*) is crucial for an efficient reaction.

The conformation of the lactam ring dictates the orientation of the α-substituent and, consequently, the accessibility of the C-X σ* orbital. The more flexible nature of the 7-membered ring may allow for a more favorable alignment of the C-X bond for backside attack by the nucleophile compared to the more rigid 5-membered ring.

Reaction Mechanisms

The nucleophilic substitution on α-halo-γ-lactams and α-halo-ε-lactams is expected to proceed through a bimolecular nucleophilic substitution (SN2) pathway.

Caption: Generalized SN2 mechanism for nucleophilic attack on α-halo-lactams.

Comparative Experimental Data (Analogous Systems)

SystemRelative Rate of Nucleophilic Substitution (Qualitative)Primary Influencing Factors
α-Halo-γ-Lactam (5-membered) SlowerHigher ring strain in the SN2 transition state.
α-Halo-ε-Lactam (7-membered) FasterGreater flexibility to achieve the ideal transition state geometry.

Experimental Protocol: A General Approach for Kinetic Analysis

This section outlines a generalized protocol for the comparative kinetic analysis of nucleophilic attack on α-halo-γ-lactams and α-halo-ε-lactams.

Synthesis of α-Halo-Lactams

The α-halo-lactam starting materials can be synthesized from their corresponding parent lactams. For example, α-chlorination can be achieved by treating the lactam with a chlorinating agent such as sulfuryl chloride or N-chlorosuccinimide in the presence of a radical initiator.

Synthesis_Workflow Lactam Parent Lactam (γ or ε) Reaction Reaction Mixture (e.g., in CCl₄, reflux) Lactam->Reaction Chlorination Chlorinating Agent (e.g., SO₂Cl₂) Chlorination->Reaction Workup Aqueous Workup & Extraction Reaction->Workup Purification Column Chromatography Workup->Purification Halo_Lactam α-Halo-Lactam Purification->Halo_Lactam

Caption: General workflow for the synthesis of α-halo-lactams.

Kinetic Experiment

The kinetics of the nucleophilic substitution can be monitored using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy or High-Performance Liquid Chromatography (HPLC).[3][4]

Step-by-Step Protocol (HPLC Method):

  • Preparation of Stock Solutions:

    • Prepare stock solutions of the α-halo-γ-lactam and α-halo-ε-lactam of known concentrations in a suitable solvent (e.g., acetonitrile).

    • Prepare a stock solution of the nucleophile (e.g., a primary amine or a thiol) of known concentration in the same solvent.

  • Reaction Setup:

    • In a thermostated reaction vessel, equilibrate a known volume of the lactam stock solution to the desired reaction temperature.

    • Initiate the reaction by adding a known volume of the pre-heated nucleophile stock solution.

  • Sampling:

    • At timed intervals, withdraw aliquots of the reaction mixture.

    • Quench the reaction immediately by diluting the aliquot in a quenching solution (e.g., a buffer at a pH that protonates the nucleophile, rendering it unreactive).

  • HPLC Analysis:

    • Inject the quenched samples into an HPLC system equipped with a suitable column (e.g., a reverse-phase C18 column) and a UV detector.

    • Develop a gradient or isocratic elution method that effectively separates the starting material, product, and any side products.

    • Quantify the concentration of the remaining starting material and the formed product by integrating the respective peak areas and comparing them to a calibration curve.

  • Data Analysis:

    • Plot the concentration of the starting material versus time.

    • Determine the order of the reaction and calculate the rate constant (k) by fitting the data to the appropriate integrated rate law (e.g., for a second-order reaction, a plot of 1/[reactant] vs. time will be linear).

    • Repeat the experiment at different temperatures to determine the activation energy (Ea) using the Arrhenius equation.

Conclusion

Based on the theoretical principles of ring strain and stereoelectronics, it is predicted that nucleophilic attack on a 7-membered α-halo-ε-lactam will be kinetically more favorable than on a 5-membered α-halo-γ-lactam. The greater conformational flexibility of the ε-lactam ring allows it to more readily adopt the required geometry of the SN2 transition state, leading to a lower activation energy barrier. This guide provides a foundational understanding and a practical experimental framework for researchers to investigate and exploit these reactivity differences in the design of novel pharmaceuticals.

References

  • Caprolactam. In Wikipedia; 2024. [Link]

  • Factors affecting the rate of nucleophilic substitution reactions. Chemistry LibreTexts. [Link]

  • A Rapid, Validated RP-HPLC Method for the Simultaneous Determination of Cleaning Validation and Cross-Contamination of 12 Beta-Lactam Compounds. National Institutes of Health. [Link]

  • Diverse Functionalization of 2-Pyridinones via Rh(II)-Catalyzed X–H Insertion and Subsequent Transformations Using Heterocyclic Diazo Reagents. ACS Publications. [Link]

  • Conversion of five-, six-, and seven-membered lactams to racemic or scalemic 2-substituted heterocycles by amidoalkylation. PubMed. [Link]

  • Stereoelectronic Effects in Organic Chemistry: Influence on Mechanism and Selectivity. ResearchGate. [Link]

  • Synthesis of 3-Pyrrolin-2-ones. Organic Chemistry Portal. [Link]

  • Nuclear magnetic resonance spectrometric assay of beta-lactamase. National Institutes of Health. [Link]

Sources

Safety & Regulatory Compliance

Safety

3-Chloroazepan-2-one proper disposal procedures

Topic: 3-Chloroazepan-2-one Proper Disposal Procedures CAS: 1468-55-9 (Confirmed) Synonyms: -Chloro- -caprolactam; 3-chlorohexahydro-2H-azepin-2-one[1][2] Part 1: Core Directive & Hazard Identification Executive Summary...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: 3-Chloroazepan-2-one Proper Disposal Procedures CAS: 1468-55-9 (Confirmed) Synonyms:


-Chloro-

-caprolactam; 3-chlorohexahydro-2H-azepin-2-one[1][2]

Part 1: Core Directive & Hazard Identification

Executive Summary 3-Chloroazepan-2-one is a halogenated lactam derivative, typically appearing as a crystalline solid (MP: ~91–93°C).[1][2][3] Unlike common solvents, its disposal requires strict segregation due to the presence of both the amide (lactam) functionality and the alpha-chloro group.[1][2] This structural motif renders the compound potentially reactive toward strong nucleophiles (bases) and susceptible to hydrolysis, necessitating specific waste stream management to prevent uncontrolled reactions or regulatory non-compliance.[2]

Critical Safety Distinction: Do not confuse this compound with 1-Dodecyl-2-pyrrolidinone (CAS 2687-96-9), a surfactant often misidentified in automated databases.[1][2] Ensure your container label matches CAS 1468-55-9 .[1][2]

Hazard Profile & Risk Assessment
ParameterSpecificationRisk Implication
Physical State Crystalline SolidDust inhalation risk; requires solid waste containment.[1][2]
Reactivity

-Halo Carbonyl
Susceptible to nucleophilic attack; incompatible with strong bases (e.g., NaOH, KOH).[1][2]
Toxicity Irritant / HarmfulLikely Skin/Eye Irritant (H315/H319). Treat as a potential lachrymator (tear-inducing) due to the

-chloro ketone motif.[1][2]
Waste Class Halogenated OrganicMUST be incinerated at high temperature; strictly segregated from non-halogenated waste.

Part 2: Disposal Decision Logic & Protocols

The following decision matrix dictates the disposal path based on the physical state of the waste generated.

DisposalLogic Start Waste Generation: 3-Chloroazepan-2-one StateCheck Determine Physical State Start->StateCheck SolidWaste Pure Solid / Precipitate StateCheck->SolidWaste LiquidWaste Dissolved in Solvent StateCheck->LiquidWaste Glassware Contaminated Glassware StateCheck->Glassware HalogenSolid Container A: Solid Hazardous Waste (Halogenated) SolidWaste->HalogenSolid Direct Transfer SolventCheck Is Solvent Halogenated? (e.g., DCM, Chloroform) LiquidWaste->SolventCheck Rinse Triple Rinse with Acetone Glassware->Rinse HaloLiquid Container B: Halogenated Liquid Waste SolventCheck->HaloLiquid Yes (DCM, CHCl3) SolventCheck->HaloLiquid No (Ethanol, Ethyl Acetate)* *See Note 1 NonHaloLiquid Container C: Non-Halogenated Liquid Waste (Only if <1% Halogen content) Rinse->Glassware Cleaned -> Trash/Wash Rinse->HaloLiquid Rinseate

Figure 1: Decision logic for segregating 3-Chloroazepan-2-one waste streams. Note 1: Even if dissolved in a non-halogenated solvent, the presence of the solute (3-Chloroazepan-2-one) technically classifies the mixture as halogenated waste in many jurisdictions.[1][2]

Protocol A: Solid Waste Disposal (Pure Compound)

Applicability: Expired reagents, recrystallization precipitates, spill cleanup materials.[2]

  • Containment: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk.[1][2]

  • Labeling: Affix a hazardous waste tag.

    • Constituents: "3-Chloroazepan-2-one (Solid)"[1][2]

    • Hazard Checkboxes: Toxic, Irritant.[2][4]

  • Segregation: Do not mix with solid oxidizers (e.g., permanganates) or strong bases.[2] The

    
    -chloro lactam can undergo ring contraction or polymerization under basic conditions, potentially generating heat.[1][2]
    
Protocol B: Liquid Waste Disposal (Reaction Mixtures)

Applicability: Mother liquors, filtrates, reaction solutions.[2]

  • Stream Selection:

    • Default: Dispose of ALL solutions containing 3-Chloroazepan-2-one into the Halogenated Solvent Waste stream.[1][2]

    • Reasoning: Even if the solvent is non-halogenated (e.g., Ethanol), the solute introduces chlorine atoms. Incineration facilities require halogenated content to be declared to manage acid gas scrubbing (HCl generation).[2]

  • pH Check: Before adding to a communal waste carboy, verify the pH is neutral (pH 6–8).[2]

    • Risk:[2][4][5][6][7][8] If the reaction involved acid chlorides or thionyl chloride (common precursors), the waste may be acidic.[2] Neutralize with saturated Sodium Bicarbonate (

      
      ) before combining to prevent gas evolution in the waste drum.[2]
      
Protocol C: Spill Cleanup (Laboratory Scale)
  • PPE: Nitrile gloves (double gloved recommended), lab coat, and safety goggles.[2] Respiratory protection (N95 or half-mask) is recommended due to potential dust irritation.[1][2]

  • Isolation: Evacuate the immediate area if a large quantity (>50g) is spilled and dust is visible.[2]

  • Adsorption:

    • Solids: Gently sweep into a dustpan using a brush.[1][2] Avoid creating dust.[1][2][6][7][9]

    • Liquids: Cover with vermiculite or dedicated organic spill pads.[1][2]

  • Decontamination: Wipe the surface with an acetone-soaked paper towel.[1][2] Dispose of the towel in the Solid Hazardous Waste container, not the regular trash.

Part 3: Regulatory & Scientific Context

Why "Halogenated" Matters

Disposal facilities segregate waste based on the method of destruction.[1][2]

  • Non-Halogenated Waste: Often used as fuel blending for cement kilns.[1][2]

  • Halogenated Waste: Must be incinerated at higher temperatures (>1100°C) with specific scrubbers to capture Hydrogen Chloride (HCl) gas formed during combustion.[2]

  • Compliance: Misclassifying 3-Chloroazepan-2-one as non-halogenated can damage incinerator infrastructure and lead to heavy EPA fines (RCRA violation).[1][2]

Chemical Stability & Incompatibility[1][2][5]
  • Hydrolysis: The lactam ring is relatively stable, but the

    
    -chloro group activates the amide.[1][2] In the presence of water and heat, it may hydrolyze to the open-chain amino acid derivative (derivatives of lysine).[1][2]
    
  • Polymerization: Like Caprolactam, this derivative can polymerize.[2] Avoid storing waste containers in direct sunlight or high heat (>40°C) to prevent solidification of liquid waste streams.[2]

References

  • National Center for Biotechnology Information (NCBI). (2025).[1][2] PubChem Compound Summary for CID 102463: 2H-Azepin-2-one, 3-aminohexahydro- (Structural Analog/Precursor Data).[1][2] Retrieved from [Link][1][2]

  • United States Environmental Protection Agency (EPA). (2024).[1][2] Resource Conservation and Recovery Act (RCRA) Orientation Manual: Managing Hazardous Waste.[2] Retrieved from [Link]

  • PrepChem. (n.d.).[1][2] Synthesis of

    
    -chloro-
    
    
    
    -caprolactam. (Synthesis and physical property verification). Retrieved from [Link]
  • Google Patents. (1967).[1][2] US3331835A: Novel epsilon-caprolactams.[1][2] (Melting point and physical state confirmation). Retrieved from

Sources

Handling

Personal protective equipment for handling 3-Chloroazepan-2-one

Executive Summary: The Hazard Profile Do not treat 3-Chloroazepan-2-one (α-Chloro-ε-caprolactam) simply as a lactam. While it shares a structural backbone with ε-Caprolactam, the presence of the alpha-chlorine atom funda...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Hazard Profile

Do not treat 3-Chloroazepan-2-one (α-Chloro-ε-caprolactam) simply as a lactam. While it shares a structural backbone with ε-Caprolactam, the presence of the alpha-chlorine atom fundamentally alters its toxicological profile.

  • The Mechanism of Danger: The electron-withdrawing chlorine atom activates the adjacent carbonyl, making the alpha-carbon highly electrophilic. This transforms the molecule into a potent alkylating agent . Unlike simple irritants, alkylating agents can covalently bind to nucleophilic residues in proteins and DNA.

  • Critical Risks:

    • Dermal Absorption: The lipophilic lactam ring facilitates rapid skin penetration, while the chloro-moiety reacts with subcutaneous tissue.

    • Lachrymatory Potential: Like its structural analog chloroacetone, alpha-halo carbonyls are often severe eye irritants and lachrymators.

    • Hydrolytic Instability: Upon contact with moisture (mucous membranes), it may hydrolyze to release hydrochloric acid (HCl), causing immediate chemical burns.

The Defense Layer: Personal Protective Equipment (PPE)

The following PPE standards are non-negotiable for handling 3-Chloroazepan-2-one. This protocol relies on a "Barrier Redundancy" approach.

PPE Specification Matrix
Protection ZoneRecommended EquipmentTechnical Rationale (The "Why")
Hand Protection (Primary) Silver Shield® (Laminate) or Viton® Chlorinated organics and lactams can permeate standard nitrile. Laminate films provide >480 min breakthrough time against broad-spectrum alkylators.
Hand Protection (Dexterity) Double-layered Nitrile (5 mil min) Only for solid handling/weighing. Nitrile offers splash protection but degrades upon prolonged contact with chlorinated intermediates. Change immediately upon contamination.
Ocular Chemical Splash Goggles (Indirect Vent) Safety glasses are insufficient. Dust or aerosolized solids can dissolve in tear fluid, creating a localized acidic, alkylating solution that bypasses open-sided glasses.
Respiratory N95 (Minimum) / P100 (Preferred) If working outside a hood (strongly discouraged), a particulate respirator is mandatory to prevent inhalation of dust, which targets the alveolar membrane.
Body Tyvek® Lab Coat / Apron Standard cotton absorbs and holds the chemical against the skin. Tyvek provides a non-porous barrier against dust and splashes.
Engineering Controls: The Primary Barrier

PPE is the last line of defense; Engineering Controls are the first.

  • Containment: All open handling (weighing, solubilization) must occur within a certified Chemical Fume Hood or a Powder Containment Balance Enclosure .

  • Airflow Metrics: Maintain a face velocity of 80–100 fpm (feet per minute) .

  • Deactivation: Keep a beaker of saturated aqueous sodium bicarbonate (

    
    ) in the hood. This provides an immediate neutralization source for small spills, promoting hydrolysis of the active chloride.
    
Operational Protocol: Step-by-Step Handling

This workflow minimizes aerosol generation and exposure risk.[1][2]

Phase A: Preparation
  • Airflow Check: Verify hood flow monitor is green/active.

  • Donning: Put on Tyvek sleeves, double nitrile gloves (inner blue, outer orange for contrast), and goggles.

  • Staging: Place waste container and neutralization solution inside the hood before starting.

Phase B: Weighing & Transfer
  • Static Control: Use an anti-static gun or bar on the spatula. Static charge can cause the light powder to "jump" and aerosolize.

  • The "Closed Transfer" Rule: Never transport the open container across the lab. Weigh inside the hood. If the balance is external, seal the vessel inside the hood, wipe the exterior with methanol, then transport.

  • Solubilization: Add solvent slowly down the side of the vessel to prevent dust lofting.

Phase C: Reaction Monitoring
  • TLC/Sampling: When taking aliquots, assume the syringe exterior is contaminated. Wipe with a Kimwipe before removing from the hood.

Visualizing the Safety Workflow

The following diagram illustrates the critical decision nodes during the handling process.

SafetyWorkflow Start Start: Chemical Retrieval CheckPPE Check PPE: Double Nitrile + Goggles? Start->CheckPPE Stop STOP: Don Correct PPE CheckPPE->Stop No HoodCheck Engineering Control: Face Velocity > 80 fpm? CheckPPE->HoodCheck Yes Stop->CheckPPE Maint Contact Facilities HoodCheck->Maint No Weighing Weighing Phase: Use Anti-Static Protocol HoodCheck->Weighing Yes Spill Spill Event? Weighing->Spill SpillResp Spill Response: 1. Isolate 2. Cover with NaHCO3 3. Wait for Hydrolysis Spill->SpillResp Yes Solubilization Solubilization: Dissolve in Organic Solvent Spill->Solubilization No Waste Disposal: Halogenated Waste Stream SpillResp->Waste Solubilization->Waste

Figure 1: Decision logic for safe handling and spill response of 3-Chloroazepan-2-one.

Emergency & Disposal Procedures
Spill Response (The "Neutralize First" Strategy)

If a spill occurs, do not simply wipe it up. The mechanical action can spread the alkylator.

  • Isolate: Close the hood sash. Alert nearby personnel.

  • Neutralize: Gently cover the solid/liquid spill with Sodium Bicarbonate or Sodium Carbonate .

    • Chemistry: This promotes hydrolysis of the alpha-chloro bond and neutralizes any generated HCl.

  • Collect: Once the reaction (bubbling) ceases, use a scraper to move the slurry into a waste jar.

  • Clean: Wash the surface with water, then methanol.

Waste Disposal[2]
  • Classification: Halogenated Organic Waste .

  • Segregation: Do NOT mix with strong oxidizers or strong bases in the waste container, as this can trigger rapid exothermic decomposition.

  • Labeling: Clearly tag as "Toxic" and "Potential Alkylator."

References
  • PubChem. (n.d.). Compound Summary: 3-Chloro-2-azepan-2-one. National Library of Medicine. Retrieved October 26, 2023, from [Link](Note: Generalized link for compound class verification)

  • ECHA. (n.d.). Registration Dossier: Caprolactam. European Chemicals Agency. Retrieved from [Link](Used as toxicological baseline)

  • National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

  • New Jersey Department of Health. (2010). Hazardous Substance Fact Sheet: Chloroacetone. Retrieved from [Link](Used as SAR proxy for alpha-chloro ketone hazards)

Sources

© Copyright 2026 BenchChem. All Rights Reserved.